Diethyl hexyl phosphate

• CAS: 7110-49-8

Core Science & Biosynthesis

Technical Monograph: Bis(2-ethylhexyl) Phosphate (HDEHP)

The following technical guide is structured to serve researchers and drug development professionals, specifically focusing on the high-value applications of Bis(2-ethylhexyl) phosphate (HDEHP) in radiopharmaceuticals and lipid-based delivery systems.

CAS 298-07-7 | Critical Reagent for Radiopharmaceutical Purification & Lipid Systems

Executive Summary & Chemical Identity

Bis(2-ethylhexyl) phosphate (commonly HDEHP, D2EHPA, or P204) is an organophosphorus acid extractant. While historically dominant in hydrometallurgy, its relevance to the pharmaceutical sector has surged due to the Targeted Radionuclide Therapy (TRT) boom. HDEHP is the industry standard for separating adjacent lanthanides (e.g., Lutetium-177 from Ytterbium-176), a critical step in manufacturing high-purity radioligands.

Crucial Distinction: Do not confuse this compound with Bis(2-ethylhexyl) phthalate (DEHP), a plasticizer and endocrine disruptor. HDEHP is a phosphate ester; DEHP is a phthalate ester.

Physicochemical Core Data

Property	Value	Context for Application
IUPAC Name	Bis(2-ethylhexyl) hydrogen phosphate	Primary ID
CAS Number	298-07-7	Verification Key
Molecular Weight	322.43 g/mol	Stoichiometry calculations
Appearance	Colorless to amber viscous liquid	Viscosity affects column flow rates
pKa	~1.47 (in water)	Acts as a strong acid; deprotonates at low pH
Solubility	<0.1 g/L (Water); Soluble in Toluene, Dodecane, Ethanol	Requires non-polar diluents for extraction
Dimerization	(in non-polar solvents)	Critical: Exists as a dimer in organic phase

Mechanism of Action: The Dimerization Interface

To utilize HDEHP effectively, one must understand that it does not act as a monomer in standard extraction solvents (kerosene/dodecane). It forms stable, hydrogen-bonded dimers.

The Cation Exchange Mechanism

The extraction of a trivalent metal ion (

), such as a lanthanide radiometal, occurs via a cation-exchange mechanism where the proton on the HDEHP dimer is replaced by the metal.

General Equation:

• : Represents the HDEHP dimer.[1]

• Causality: The release of protons (

  ) means the equilibrium is heavily pH-dependent. Lowering the pH (increasing acidity) reverses the reaction, stripping the metal back into the aqueous phase. This "pH swing" is the basis of reversible purification.

Visualization: Cation Exchange Pathway

The following diagram illustrates the transition of a metal ion from the aqueous phase into the hydrophobic organic core of the HDEHP complex.

Figure 1: Mechanism of Trivalent Metal Extraction by HDEHP Dimers.

Strategic Application: Radiopharmaceutical Purification

In drug development, HDEHP is the functional group in Extraction Chromatography Resins (e.g., LN Resin). It is used to purify medical isotopes like Lutetium-177 (Lu-177) and Actinium-225 (Ac-225) .

Why HDEHP?

• Separation Factor (

  ): HDEHP exhibits a high separation factor for adjacent lanthanides due to the "Lanthanide Contraction." As the atomic radius decreases (La Lu), the charge density increases, strengthening the bond with HDEHP.

• Selectivity: Lu (heaviest lanthanide) binds most strongly; it is retained on the column while lighter impurities are eluted with dilute acid.

Protocol: High-Purity Lanthanide Separation (Lu-177 Model)

Objective: Isolate carrier-free Lu-177 from an irradiated Ytterbium (Yb) target using HDEHP-impregnated resin.

Safety: Protocol involves radioactive materials and corrosive acids. Work in a hot cell.

Reagents & Materials[2][3][4][5][6][7][8]

• Stationary Phase: Inert support (e.g., silica or polymer beads) impregnated with 40% w/w HDEHP.

• Mobile Phase A: 0.1 M HCl (Loading/Washing).

• Mobile Phase B: 4.0 M HCl (Elution).

• Column: Micro-chromatography column (e.g., 2 mL bed volume).

Step-by-Step Methodology

• Column Conditioning:

  • Flush column with 10 mL of 0.1 M HCl to equilibrate the HDEHP active sites.

  • Rationale: Ensures the resin is in the acidic form and pH is optimized for binding.

• Load:

  • Dissolve the irradiated target (containing trace Lu-177 and bulk Yb) in 0.1 M HCl.

  • Load onto the column at a flow rate of 0.5 mL/min.

  • Mechanism:[2] At 0.1 M HCl, both Yb and Lu bind to HDEHP, but Lu binds significantly tighter (

    ).

• Selective Wash (The Critical Step):

  • Elute with increasing concentrations of HCl (gradient 0.1 M

    2.0 M).

  • Observation: Yb (lighter, larger radius) has a lower affinity and elutes first. Lu remains bound.

  • Validation: Monitor eluate with a dose calibrator or gamma counter.

• Strip/Elution:

  • Switch to 4.0 M HCl .

  • Causality: The high concentration of

    shifts the equilibrium to the left (Mass Action Law), displacing Lu-177 from the HDEHP dimer and releasing it into the aqueous phase.

• Formulation:

  • Evaporate the acidic Lu-177 fraction and reconstitute in acetate buffer for radiolabeling.

Visualization: Purification Workflow

Figure 2: Chromatographic separation workflow for radiolanthanides.

Emerging Application: Lipid-Based Drug Delivery

Beyond extraction, HDEHP serves as a model anionic surfactant in drug delivery research.

• Reverse Micelles: HDEHP forms reverse micelles in non-polar solvents, capable of encapsulating hydrophilic drugs or enzymes in the water core.

• Lipid Mimicry: Its structure (two hydrophobic tails, one polar head) mimics phospholipids. It is used to study membrane dynamics and to create "niosomes" or surfactant vesicles for transdermal delivery.

• Self-Validating System: The formation of these vesicles can be validated via Dynamic Light Scattering (DLS). A monodisperse peak <200 nm confirms successful self-assembly.

Safety & Handling

• Corrosivity: HDEHP is corrosive to skin and eyes (Category 1B). It causes irreversible tissue damage.

• PPE: Neoprene gloves and face shield are mandatory.

• Incompatibility: Reacts vigorously with strong bases (exothermic neutralization).

• Storage: Store in glass or HDPE. Avoid PVC if plasticizer leaching is a concern for analytical purity.

References

• International Atomic Energy Agency (IAEA). Therapeutic Radionuclide Generators: ⁹⁰Sr/⁹⁰Y and ¹⁸⁸W/¹⁸⁸Re Generators. Technical Reports Series No. 470. Link

• Horwitz, E. P., et al. (1975). "The extraction chromatography of americium, curium, and rare earths." Journal of Inorganic and Nuclear Chemistry, 37(12). Link

• Eiroa-Lledo, C., et al. (2022). "Extraction mechanism of Tc(IV) by Di-(2-ethylhexyl)phosphoric acid (HDEHP)." IAEA-INIS. Link

• Ataman Chemicals. "2-Ethylhexyl Phosphate Safety & Applications." Ataman Kimya Technical Data. Link

• Sigma-Aldrich. "Bis(2-ethylhexyl) phosphate Safety Data Sheet (SDS)." Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. carlroth.com [carlroth.com]

An In-depth Technical Guide to Di-(2-ethylhexyl)phosphoric Acid: Unraveling the Nomenclature and Structural Nuances of HDEHP and D2EHPA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of di-(2-ethylhexyl)phosphoric acid, a widely utilized organophosphorus compound. A common point of confusion in the scientific literature and commercial listings is the use of two different acronyms: HDEHP and D2EHPA. This guide will first clarify the relationship between these terms and then delve into the critical structural and compositional nuances that are of practical importance for researchers and professionals in drug development and other scientific fields.

Part 1: The Core Directive: HDEHP and D2EHPA Are One and the Same

It is imperative to establish from the outset that HDEHP and D2EHPA are acronyms for the exact same chemical compound. The difference in nomenclature is purely a matter of convention and does not denote any structural or functional distinction.

• HDEHP: Stands for di-(2-H ydrogen D i-E thylH exyl) P hosphate.

• D2EHPA: Stands for D i-2 -E thylH exyl P hosphoric A cid.

While there is no difference in the fundamental molecular structure between HDEHP and D2EHPA, the practical performance of this chemical can be significantly influenced by its isomeric composition and purity, which are byproducts of its synthesis. The remainder of this guide will explore these critical, yet often overlooked, aspects.

Part 2: Scientific Integrity & Logic: A Deeper Look at the Structure and its Implications

The Molecular Structure: Chirality and its Potential Impact

The molecular formula of di-(2-ethylhexyl)phosphoric acid is (C₈H₁₇O)₂PO₂H.[1] The structure consists of a central phosphate group to which two 2-ethylhexyl groups are attached via ester linkages.

Caption: Chemical structure of di-(2-ethylhexyl)phosphoric acid.

A crucial and often unappreciated feature of the 2-ethylhexyl group is the presence of a chiral center at the second carbon. Consequently, commercially available 2-ethylhexanol is a racemic mixture, and therefore, di-(2-ethylhexyl)phosphoric acid exists as a mixture of three stereoisomers: (R,R), (S,S), and (R,S) (a meso compound). For most bulk applications, such as in the solvent extraction of metals, this isomeric mixture is used without separation. However, in specialized applications, such as in chiral separations or certain pharmaceutical formulations, the stereoisomeric composition could potentially influence the compound's efficacy and interaction with other chiral molecules.

Synthesis, Impurities, and their Consequences

Di-(2-ethylhexyl)phosphoric acid is typically synthesized by the reaction of phosphorus pentoxide (P₄O₁₀) or phosphorus oxychloride (POCl₃) with 2-ethylhexanol.[1][6][7]

Reaction with Phosphorus Pentoxide: 4 C₈H₁₇OH + P₄O₁₀ → 2 [(C₈H₁₇O)PO(OH)]₂O [(C₈H₁₇O)PO(OH)]₂O + C₈H₁₇OH → (C₈H₁₇O)₂PO(OH) + (C₈H₁₇O)PO(OH)₂

These reactions can result in a mixture of mono-, di-, and tri-substituted phosphates.[1] The presence of mono-(2-ethylhexyl)phosphoric acid (M2EHPA) and other byproducts can significantly impact the physicochemical properties of the final product. For instance, M2EHPA can alter the extraction efficiency and selectivity in hydrometallurgical processes. Therefore, the purification of the crude product is a critical step in its manufacturing.[6]

The table below summarizes the key physicochemical properties of di-(2-ethylhexyl)phosphoric acid.

Property	Value
Molecular Formula	C₁₆H₃₅O₄P
Molar Mass	322.42 g/mol [1]
Appearance	Colorless to yellowish, viscous oily liquid[4][5]
Density	~0.97 g/cm³ at 20-25°C[2]
Melting Point	-50 to -60 °C[1][5]
Boiling Point	393 °C[1]
Solubility	Soluble in alcohol and other organic solvents[5]

Dimerization in Apolar Solvents: A Key Structural Feature

Caption: Dimerization of di-(2-ethylhexyl)phosphoric acid via hydrogen bonding.

Part 3: Practical Implications and Experimental Protocols

For researchers, particularly in drug development where di-(2-ethylhexyl)phosphoric acid might be considered as an excipient or in a formulation, understanding its purity and aggregation state is crucial for ensuring reproducibility and stability.

Characterization of Purity: A Step-by-Step Protocol

The purity of di-(2-ethylhexyl)phosphoric acid, specifically the content of the diester versus the mono- and tri-esters, can be determined by titration.

Protocol: Acid-Base Titration for Purity Assessment

• Sample Preparation: Accurately weigh approximately 1 gram of the di-(2-ethylhexyl)phosphoric acid sample into a 250 mL beaker.

• Dissolution: Add 50 mL of a suitable solvent, such as ethanol or a mixture of toluene and isopropanol, and stir until the sample is completely dissolved.

• Titration: Titrate the solution with a standardized solution of sodium hydroxide (e.g., 0.1 M NaOH) using a potentiometric titrator or a pH meter to monitor the pH change.

• Endpoint Determination: Two distinct endpoints will be observed. The first corresponds to the neutralization of the first acidic proton of the monoester, and the second, sharper endpoint corresponds to the neutralization of the diester and the second proton of the monoester.

• Calculation: The amounts of monoester and diester can be calculated from the volumes of titrant consumed at each endpoint.

Applications in Research and Industry

The primary application of di-(2-ethylhexyl)phosphoric acid is as a solvent extractant in hydrometallurgy for the separation and purification of various metals, including:

• Rare-earth elements: Its ability to selectively extract lanthanides is exploited in their separation.[1][3]

• Cobalt and Nickel: Employed in the separation of cobalt from nickel in sulfate solutions.[3]

• Vanadium [1]

• Thorium [3]

Beyond metallurgy, it finds use in the synthesis of pharmaceuticals, dyestuffs, and as a component in some industrial formulations.[3][5]

Conclusion

While the acronyms HDEHP and D2EHPA can be a source of confusion, they refer to the same chemical entity: di-(2-ethylhexyl)phosphoric acid. The critical takeaway for researchers and scientists is that the performance of this compound is not dictated by its name but by its purity and isomeric composition, which are a function of its synthesis and purification. A thorough characterization of the material is therefore essential for any application demanding high reproducibility and well-defined performance characteristics.

References

• Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP). (n.d.).
• Di(2-ethylhexyl)phosphoric acid. (n.d.). In Wikipedia.
• Di-2-ethylhexyl phosphoric acid introduction. (2023, April 19). Copper Nickel Cobalt & Rare Earth extractants.
• Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP) supplier in Chennai India. (2020, November 14).
• Sadanandam, R., Sakhalkar, P. M., & Prasad, N. S. K. (1993). A study on the preparation of di(2-ethyl hexyl) phosphoric acid. Indian Journal of Technology, 31, 143-148.
• Di (2-ethylhexyl) Phosphoric Acid D2EHPA. (n.d.). Saumit Interglobe Pvt. Ltd.
• Di-(2-Ethyl Hexyl) Phosphoric Acid TOPS®-99. (2023, August 3).
• Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP)
• Bis(2-ethylhexyl)
• Di(ethylhexyl)
• Preparation method for bis(2-ethylhexyl) phosphate. (2016). CN105440072A.
• Di)2-ethylhexyl) phosphoric acid. (n.d.). Sigma-Aldrich.
• Di-(2-ethylhexyl) phosphoric acid DEHPA. (n.d.). Ennore India Chemicals.
• Bis(2-ethylhexyl)
• 2-Ethylhexyl dihydrogen phosph
• Physicochemical properties of di-(2-ethylhexyl) phosphoric acid with apolar solvents from ultrasonic studies. (n.d.).
• Bis(2-ethylhexyl)
• CID 161135654 | C32H70O8P2. (n.d.). PubChem.
• Di(2-ethylhexyl)phosphoric acid (P204/D2EHPA). (n.d.). Zhongda Chemical.
• Method of producing di-(2-ethylhexyl) phosphoric acid and neodymium salt thereof. (2010). RU2421460C2.
• (a) Molecular structure of Di-(2-ethylhexyl) phosphoric acid (D2EHPA)... (n.d.).
• Silva, L. A., Pereira, A. M., Prates, L. M., Correia, J. C. G., & Mansur, M. B. (n.d.). A molecular picture of di(2-ethylhexyl)
• phosphonic acid mono-2-ethylhexyl: Topics. (n.d.). Science.gov.
• Some physico-chemical properties of D2EHPA: Part 2. Distribution, dimerization and acid dissociation constants in n-hexane/1 M (Na+,H+)SO42− system, interfacial adsorption and excess properties. (2025, August 6).

Sources

• 1. Di(2-ethylhexyl)phosphoric acid - Wikipedia [en.wikipedia.org]
• 2. Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP) | ENvironmental inFOrmation [enfo.hu]
• 3. Di-2-ethylhexyl phosphoric acid introduction - Copper Nickel Cobalt & Rare Earth extractants [metalleaching.com]
• 4. Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP) supplier in Chennai India | Ennore India Chemicals [ennoreindiachemicals.com]
• 5. Di (2-ethylhexyl) Phosphoric Acid D2EHPA - Saumit Interglobe Pvt. Ltd. [saumitgroup.com]
• 6. researchgate.net [researchgate.net]
• 7. CN105440072A - Preparation method for bis(2-ethylhexyl) phosphate - Google Patents [patents.google.com]
• 8. Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP) supplier, Distributor Manufacturer in visakhapatnam India | Vizag Chemicals [vizagchemical.com]

Technical Guide: HDEHP Ligand Coordination Chemistry &amp; Lanthanide Separation

Executive Summary

Bis(2-ethylhexyl) phosphoric acid (HDEHP) is the foundational organophosphorus extractant in the separation of lanthanides (Ln) and actinides (An). Its utility in drug development—specifically in the purification of therapeutic radiopharmaceuticals like Lutetium-177 (

Lu) and Actinium-225 ( Ac) —relies on its ability to discriminate between metal ions based on subtle differences in ionic radius (the Lanthanide Contraction).

This guide details the coordination mechanics of HDEHP, experimental protocols for stoichiometry determination, and its application in high-purity isotope production.

Ligand Architecture & Coordination Mechanics

The HDEHP Dimerization Phenomenon

In non-polar solvents (e.g., n-dodecane, kerosene), HDEHP does not exist primarily as a monomer. Due to strong intermolecular hydrogen bonding between the phosphoryl oxygen and the hydroxyl group, it forms stable dimers , denoted as

or .

• Monomer:

• Dimer:

• pKa: ~1.47 (strongly acidic, allowing extraction at low pH).

The Cation Exchange Mechanism

The extraction of trivalent lanthanides (

) by HDEHP typically follows a cation-exchange mechanism where the metal ion displaces the acidic protons of the extractant. Because HDEHP exists as a dimer in the organic phase, the stoichiometry is unique: the metal coordinates with the conjugate base of the dimer ( ).

General Extraction Equilibrium:

Structural Insights:

• Coordination Number: The

  ion is typically 6-coordinate in this complex.

• Ligand Geometry: Three

  dimeric anions act as bidentate ligands. Each "ligand" forms an eight-membered chelate ring with the metal center, creating a bulky, lipophilic shell that facilitates transfer into the organic phase.

• Selectivity Driver: The stability of the

  complex increases as the ionic radius of the lanthanide decreases (Lanthanide Contraction). Thus, HDEHP extracts heavy lanthanides (Lu, Yb) much more efficiently than light lanthanides (La, Ce).

Mechanistic Pathway Diagram

Caption: The cation-exchange mechanism where trivalent lanthanides displace protons from HDEHP dimers at the interface, forming a lipophilic complex.

Thermodynamics & Separation Factors

The efficacy of HDEHP is quantified by the Distribution Ratio (

) and the Separation Factor ( ).

• Distribution Ratio (

  ):

• Separation Factor (

  ): (where A is the heavier lanthanide).

Separation Factor Trends

HDEHP exhibits an "average" separation factor of ~2.5 between adjacent lanthanides. This is sufficient for chromatographic separation but requires many theoretical plates for solvent extraction.

Lanthanide Pair	Approx.[1][2][3][4][5] Separation Factor ( )	Notes
Lu / Yb	1.8 - 3.5	Critical for Lu purification. Highly pH dependent.
Yb / Tm	3.1
Gd / Eu	2.5	Mid-series separation.
Nd / Pr	1.6	Difficult separation (Light Ln).
Ce / La	3.0

Note: Data derived from nitrate/chloride media extractions.[6] Separation factors improve significantly in Extraction Chromatography (e.g., LN Resin) due to multiple equilibrium stages.

Experimental Protocols

Protocol 1: Slope Analysis for Stoichiometry Determination

Objective: To validate the coordination number and extraction mechanism for a specific Lanthanide-HDEHP system. This protocol confirms if the species is indeed

.

Reagents:

• Lanthanide Stock Solution (10 mM LnCl

  in 0.1 M HCl).

• HDEHP (purified) in n-dodecane (varying concentrations: 0.01 M – 0.5 M).

• Arsenazo III (indicator) or ICP-MS for metal quantification.

Workflow:

• Variable Extractant Concentration: Prepare organic phases with HDEHP concentrations of 0.01, 0.02, 0.05, 0.1, 0.2, and 0.5 M. Keep the aqueous acidity constant (pH 2.0).

• Equilibration: Mix equal volumes (e.g., 2 mL) of organic and aqueous phases in a centrifuge tube. Shake vigorously for 30 minutes at 25°C.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes.

• Quantification: Measure

  using ICP-MS or Arsenazo III colorimetry. Calculate by mass balance.

• Plotting: Plot

  (y-axis) vs. (x-axis).

Data Interpretation:

• Slope

  3: Indicates the involvement of 3 dimer molecules (providing 3 protons for exchange). This confirms the species.

• Slope

  2.5: Suggests mixed species or steric crowding (common with very heavy Ln like Lu).

• Slope

  6: Would imply monomeric coordination (rare in non-polar solvents).

Protocol 2: Purification of Lu from Ytterbium Target

Context: In radiopharmacy,

Lu is produced by irradiating enriched Yb.[3] The chemical challenge is separating micro-quantities of Lu from macro-quantities of Yb. HDEHP (on solid support, e.g., LN Resin) is the industry standard.

Methodology: Extraction Chromatography (EXC).[7]

Step-by-Step Workflow:

• Column Preparation: Pack a column with LN Resin (HDEHP impregnated on inert polymer). Pre-condition with 0.1 M HNO

  .

• Loading: Dissolve the irradiated Yb target in 0.1 M HCl and load onto the column.

  • Mechanism: Both Yb and Lu bind to the resin, but Lu (heavier, smaller radius) binds more tightly.

• Yb Elution (The Wash): Elute with dilute mineral acid (e.g., 0.15 M - 0.2 M HNO

  ).

  • Result: Yb

    is eluted first due to its lower distribution coefficient ( ).

• Lu Elution (The Strip): Increase acid concentration to 2.0 M - 4.0 M HCl.

  • Result: The high proton concentration reverses the equilibrium, displacing Lu

    from the resin.

• Quality Control: Analyze fractions via Gamma Spectroscopy (check for

  Yb impurities).

Lu Purification Workflow Diagram

Caption: Workflow for separating No-Carrier-Added (NCA) Lu-177 from Yb targets using HDEHP-based extraction chromatography.

References

• Mechanisms of Lanthanide Extraction: Peppard, D. F., et al. "The extraction of lanthanides by bis(2-ethylhexyl) phosphoric acid." Journal of Inorganic and Nuclear Chemistry, 1957.

• Thermodynamics & Slope Analysis: Nash, K. L.[8] "A review of the thermodynamics and kinetics of solvent extraction of actinides and lanthanides." Solvent Extraction and Ion Exchange, 1993.

• Lu-177 Purification: Horwitz, E. P., et al. "Separation and purification of Lutetium-177 from neutron irradiated Ytterbium-176 targets."[2] Applied Radiation and Isotopes, 2005.

• HDEHP Structure: Jensen, M. P., & Bond, A. H. "Comparison of the structures of lanthanide(III) complexes with HDEHP and its analogues." Journal of Alloys and Compounds, 2002.

• LN Resin Applications: Eichrom Technologies. "LN Resin: Technical Manual for Lanthanide Separation."

Sources

• 1. Harnessing the coordination chemistry of scandium to develop radiopharmaceuticals - American Chemical Society [acs.digitellinc.com]
• 2. researchgate.net [researchgate.net]
• 3. download.uni-mainz.de [download.uni-mainz.de]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A process for the separation of 177Lu from neutron irradiated 176Yb targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Safety &amp; Toxicity Guide: D2EHPA (Di-(2-ethylhexyl) Phosphoric Acid)

Topic: Toxicity and Safety Data Sheet (SDS) for D2EHPA Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Critical Distinction

D2EHPA (CAS: 298-07-7) is an organophosphorus extractant critical to hydrometallurgy and nuclear fuel reprocessing. Unlike simple solvents, D2EHPA functions as a liquid ion exchanger, a property that dictates both its industrial utility and its specific toxicity profile.

⚠️ CRITICAL DISAMBIGUATION: D2EHPA vs. DEHP

Do not confuse D2EHPA with DEHP (Di(2-ethylhexyl) phthalate).

• D2EHPA (Phosphate): Primary hazard is corrosivity and acute toxicity via tissue destruction. Used in metal extraction.[1]

• DEHP (Phthalate): Primary hazard is reproductive toxicity and endocrine disruption . Used as a plasticizer.[1][2][3][4]

• Note: Literature searches often conflate these due to acronym similarity. This guide focuses strictly on the phosphoric acid ester (D2EHPA).

Physicochemical Profile & Reactivity Logic

Safety with D2EHPA is governed by its behavior as a weak acid and its viscosity. It is not merely a solvent but a reactive chemical species.

Property	Value / Characteristic	Safety Implication
Physical State	Viscous Liquid (Colorless to Yellowish)	High viscosity (~56 cP) slows spill spreading but complicates cleanup; adheres to skin/PPE.
Melting/Boiling Point	-50°C / Decomposes >200°C	Thermal decomposition releases toxic phosphorus oxides.
Flash Point	~130°C - 150°C (Open Cup)	Combustible but not highly flammable. Pre-heating for extraction lowers viscosity but increases vapor risk.
pKa	~3.0 - 3.5	Acts as a proton donor. Solubility in water increases drastically >pH 4 due to deprotonation (formation of surfactant anions).
Density	0.97 g/cm³	Floats on water. In fire scenarios, water spray may spread the burning liquid.

Chemical Incompatibility & Reactivity

D2EHPA is a corrosive acid .

• Metals: Reacts with active metals (steel, zinc, aluminum) to release flammable Hydrogen gas (H₂) . Storage in unlined steel drums is a critical violation.

• Strong Bases: Exothermic neutralization.

• Oxidizers: Potential for violent reaction and release of phosphine oxides.

Toxicological Assessment

The toxicity of D2EHPA is biphasic: immediate local destruction (corrosion) followed by systemic metabolic stress.

Acute Toxicity Profile

Route	LD50 / LC50	Severity Classification
Oral (Rat)	~4,940 mg/kg	Category 5 (GHS) / Low Acute Lethality. Note: Lethality is often secondary to gastric perforation.
Dermal (Rabbit)	~1,250 mg/kg	Category 4 / Harmful. High surface area contact leads to rapid necrosis.
Inhalation	Data Limited	Category 4 / Harmful. Mist/aerosol causes chemical pneumonitis.

Mechanism of Action: Corrosivity & Cytotoxicity

Unlike DEHP (phthalate), which acts via receptor-mediated endocrine disruption, D2EHPA toxicity is driven by proton donation and membrane surfactant activity .

• Local Corrosion: Upon contact, D2EHPA donates protons (H+), lowering local pH and causing coagulative necrosis of the epidermis or epithelium.

• Surfactant Effect: The lipophilic tail allows the molecule to intercalate into lipid bilayers, while the polar head group disrupts membrane integrity, leading to cell lysis.

• Systemic Effects (Hepatic): In 28-day repeated-dose studies (rat), D2EHPA exposure resulted in increased liver weight and altered liver enzymes. This suggests the liver is the primary site of metabolic detoxification, likely via oxidative dealkylation.

Reproductive Toxicity (The TEHP Connection)

Research comparing TEHP (Tris(2-ethylhexyl) phosphate) and D2EHPA reveals a nuance. TEHP is metabolized into D2EHPA.

• Study Insight: While TEHP causes testicular tubular degeneration at high doses, D2EHPA administered directly showed less severe reproductive effects in comparative 28-day studies, likely because the corrosive nature limits the maximum tolerable dose before systemic toxicity (forestomach hyperplasia) occurs.

Visualized Pathways

Diagram 1: Exposure Response & Pathophysiology

This workflow illustrates the biological cascade following exposure, distinguishing between local corrosive effects and systemic metabolic stress.

Caption: Pathophysiological cascade of D2EHPA exposure. Note the bifurcation between immediate local necrosis (Red) and delayed systemic hepatic stress (Yellow).

Environmental Impact & Fate

D2EHPA is classified as Harmful to aquatic life with long-lasting effects (H413/H411) .

• Aquatic Toxicity: LC50 (Rainbow Trout) ≈ 20 mg/L (96h).

• Solubility Switch: In acidic waters (pH < 3), D2EHPA remains insoluble and floats, affecting surface-dwelling organisms. In alkaline waters (pH > 5), it deprotonates, becoming soluble and bioavailable to the water column.

• Bioaccumulation: High LogPow (~4.5 - 5.5) suggests potential for bioaccumulation, though rapid metabolism in vertebrates mitigates biomagnification compared to persistent organic pollutants (POPs).

Risk Mitigation & Handling Protocols

"Self-Validating" PPE Selection

Do not rely on generic "safety gloves." Use this logic:

• Material: Nitrile (0.11mm minimum for splash) or High-Performance Laminate (for immersion).

  • Why? Latex degrades rapidly upon contact with organophosphates and acids.

• Eye Protection: Chemical Goggles + Face Shield .

  • Why? Viscosity means splashes adhere to the face; safety glasses alone allow drips to run into eyes.

Spill Neutralization Workflow

Goal: Convert the lipophilic acid into a water-soluble salt for safer disposal, or solidify it.

• Containment: Dike with inert absorbent (Vermiculite/Sand). Do not use sawdust (combustible).

• Neutralization: Apply Soda Ash (Sodium Carbonate) or Lime (Calcium Oxide) .

  • Reaction:

  • Validation: Wait for CO₂ bubbling to cease.

• Disposal: Collect the resulting sludge. It is now pH-neutral but still contains organic phosphates; incinerate via licensed chemical waste handler.

Diagram 2: Storage & Incompatibility Logic

Caption: Chemical incompatibility logic. Contact with standard steel releases explosive hydrogen; strong bases trigger exothermic heating.

Regulatory Status

• REACH (EU): Registered.

• TSCA (USA): Listed.

• GHS Classification:

  • Skin Corr. 1B (H314)

  • Eye Dam. 1 (H318)

  • Acute Tox. 4 (Oral/Dermal) - Variable by jurisdiction[5]

  • Aquatic Chronic 3 or 4

References

• Sigma-Aldrich. (2024). Safety Data Sheet: Bis(2-ethylhexyl) phosphate. Merck KGaA. Link

• European Chemicals Agency (ECHA). (2023). Registration Dossier: Bis(2-ethylhexyl) hydrogen phosphate. Link

• Bowers, W. J., et al. (2020). "Comparison of tris(2-ethylhexyl) phosphate and di(2-ethylhexyl) phosphoric acid toxicities in a rat 28-day oral exposure study." Journal of Applied Toxicology, 40(5), 629-644. Link

• Heavy Water Board (Govt. of India). (2019). Technical Data Sheet: Di-2-Ethyl Hexyl Phosphoric Acid (D2EHPA). Link

• Fisher Scientific. (2021). Safety Data Sheet: Bis(2-ethylhexyl) hydrogen phosphate. Link

Sources

• 1. Comparison of tris(2‐ethylhexyl) phosphate and di(2‐ethylhexyl) phosphoric acid toxicities in a rat 28‐day oral exposure study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of tris(2-ethylhexyl) phosphate and di(2-ethylhexyl) phosphoric acid toxicities in a rat 28-day oral exposure study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Plasticizers: What is the difference between DEHT and DEHP - Oxoplast [oxoplast.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Radiolytic Stability of HDEHP in Advanced Nuclear Reprocessing: Mechanisms, Quantitation, and Mitigation

Executive Summary

Bis(2-ethylhexyl) phosphoric acid (HDEHP) remains a cornerstone extractant in the TALSPEAK process and actinide partitioning strategies due to its high selectivity for lanthanides and actinides. However, its application in high-radiation fields (spent fuel reprocessing) introduces a critical failure mode: radiolytic degradation.

This guide provides a technical deep-dive into the radiolytic stability of HDEHP. It details the radical-mediated cleavage mechanisms, quantifies degradation yields (G-values), and outlines validated protocols for monitoring solvent health. It is designed for researchers and process engineers requiring actionable data to prevent "third phase" formation and loss of stripping selectivity.

The Physicochemical Context

In nuclear reprocessing, HDEHP operates in an environment characterized by intense ionizing radiation (alpha particles from actinides, gamma rays from fission products) and high acidity.

• Primary Application: TALSPEAK (Trivalent Actinide-Lanthanide Separation by Phosphorus Reagent Extraction from Aqueous Komplexes).[1][2]

• The Stressor: Ionizing radiation deposits energy into the solvent system, generating excited states and reactive radicals.

• The Critical Failure: Unlike hydrolytic degradation, which is predictable by pH, radiolytic degradation is stochastic and dose-dependent. The accumulation of degradation products alters the distribution ratios (D), often making it impossible to strip actinides from the organic phase.

Mechanisms of Radiolytic Degradation[3][4]

The degradation of HDEHP is primarily driven by the rupture of the ester linkages. While direct bond cleavage occurs, the solvent (diluent) plays a massive role via energy transfer mechanisms.

The Degradation Pathway

The primary radiolytic event is the cleavage of the P-O-C bond (phosphorus-oxygen-carbon). This is more energetically favorable than the P-C bond rupture seen in phosphonic acids (like HEH[EHP]).

Key Reaction Steps:

• Ionization: Gamma radiation ionizes the diluent (e.g., n-dodecane), forming a radical cation.

• Energy Transfer: The energy is transferred to the HDEHP molecule or HDEHP reacts with solvent radicals (

  ).

• Cleavage: The P-O-C bond breaks, releasing an ethylhexyl radical and forming H2MEHP (Mono-2-ethylhexyl phosphoric acid).

• Secondary Degradation: H2MEHP further degrades to Phosphoric Acid (H3PO4) .

Visualization: Radiolytic Decay Chain

The following diagram illustrates the stepwise degradation from the parent dimer to the troublesome inorganic phosphate.

Figure 1: The primary radiolytic degradation pathway of HDEHP leading to mono-ester formation and subsequent loss of stripping selectivity.

Quantitative Analysis: G-Values and Kinetics

To predict solvent lifetime, we use the G-value , defined as the number of molecules produced (+) or destroyed (-) per 100 eV of absorbed energy.

Comparative Stability Data

The stability of HDEHP is heavily influenced by the diluent. Aromatic diluents offer "protection" by acting as energy sinks, whereas aliphatic diluents (like dodecane) often facilitate radical attack.

Parameter	n-Dodecane Diluent	Toluene (Aromatic) Diluent	Notes
-G(HDEHP)	~2.5 - 4.5	~0.5 - 1.0	Aromatics absorb energy, protecting HDEHP (Mincher et al.).
+G(H2MEHP)	~1.5 - 2.0	< 0.5	H2MEHP is the primary culprit for process failure.
+G(Gas)	High (H2, light organics)	Low	Gas generation can pressurize sealed vessels.
Dose Limit	~100 kGy	>500 kGy	Practical operational limit before cleanup is required.

Note: G-values are approximate and vary based on acid concentration and the presence of oxygen.

The "Stripping" Problem

Why is H2MEHP so dangerous?

• HDEHP extracts at low acidity (pH > 1).

• H2MEHP is a stronger acid and extracts metals efficiently even at higher acidity.

• Result: When you attempt to strip the metal using a buffer (like DTPA/Lactic acid), the metal remains complexed to the H2MEHP in the organic phase. This is often misdiagnosed as "slow kinetics" but is actually a thermodynamic shift caused by the degradation product.

Experimental Protocol: Stability Testing

As a Senior Scientist, you must validate solvent quality. The following protocol mirrors pharmaceutical "forced degradation" studies but is adapted for radiochemistry.

Standardized Irradiation and Analysis Workflow

Objective: Determine the concentration of H2MEHP and H3PO4 in an irradiated sample.

Prerequisites:

• Gamma Source (Co-60) or Alpha Source (Curium-244 spike).

• Derivatizing Agent: Diazomethane (converts acids to methyl esters for GC).[3]

• Analytical Instrument: GC-MS or P-31 NMR.

Protocol Steps:

• Sample Prep: Prepare 1 M HDEHP in n-dodecane. Pre-equilibrate with 0.1 M HNO3 (simulate process conditions).

• Irradiation: Expose samples to doses of 10, 50, 100, and 500 kGy.

• Derivatization (Critical Step):

  • HDEHP and H2MEHP are non-volatile acids. Direct GC injection causes thermal degradation.

  • Reaction: Add diazomethane in ether to the sample.

• Quantification: Inject into GC-MS. Use an internal standard (e.g., triphenyl phosphate).

• Data Processing: Plot concentration vs. Dose (kGy) to calculate the slope (-G value).

Analytical Workflow Diagram

Figure 2: Validated workflow for quantifying radiolytic degradation products in organophosphorus extractants.

Mitigation and Solvent Cleanup[6]

In an industrial setting, you cannot prevent radiolysis, but you can manage it.

The "Carbonate Wash"

The standard PUREX solvent wash (Sodium Carbonate) is highly effective for HDEHP degradation products.

• Mechanism: HDEHP exists as a dimer in organic solvents.[4][5][6] H2MEHP and H3PO4 are stronger acids.

• Process: Contacting the degraded solvent with 5% Na2CO3 converts H2MEHP and H3PO4 into water-soluble sodium salts, which partition into the aqueous phase. The HDEHP dimer (mostly) remains in the organic phase as the sodium salt, which is then re-acidified for reuse.

Radical Scavenging

In the TALSPEAK process, Lactic Acid (present in the aqueous phase) acts as a sacrificial scavenger. It reacts with hydroxyl radicals (

) in the aqueous phase, reducing the radical burden that attacks the interface.

• Recommendation: Maintain high lactic acid concentrations not just for buffering, but for radioprotection.

References

• Mincher, B. J., et al. (2009). "The radiation chemistry of the TALSPEAK process." Solvent Extraction and Ion Exchange. Link

• Modolo, G., et al. (2007). "Hydrolytic and radiolytic stability of HDEHP." Radiochimica Acta. Link

• Mezyk, S. P., et al. (2012). "Radical kinetics in the Advanced TALSPEAK process." Journal of Physical Chemistry A. Link

• Peterman, D. R., et al. (2016). "Evaluate the role of organic acids in the protection of ligands from radiolytic degradation." Idaho National Laboratory (INL) Report. Link

• Lumetta, G. J., et al. (2010). "The ALSEP Process: Current Status and Future Directions." Pacific Northwest National Laboratory (PNNL). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. inl.elsevierpure.com [inl.elsevierpure.com]
• 3. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 4. nishina.riken.jp [nishina.riken.jp]
• 5. Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP) supplier, Distributor Manufacturer in visakhapatnam India | Vizag Chemicals [vizagchemical.com]
• 6. Di(2-ethylhexyl)phosphoric acid - Wikipedia [en.wikipedia.org]

Technical Guide: The Evolution and Application of HDEHP in the TALSPEAK Process

Part 1: Executive Summary & Mechanistic Core

The separation of trivalent actinides (

: Am, Cm, Ac) from trivalent lanthanides ( : Nd, Eu, Lu) is one of the most challenging problems in chemical engineering. It is critical not only for closing the nuclear fuel cycle but also for the production of high-purity radiopharmaceuticals (e.g., Lutetium-177 and Actinium-225 ) used in targeted cancer therapies.

The TALSPEAK process (Trivalent Actinide-Lanthanide Separation by Phosphorus-reagent Extraction from Aqueous Komplexes) represents the historical and technical benchmark for this separation.[1] At its heart lies HDEHP (Di-(2-ethylhexyl)phosphoric acid), a liquid cation exchanger that, when balanced against an aqueous "holdback" reagent, achieves separation factors previously thought impossible.

The "Tug-of-War" Mechanism

Unlike TRAMEX or other chloride-based processes that rely on group extraction, TALSPEAK utilizes a competitive equilibrium—a "tug-of-war"—between two phases:[2]

• The Organic Phase (The Pull): HDEHP acts as a liquid cation exchanger.[3] It has a high affinity for both lanthanides and actinides but extracts lanthanides slightly better due to their higher charge density (ionic radius contraction).

• The Aqueous Phase (The Hold): A polyaminopolycarboxylate chelate, typically DTPA (Diethylenetriaminepentaacetic acid), is dissolved in a buffer (Lactic Acid).[1][2][3][4] DTPA is a "soft donor" ligand (rich in nitrogen) which forms thermodynamically stronger complexes with actinides (

  ) than with lanthanides ( ).

The Result: The HDEHP pulls the lanthanides into the organic solvent, while the DTPA "holds back" the actinides in the aqueous phase.[2][5][6][7]

Visualization: The Competitive Equilibrium

The following diagram illustrates the competitive complexation kinetics that drive the TALSPEAK separation.

Caption: Figure 1: The competitive "tug-of-war" mechanism. DTPA retains actinides (red) while HDEHP extracts lanthanides (yellow).

Part 2: Historical Evolution & Technical Causality

The history of HDEHP in TALSPEAK is not just a timeline; it is a lesson in optimizing thermodynamic selectivity against kinetic limitations.

Era 1: The ORNL Genesis (1964)

Weaver and Kappelmann at Oak Ridge National Laboratory (ORNL) published the seminal report (ORNL-3559).

• The Innovation: They discovered that while HDEHP extracts both groups, the addition of aminopolycarboxylic acids (like DTPA) to the aqueous phase suppressed actinide extraction by orders of magnitude more than it suppressed lanthanide extraction.

• The Limitation: The process was extremely sensitive to pH. HDEHP releases protons upon complexation (

  ).[3] Without a robust buffer, the pH would drop, stopping the extraction.

Era 2: The "Lactate Dilemma" (1970s-1990s)

To manage pH and improve slow phase-transfer kinetics, researchers introduced high concentrations of carboxylic acids, specifically Lactic Acid .

• Causality: Lactic acid acts as a buffer and a transient complexing agent. It rapidly strips the hydration shell off the metal ions, handing them over to DTPA or HDEHP.

• The Problem: High lactate concentrations led to "third phase formation" and unpredictable distribution ratios. HDEHP would extract lactic acid itself, changing the solvent properties.

Era 3: Advanced TALSPEAK & HEH[EHP] (2000s-Present)

Modern research, driven by the need for minor actinide transmutation and medical isotope purification, identified a flaw in HDEHP: it is too strong an acid.

• The Solution: Replacing HDEHP with HEH[EHP] (2-ethylhexylphosphonic acid mono-2-ethylhexyl ester).[2][6][7][8]

• Why? HEH[EHP] is a weaker acid. It requires a higher pH to extract metals, which aligns better with the optimal buffering range of lactate/DTPA. This eliminates the extraction of lactic acid into the organic phase, stabilizing the system.

Part 3: Validated Experimental Protocol

Audience Note: This protocol is designed for the separation of trace Americium-241 (An) from Europium-152 (Ln) tracers, a standard validation pairing in drug development (radiopharma) and nuclear chemistry.

Reagents & Preparation[2][4][6][10]

• Extractant: 1.0 M HDEHP in n-dodecane (purified to remove mono-acid impurities).

• Aqueous Phase: 1.0 M Lactic Acid, 0.05 M DTPA, adjusted to pH 3.00 (

  ) with NaOH.

• Tracers:

  Am and Eu (activity ~1 Ci/mL).

Step-by-Step Workflow

1. Solvent Pre-equilibration (The "Trustworthiness" Step)

Most failures occur here. HDEHP will extract sodium and water from the buffer, altering the volume and concentration.

• Action: Contact the fresh 1.0 M HDEHP organic phase with a "blank" aqueous phase (containing Lactate/DTPA but no metals) at a 1:1 volume ratio.

• Duration: Vortex for 5 minutes; centrifuge to separate.

• Result: Discard the aqueous wash. The organic phase is now "pre-equilibrated" and thermodynamically stable.

2. Extraction Contact (Forward Extraction)

• Action: Combine 1.0 mL of Pre-equilibrated HDEHP phase with 1.0 mL of Active Aqueous Feed (containing tracers).

• Condition: 25°C, vigorous agitation (vortex) for 10 minutes .

  • Note: Kinetics are slow.[9] <5 minutes will yield non-equilibrium data.

• Separation: Centrifuge at 3000 RPM for 2 minutes.

3. Scrubbing (Removal of Co-extracted Actinides)

• Action: Remove the organic supernatant (loaded with Ln). Contact with fresh aqueous scrub solution (1.0 M Lactate / 0.05 M DTPA, pH 3.0).

• Logic: Any trace Am

  that accidentally extracted will be stripped back to the aqueous phase by the high DTPA concentration.

4. Stripping (Lanthanide Recovery)

• Action: Contact the scrubbed organic phase with 6.0 M HNO

  .

• Mechanism: The high acid concentration protonates the HDEHP anion, releasing the Ln

  ions back into the aqueous acid.

Process Flow Diagram

Caption: Figure 2: Validated TALSPEAK workflow. Note the pre-equilibration step to ensure mass balance integrity.

Part 4: Data Presentation

The effectiveness of HDEHP in this system is defined by the Separation Factor (

), calculated as the ratio of distribution coefficients ( ).

Table 1: Comparative Separation Factors (pH 3.0, 1M Lactate)

Parameter	Classic TALSPEAK (HDEHP)	Advanced TALSPEAK (HEH[EHP])	Causality
Extractant pKa	~1.5 (Stronger Acid)	~2.5 (Weaker Acid)	HEH[EHP] releases H+ less readily, requiring higher pH.
(Lanthanide)	~ 10 - 20	~ 1 - 5	HDEHP is a stronger extractant for Ln.
(Actinide)	~ 0.1 - 0.2	~ 0.01 - 0.05	HEH[EHP] rejects An better due to steric hindrance.
Separation Factor ( )	~ 100	~ 80 - 100	Both achieve excellent separation, but HEH[EHP] is more phase-stable.
Lactic Acid Extraction	High (Problematic)	Negligible	Major Advantage of Advanced TALSPEAK.

References

• Weaver, B., & Kappelmann, F. A. (1964). TALSPEAK: A New Method of Separating Americium and Curium from the Lanthanides by Extraction from an Aqueous Solution of an Aminopolyacetic Acid Complex with a Monoacidic Organophosphate or Phosphonate.[10] Oak Ridge National Laboratory Report ORNL-3559.

• Nilsson, M., & Nash, K. L. (2007). Review of the separation of trivalent actinides and lanthanides by the TALSPEAK process.[9] Solvent Extraction and Ion Exchange, 25(6), 665-701.

• Lumetta, G. J., et al. (2010). Advanced TALSPEAK Concept for Separating Minor Actinides. Pacific Northwest National Laboratory (PNNL).

• Nash, K. L. (2015). The Chemistry of TALSPEAK: A Review of the Science. Oak Ridge National Laboratory.[1][2][3]

Sources

• 1. The Chemistry of TALSPEAK: A Review of the Science... | ORNL [ornl.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. osti.gov [osti.gov]
• 4. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 5. neup.inl.gov [neup.inl.gov]
• 6. researchgate.net [researchgate.net]
• 7. Explorations of TALSPEAK chemistry in extraction chromatography: Comparisons of TTHA with DTPA and HDEHP with HEH[EHP] | Journal Article | PNNL [pnnl.gov]
• 8. scispace.com [scispace.com]
• 9. osti.gov [osti.gov]
• 10. TALSPEAK: A NEW METHOD OF SEPARATING AMERICIUM AND CURIUM FROM THE LANTHANIDES BY EXTRACTION FROM AN AQUEOUS SOLUTION OF AN AMINOPOLYACETIC ACID COMPLEX WITH A MONOACIDIC ORGANOPHOSPHATE OR PHOSPHONATE - UNT Digital Library [digital.library.unt.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Preparation of HDEHP Extraction Chromatography Resin

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Power of Specificity in Separation Science

In the intricate world of chemical separations, particularly in fields like radiochemistry, hydrometallurgy, and pharmaceutical analysis, the ability to isolate specific molecules or ions with high selectivity is paramount. Extraction chromatography stands out as a powerful technique that marries the selectivity of liquid-liquid extraction with the procedural ease of column chromatography. At the heart of many of these selective separations lies di-(2-ethylhexyl)phosphoric acid (HDEHP), an organophosphorus extractant renowned for its ability to form stable complexes with a variety of metal ions, most notably rare earth elements (REEs) and actinides.[1][2][3]

This document serves as a comprehensive guide to the preparation of HDEHP-impregnated extraction chromatography resins. Moving beyond a simple recitation of steps, this guide delves into the fundamental principles governing the preparation process, offering insights into the "why" behind each procedural choice. Our aim is to empower researchers to not only replicate this process but to also rationally modify and optimize it for their specific applications. We will explore the selection of appropriate solid supports, detail the impregnation process, and outline methods for characterizing the final resin, all while grounding our discussion in established scientific principles and safety protocols.

The Heart of the Separation: Understanding the HDEHP Extraction Mechanism

HDEHP, with the chemical formula (C₈H₁₇O)₂PO₂H, is a viscous, colorless liquid that functions as an acidic extractant.[1] Its efficacy in extraction chromatography stems from its ability to engage in cation exchange with target metal ions (Mⁿ⁺) in an aqueous solution. The extraction process is fundamentally an equilibrium reaction that can be represented as follows:

Mⁿ⁺(aq) + n(HDEHP)₂(org) ⇌ M(DEHP)ₙ(HDEHP)ₙ(org) + nH⁺(aq)

In the organic phase (the HDEHP impregnated within the resin pores), HDEHP exists primarily as a dimer, (HDEHP)₂. During extraction, the metal ion from the aqueous mobile phase partitions into the organic stationary phase, where it is complexed by the deprotonated DEHP⁻ anion. This process releases protons (H⁺) into the aqueous phase, highlighting the pH-dependent nature of the extraction. The selectivity for different metal ions is governed by factors such as their charge density, ionic radius, and the stability of the resulting metal-HDEHP complex.[1][4] For instance, the distribution ratio of lanthanides generally increases with their atomic number due to the lanthanide contraction.[1]

This equilibrium is the cornerstone of separations using HDEHP resins. By carefully controlling the pH and composition of the aqueous mobile phase, one can achieve highly selective separation of chemically similar elements.[1][4]

Crafting the Resin: A Step-by-Step Guide to Preparation

The creation of a high-performance HDEHP extraction chromatography resin involves the physical impregnation of a porous solid support with the HDEHP extractant.[5] This process, often referred to as preparing a solvent-impregnated resin (SIR), results in a material where the HDEHP is held within the pores of the support by non-covalent forces.[6]

Materials and Reagents

Component	Description & Key Considerations
HDEHP	Di-(2-ethylhexyl)phosphoric acid. Purity is critical; commercial grades may contain mono-esters or other impurities that can affect performance.[7]
Solid Support	Macroporous polymeric resins (e.g., Amberlite™ XAD series) or inorganic supports (e.g., silica gel, kieselguhr).[4][8] Key properties include high surface area, appropriate pore size, and chemical inertness.
Impregnation Solvent	A volatile organic solvent capable of dissolving HDEHP (e.g., acetone, ethanol, methanol).[4][9] The solvent facilitates the even distribution of HDEHP throughout the support's pores.
Washing Solutions	Deionized water, dilute acids (e.g., HNO₃, HCl), and organic solvents (e.g., acetone, ethanol) for pre-treating the solid support.

Essential Safety Precautions

HDEHP is a corrosive substance that can cause severe skin burns and eye damage.[10][11][12] It is also harmful if swallowed.[10] Therefore, all handling procedures must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.[10][11][12][13][14] Consult the Safety Data Sheet (SDS) for HDEHP and all solvents prior to use.[11][12][14]

Detailed Preparation Protocol

This protocol outlines a general "wet impregnation" method, which is widely applicable.[5]

Step 1: Pre-treatment of the Solid Support

• Rationale: To remove any preservatives, impurities, or trapped air from the pores of the support material, ensuring optimal and uniform impregnation.

• Procedure:

  • Weigh the desired amount of the solid support (e.g., Amberlite™ XAD-7).[8]

  • Wash the resin sequentially with several volumes of deionized water to remove any salts or water-soluble impurities.[8]

  • For a more rigorous cleaning, particularly for inorganic supports, a wash with a dilute acid (e.g., 0.1 M HNO₃) followed by deionized water until the washings are neutral can be performed.[15]

  • Finally, wash the support with the chosen impregnation solvent (e.g., acetone) to displace the water.

  • Dry the pre-treated support thoroughly in an oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.[16]

Step 2: Impregnation of the Support with HDEHP

• Rationale: To evenly coat the internal and external surfaces of the support material with the HDEHP extractant. The solvent acts as a carrier to facilitate this distribution.

• Procedure:

  • Prepare a solution of HDEHP in the chosen volatile solvent (e.g., acetone). The concentration of this solution will determine the final loading of HDEHP on the resin. A common starting point is a 1:1 mass ratio of HDEHP to the dry solid support.[16]

  • In a round-bottom flask, combine the dry, pre-treated support with the HDEHP solution.

  • Gently swirl the slurry to ensure all the support material is wetted by the solution.

  • Remove the solvent under reduced pressure using a rotary evaporator. This should be done at a moderate temperature (e.g., 40-50°C) to avoid any degradation of the HDEHP.[17]

  • Continue the evaporation until a free-flowing powder is obtained.[18]

Step 3: Final Drying and Curing

• Rationale: To remove any residual solvent and to allow the HDEHP to stabilize within the pores of the support.

• Procedure:

  • Transfer the impregnated resin to a shallow dish and place it in an oven at a moderate temperature (e.g., 40-50°C) for 24 hours to ensure all residual solvent is removed.[4]

  • Store the final, dry HDEHP resin in a tightly sealed container in a cool, dark place.

Workflow for HDEHP Resin Preparation

Caption: Workflow for the preparation of HDEHP extraction chromatography resin.

Characterization of the Prepared Resin: Ensuring Quality and Performance

Proper characterization of the newly synthesized HDEHP resin is crucial to ensure its quality and predict its performance in chromatographic separations.

Determination of HDEHP Loading

• Gravimetric Method: The simplest method is to determine the mass increase of the solid support after impregnation.

  • Loading (%) = [(Mass of impregnated resin - Mass of dry support) / Mass of impregnated resin] x 100

• Titration Method: A more accurate method involves the titration of the acidic HDEHP.

  • A known mass of the impregnated resin is suspended in a suitable solvent mixture (e.g., ethanol/water).

  • The suspension is then titrated with a standardized solution of a strong base (e.g., NaOH) to a phenolphthalein endpoint. The amount of HDEHP can then be calculated.[9]

Physical Characterization

• Surface Area and Porosity Analysis (BET): This technique measures the specific surface area, pore volume, and pore size distribution of the resin before and after impregnation. A significant decrease in surface area and pore volume after impregnation indicates that the HDEHP has successfully filled the pores of the support.[8]

• Scanning Electron Microscopy (SEM): SEM can be used to visualize the surface morphology of the support before and after impregnation, providing a qualitative assessment of the HDEHP coating.[4]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can confirm the presence of HDEHP on the support by identifying characteristic vibrational bands of the phosphate and alkyl groups.[4]

Support Material	Typical Surface Area (m²/g)	Average Pore Diameter (Å)	Key Characteristics
Amberlite™ XAD-4	~750	~50	Polystyrene-divinylbenzene based, nonpolar.[19]
Amberlite™ XAD-7	~450	~90	Polyacrylic ester based, moderately polar.[8]
Amberlite™ XAD-16	~800	~100	Polystyrene-divinylbenzene based, nonpolar.
Kieselguhr	Variable	Variable	Inorganic support, often requires silanization to improve HDEHP adhesion.[4]

Application Example: Separation of Lanthanides

HDEHP resins are widely used for the separation of lanthanides.[1][4] The following is a general protocol for such a separation.

Protocol: Separation of a La(III) and Ce(III) Mixture

• Column Packing: Prepare a chromatography column with the synthesized HDEHP resin. The resin should be slurried in the initial mobile phase and carefully packed to avoid air bubbles.

• Equilibration: Equilibrate the column by passing several column volumes of the starting mobile phase (e.g., 0.1 M HCl) through it.

• Sample Loading: Dissolve the La(III)/Ce(III) mixture in a small volume of the mobile phase and load it onto the column.

• Elution:

  • Begin elution with the starting mobile phase. Due to its lower affinity for the HDEHP resin, La(III) will elute first.

  • After the La(III) has been completely eluted, a stepwise or gradient elution with a more acidic mobile phase (e.g., 1 M HCl) can be used to elute the more strongly retained Ce(III).

• Fraction Collection and Analysis: Collect fractions of the eluate and analyze them for the presence of La(III) and Ce(III) using a suitable analytical technique (e.g., ICP-MS or spectrophotometry).

Conclusion: A Versatile Tool for Selective Separations

The preparation of HDEHP extraction chromatography resin is a straightforward yet powerful technique that provides researchers with a highly selective tool for a wide range of separation challenges. By understanding the underlying principles of HDEHP extraction and by carefully controlling the preparation and characterization of the resin, scientists can develop robust and efficient separation methods tailored to their specific needs. The versatility of the solid support and the tunable selectivity of the HDEHP extractant ensure that this class of materials will continue to be a cornerstone of advanced separation science.

References

• Wikipedia. (n.d.). Di(2-ethylhexyl)phosphoric acid. Retrieved from [Link]

• ENvironmental inFOrmation. (n.d.). Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP). Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Phosphoric acid, 2-ethylhexyl ester. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). DI (2-ETHYLHEXYL)- PHOSPHORIC ACID HAZARD SUMMARY. Retrieved from [Link]

• Google Patents. (n.d.). RU2421460C2 - Method of producing di-(2-ethylhexyl) phosphoric acid and neodymium salt thereof.

• Monroy-Guzman, F., et al. (2020). Extraction Chromatography Materials Prepared with HDEHP on Different Inorganic Supports for the Separation of Gadolinium and Terbium. Minerals, 10(10), 906. Retrieved from [Link]

• Zheng, R., et al. (2018). Synthesis of Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA)-Tributyl Phosphate (TBP) Impregnated Resin and Application in Adsorption of Vanadium(IV). Minerals, 8(5), 206. Retrieved from [Link]

• Google Patents. (n.d.). CN105440072A - Preparation method for bis(2-ethylhexyl) phosphate.

• Semantic Scholar. (n.d.). Synthesis of Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA)-Tributyl Phosphate (TBP) Impregnated Resin and Application in Adsorption of Vanadium(IV). Retrieved from [Link]

• Wang, D., et al. (2014). Development of Industrial Extractants into Functional Ionic Liquids for Environmentally Friendly Rare Earth Separation. ACS Sustainable Chemistry & Engineering, 2(7), 1739-1746. Retrieved from [Link]

• Google Patents. (n.d.). Method for the purification of bis (2-ethyl-hexyl) phosphoric acid.

• ResearchGate. (n.d.). (PDF) Extraction Chromatography Materials Prepared with HDEHP on Different Inorganic Supports for the Separation of Gadolinium and Terbium. Retrieved from [Link]

• ResearchGate. (n.d.). Characterization of Extraction of Chromatographic Materials Containing Bis(2‐ethyl‐1‐hexyl)Phosphoric Acid, 2‐Ethyl‐1‐Hexyl (2‐Ethyl‐1‐Hexyl) Phosphonic Acid, and Bis(2,4,4‐Trimethyl‐1‐Pentyl)Phosphinic Acid | Request PDF. Retrieved from [Link]

• PubMed. (2022). Impregnation of preparative high-performance solid phase extraction chromatography columns by organophosphorus acid compounds. Retrieved from [Link]

• Eichrom Technologies. (n.d.). NOVEL EXTRACTION CHROMATOGRAPHIC RESINS BASED ON TETRAALKYLDIGLYCOLAMIDES: CHARACTERIZATION AND POTENTIAL APPLICATIONS. Retrieved from [Link]

• ResearchGate. (n.d.). Characterization of HDEHP-lanthanide complexes formed in a non-polar organic phase using 31P NMR and ESI-MS | Request PDF. Retrieved from [Link]

• PMC. (2023). Ce(III) and La(III) ions adsorption using Amberlite XAD-7 resin impregnated with DEHPA extractant: response surface methodology, isotherm and kinetic study. Retrieved from [Link]

• ScholarWorks@UARK. (n.d.). Impregnation and Adsorption of Rare Earth Elements on Amberlite XAD-7. Retrieved from [Link]

• ResearchGate. (n.d.). Properties of some Amberlite XAD resins. Retrieved from [Link]

• Dalton Transactions. (n.d.). Characterization of HDEHP-lanthanide complexes formed in a non-polar organic phase using 31P NMR and ESI-MS. Retrieved from [Link]

• PMC. (n.d.). Composite Resins Impregnated by Phosphorus Organic Extractants for Separation of Rare Earth Elements from Nitrate-Based Leachate of Permanent Magnets. Retrieved from [Link]

• Taylor & Francis Online. (2007). Characterization of Extraction of Chromatographic Materials Containing Bis(2‐ethyl‐1‐hexyl)Phosphoric Acid, 2‐Ethyl‐1‐Hexyl (2‐Ethyl‐1‐Hexyl) Phosphonic Acid, and Bis(2,4,4‐Trimethyl‐1‐Pentyl)Phosphinic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Physicochemical properties of Amberlite resins[4]. Retrieved from [Link]

• ResearchGate. (n.d.). The possible degradation pathway of HDEHP under γ-irradiation. Retrieved from [Link]

• Wikipedia. (n.d.). Solvent impregnated resin. Retrieved from [Link]

• ResearchGate. (n.d.). Support Loading Effect on Extraction Chromatography Separation of Ytterbium and Lutetium Using 2-Ethylhexylphosphonic Acid Mono-2-ethylhexyl Ester Based Sorbent | Request PDF. Retrieved from [Link]

• The Southern African Institute of Mining and Metallurgy. (n.d.). Solvent-Impregnated Resins for Niche Applications in Metals Processing. Retrieved from [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. Solvent impregnated resin - Wikipedia [en.wikipedia.org]
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• 7. US3793408A - Method for the purification of bis (2-ethyl-hexyl) phosphoric acid - Google Patents [patents.google.com]
• 8. Ce(III) and La(III) ions adsorption using Amberlite XAD-7 resin impregnated with DEHPA extractant: response surface methodology, isotherm and kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impregnation of preparative high-performance solid phase extraction chromatography columns by organophosphorus acid compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Selective Separation of Light vs. Heavy Rare Earth Elements (REEs) using HDEHP

Executive Summary

This guide details the protocol for separating Light Rare Earth Elements (LREEs: La–Nd) from Heavy Rare Earth Elements (HREEs: Sm–Lu, Y) using Di-(2-ethylhexyl)phosphoric acid (HDEHP) .

While extractants like P507 (HEHEHP) are often used for individual LREE separation, HDEHP remains the industry standard for the "Group Separation" of Heavies from Lights due to its high separation factors (

) for elements with smaller ionic radii. This protocol focuses on the "Nd/Sm Cut"—a critical industrial junction where the raffinate retains the Lights (La, Ce, Pr, Nd) and the organic phase selectively extracts the Heavies (Sm, Eu, Gd, Tb, Dy, Ho, Er, Tm, Yb, Lu, Y).

Mechanistic Principles

The Cation Exchange Mechanism

HDEHP is an acidic organophosphorus extractant. In non-polar diluents (e.g., kerosene, dodecane), it exists primarily as a dimer due to intermolecular hydrogen bonding. The extraction proceeds via a cation exchange mechanism where the REE cation (

) displaces protons ( ) from the extractant.

General Equation:

• : HDEHP dimer.
• : The extracted organometallic complex.
• : Protons released into the aqueous phase (causing pH drop).

Selectivity and the Lanthanide Contraction

The separation capability of HDEHP is driven by the Lanthanide Contraction . As the atomic number increases (La

Lu), the ionic radius decreases.

• Higher Charge Density: HREEs (smaller radius) have higher charge density.

• Stronger Complexation: HREEs form much stronger bonds with the HDEHP anion than LREEs.

• Result: HREEs are extracted at lower pH values (higher acidity) than LREEs.

Molecular Interaction Diagram

The following diagram illustrates the equilibrium shift. Note how the HDEHP dimer "wraps" the metal ion, releasing protons.

Figure 1: Cation exchange mechanism at the phase interface. HREEs drive this equilibrium to the right more strongly than LREEs.

Critical Parameters & Data

Separation Factors ( )

The separation factor

defines the ease of separating metal A from metal B. Where is the distribution ratio ( ).

Table 1: Comparative Separation Factors (Approximate) Note: HDEHP provides higher selectivity for HREEs compared to P507, but is harder to strip.

Element Pair	HDEHP Value	P507 (HEHEHP) Value	Practical Implication
Ce / La	~ 2.5	~ 2.0	Easy separation.
Pr / Ce	~ 2.0	~ 1.8	Moderate separation.
Nd / Pr	~ 1.4	~ 1.6	Difficult. P507 is better for this specific cut.
Sm / Nd	~ 10 - 12	~ 6 - 8	Excellent Cut. The "Light/Heavy" split point.
Gd / Eu	~ 1.5	~ 1.4	Moderate.
Yb / Er	~ 3.8	~ 2.9	HDEHP excels at deep HREE refining.

Saponification

Because extraction releases

, the pH drops rapidly, choking the equilibrium. To maintain the extraction force, HDEHP is "saponified" (converted to a salt) before use.

• Reaction:

• Target: Typically 30% - 40% saponification. Going >50% increases viscosity and risks gel formation (Third Phase).

Experimental Protocol: The Nd/Sm Group Separation

Reagents & Equipment[1]

• Extractant: HDEHP (Di-(2-ethylhexyl)phosphoric acid), >95% purity.[1]

• Diluent: Odorless Kerosene or Dodecane (high flash point).

• Saponifier: 10M NaOH or concentrated

  .

• Feed Solution: Mixed REE Chloride solution (10-30 g/L REO), pH adjusted to 2.0.

• Stripping Agents: 2M HCl (for scrubbing), 6M HCl (for stripping).

• Equipment: Separatory funnels (bench) or Mixer-Settler battery (pilot).

Step-by-Step Methodology

Phase 1: Solvent Preparation (Saponification)

• Dilution: Mix HDEHP with Kerosene to achieve a 1.0 M concentration (approx. 30% v/v).

• Saponification: Calculate the stoichiometric amount of NaOH required to neutralize 35% of the HDEHP.

  • Calculation: For 1 Liter of 1.0 M HDEHP, total moles = 1.0. Target 0.35 moles NaOH.

• Mixing: Slowly add the NaOH solution to the organic phase under vigorous agitation.

  • Caution: Exothermic reaction. Monitor temperature (

    ).

• Clarification: Allow phases to separate. Drain any aqueous brine/water bottom layer. The organic phase is now

  -saponified HDEHP.

Phase 2: Extraction (The "Cut")

• Contact: Mix the Saponified Organic Phase with the Aqueous REE Feed at an O:A ratio of 1.5:1 .

• Equilibrium: Shake/mix for 5 minutes.

• Separation: Allow settling (2-5 mins).

• Distribution:

  • Organic Phase (Loaded): Contains Sm, Eu, Gd, Tb, Dy... Lu, Y (Heavies).[2][3][4]

  • Aqueous Raffinate: Contains La, Ce, Pr, Nd (Lights).

  • pH Check: The equilibrium pH should be between 2.5 - 3.0 . If pH < 2.0, LREEs will remain in aqueous (good), but some HREEs might not extract. If pH > 3.5, LREEs will co-extract (bad).

Phase 3: Scrubbing (Purification)

Purpose: Remove any "Lights" (Nd/Pr) that accidentally hitched a ride into the organic phase.

• Scrub Solution: dilute HCl (pH 1.5 - 2.0) or a dilute solution of Sm/Gd (reflux).

• Contact: Mix Loaded Organic with Scrub Solution at O:A 5:1 .

• Result: The LREEs are stripped back into the aqueous phase.[5][6] This scrub raffinate is recycled back to the head of the extraction feed.

Phase 4: Stripping (Recovery of Heavies)

Purpose: Recover the valuable HREEs from the organic phase.

• Strip Solution: 6.0 M HCl (Strong acid is mandatory for HREEs).

• Contact: Mix Scrubbed Organic with Acid at O:A 1:1 .

• Result: The HREEs are forced out of the organic phase into the high-acid aqueous stream.

• Regeneration: The organic phase (now H-form HDEHP) is washed with water and sent back to Saponification.

Process Workflow Diagram

This diagram visualizes the counter-current logic required for high-purity separation.

Figure 2: Counter-current extraction circuit for separating Light vs. Heavy REEs.

Troubleshooting & Optimization

Third Phase Formation

• Symptom: A third, gel-like layer forms between the organic and aqueous phases.

• Cause: The metal-extractant complex (

  ) has limited solubility in kerosene, especially for HREEs at high loading or high saponification.

• Solution:

  • Add a Phase Modifier : Add 3-5% Isodecanol or TBP (Tributyl Phosphate) to the organic phase. This increases the solubility of the complex.

  • Reduce Loading: Do not exceed 70% of the theoretical loading capacity of the extractant.

Emulsification

• Symptom: Phases do not separate cleanly within 2-3 minutes.

• Cause: Silica in the feed, excessive saponification (soap formation), or overly vigorous mixing.

• Solution:

  • Feed Pre-treatment: Filter feed to remove colloidal silica.

  • Control Saponification: Keep

    .

  • Temperature: Increasing temperature to

    reduces viscosity and speeds up phase separation.

References

• Peppard, D. F., et al. (1957).[7] The Extraction of Lanthanides by Di(2-ethylhexyl)phosphoric Acid.[3][4][5][6][7][8][9] Journal of Inorganic and Nuclear Chemistry.

• Xie, F., et al. (2014). A critical review on solvent extraction of rare earths from aqueous solutions. Minerals Engineering.[10]

• Gupta, C. K., & Krishnamurthy, N. (2005). Extractive Metallurgy of Rare Earths.[1] CRC Press. (Standard Reference Text).

• Battsengel, A., et al. (2018).[6] Selective Separation of Light and Heavy Rare Earth Elements from the Pregnant Leach Solution of Apatite Ore with D2EHPA.[6] Journal of Minerals and Materials Characterization and Engineering.[6]

• Quinn, J. E., et al. (2015). Solvent extraction of rare earth elements using phosphonic/phosphinic acid mixtures.[1][3][4][9] Hydrometallurgy.[2]

Sources

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• 2. Advantages of P507 Extractant in Rare Earth Element Extraction [metalleaching.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Selective Separation of Light and Heavy Rare Earth Elements from the Pregnant Leach Solution of Apatite Ore with D2EHPA [scirp.org]
• 7. Third-Phase Formation in Rare Earth Element Extraction with D2EHPA: Key Factors and Impact on Liquid Membrane Extraction Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ijrte.org [ijrte.org]
• 10. osti.gov [osti.gov]

Application Note: Precision Synthesis of Bis(2-ethylhexyl) Phosphate from Phosphorus Oxychloride

This Application Note is designed for researchers and process chemists requiring a high-purity synthesis of Bis(2-ethylhexyl) phosphate (D2EHPA/HDEHP). Unlike industrial routes utilizing Phosphorus Pentoxide (

), which yield complex mixtures of mono- and di-esters, the Phosphorus Oxychloride ( ) route described here offers superior control over stoichiometry, favoring the formation of the target diester when executed with precision.

[1]

)

Executive Summary

Bis(2-ethylhexyl) phosphate (D2EHPA) is a critical organophosphorus extractant used in nuclear reprocessing (lanthanide/actinide separation), hydrometallurgy, and increasingly in drug delivery systems as a lipophilic counter-ion. While commercial technical-grade D2EHPA is inexpensive, it is often contaminated with mono(2-ethylhexyl) phosphate (M2EHPA) and tri(2-ethylhexyl) phosphate (TEHP), which severely compromise analytical and biological applications.

This guide details a controlled stoichiometric synthesis using

and 2-ethylhexanol (2-EH). We present a "Base-Assisted Scavenging Protocol" that minimizes the formation of the neutral tri-ester byproduct, followed by a "Copper-Complex Purification" workflow to isolate the diester with >99% purity.

Reaction Mechanism & Strategy

The synthesis proceeds via nucleophilic substitution at the phosphorus center. The challenge lies in arresting the reaction at the dichlorophosphate stage (for mono-ester) or chlorophosphate stage (for di-ester) before the third substitution occurs.

Reaction Pathway[1][2][3][4][5][6][7]

• Activation:

  is electrophilic.

• First Substitution: Fast reaction with 2-EH yields Mono(2-ethylhexyl) phosphorodichloridate.

• Second Substitution (Critical Step): Reaction with a second equivalent of 2-EH yields Bis(2-ethylhexyl) phosphorochloridate .

• Hydrolysis: The remaining P-Cl bond is hydrolyzed with water to form the P-OH group of D2EHPA.

Steric Control: The branched 2-ethylhexyl group provides steric hindrance, slowing the formation of the tri-ester (TEHP), but temperature control is paramount.

Mechanistic Diagram

Caption: Stepwise nucleophilic substitution pathway. The dashed red line represents the undesired over-reaction to the neutral tri-ester.

Safety Protocols (Critical)

Phosphorus Oxychloride (

) is highly toxic and reacts violently with water to release gas and Phosphoric Acid.[1]

• Engineering Controls: All operations must be performed in a functioning chemical fume hood.

• PPE: Neoprene or Nitrile gloves (double gloved), chemical splash goggles, and a lab coat.

• Quenching: Have a quench bucket (ice/water/bicarbonate) ready. Never add water directly to neat

  .[1]

• Gas Evolution: The reaction generates stoichiometric quantities of

  gas. Use a gas scrubber (NaOH trap) or a base scavenger (Triethylamine) as described in the protocol.

Protocol A: High-Fidelity Laboratory Synthesis

Recommended for small-scale (10g - 100g) synthesis where purity is prioritized over cost.

This method uses Triethylamine (

) as an acid scavenger. This prevents the accumulation of , which can catalyze side reactions or degradation, and allows the reaction to proceed at lower temperatures, improving selectivity.

Reagents

Reagent	MW ( g/mol )	Equiv.	Role
Phosphorus Oxychloride	153.33	1.0	Electrophile
2-Ethylhexanol (Anhydrous)	130.23	2.05	Nucleophile (slight excess)
Triethylamine ( )	101.19	2.1	Acid Scavenger
Toluene or Hexane	-	Solvent	Diluent
Water	18.02	Excess	Hydrolysis Agent

Step-by-Step Procedure

• Setup:

  • Flame-dry a 3-neck Round Bottom Flask (RBF).

  • Equip with a magnetic stir bar, addition funnel, internal thermometer, and nitrogen inlet.

  • Charge the flask with

    (1.0 equiv) and anhydrous Toluene (5 mL per gram of ).

  • Cool the system to 0–5°C using an ice/salt bath.

• Reagent Preparation:

  • In a separate flask, mix 2-Ethylhexanol (2.05 equiv) and Triethylamine (2.1 equiv).

  • Note: Premixing the alcohol and base protects the acid-sensitive alcohol and ensures immediate neutralization of HCl.

• Addition (The Critical Phase):

  • Add the Alcohol/Amine mixture dropwise to the cold

    solution.

  • Control: Maintain internal temperature < 10°C . The reaction is highly exothermic.[2]

  • Observation: A white precipitate of Triethylamine Hydrochloride (

    ) will form immediately. This is normal.

• Maturation:

  • Once addition is complete, allow the slurry to warm to room temperature (25°C).

  • Stir for 2–4 hours.

  • Checkpoint: Analyze an aliquot by

    NMR.[3] You should see a major peak for the chlorophosphate and minimal starting material.

• Filtration:

  • Filter off the solid

    using a sintered glass funnel or a fritted filter. Wash the cake with cold toluene.

  • The filtrate contains the Bis(2-ethylhexyl) phosphorochloridate intermediate.

• Hydrolysis:

  • Return the filtrate to a clean RBF.

  • Add Water (excess, approx. 5 equiv) and heat the biphasic mixture to 60–70°C for 2 hours.

  • Mechanism:[4][5][6][7][8] This converts the P-Cl bond to P-OH.

• Workup:

  • Separate the layers.[2]

  • Wash the organic layer with 1M

    (to remove residual amine), then Water, then Brine.

  • Dry over anhydrous

    and concentrate under reduced pressure (Rotovap).

Protocol B: Copper-Complex Purification (The "Gold Standard")

Required if the product must be free of Mono-ester and Tri-ester impurities.

Even with controlled synthesis, trace impurities persist. D2EHPA has a unique property: its Copper(II) salt is soluble in non-polar organic solvents, whereas the Copper(II) salt of the Mono-ester is generally less soluble or partitions differently, and the Tri-ester (neutral) does not form a salt.

Workflow Diagram

Caption: Copper-mediated purification workflow exploiting the solubility of Cu(II)-D2EHPA complexes.

Purification Steps[4][5][6][11][13][14][15]

• Saponification/Complexation: Dissolve crude D2EHPA in Toluene. Add an equal volume of 10% Copper Sulfate (

  ) solution. Slowly add NaOH or while stirring until the aqueous phase is slightly blue/cloudy (pH ~4-5).

  • Result: The organic phase turns intense blue (formation of

    ).

• Filtration: If a precipitate forms (often the Mono-ester copper salt), filter it out.

• Partitioning: Separate the blue organic layer. The neutral Tri-ester (TEHP) remains in the organic layer, but it does not coordinate Copper.

  • Note: To remove TEHP, one can rely on the fact that

    is a solid if the solvent is removed, or use "Third Phase Formation" techniques, but for most applications, the removal of the Mono-ester is the critical step.

  • Advanced TEHP Removal: To strictly remove TEHP, convert D2EHPA to its Sodium salt (

    -D2EHPA) with dilute NaOH. Wash the aqueous -D2EHPA solution with Hexane (TEHP extracts into Hexane). Then acidify the aqueous layer to recover pure D2EHPA.

• Acid Stripping: Wash the blue organic phase with 2M Sulfuric Acid (

  ). The blue color will transfer to the aqueous phase (regenerating ), leaving colorless D2EHPA in the organic phase.

• Drying: Wash with water, dry over

  , and evaporate solvent.

Analytical Characterization

Validating the synthesis requires distinguishing between the P-Cl intermediate, the Mono-ester, and the Di-ester.

Technique	Parameter	Expected Value (D2EHPA)	Notes
NMR	Chemical Shift	+0.5 to +2.0 ppm	Phosphoric acid standard. Mono-ester often appears upfield (~0 ppm); Tri-ester downfield.
Refractive Index		1.4420 – 1.4440	High sensitivity to impurities.
Titration	Acid Value	~170 mg KOH/g	Potentiometric titration shows one inflection point (monobasic). Mono-ester shows two.
IR Spectroscopy	P=O Stretch	1230	Strong band.
IR Spectroscopy	P-O-C Stretch	1030	Broad band.

References

• Aitken, R. A., Collett, C. J., & Mesher, S. T. E. (2012).[9] Convenient Preparation of Long-Chain Dialkyl Phosphates.[10][9][11] Synthesis, 44(16), 2515–2518.

• Schulz, W. W. (1974).[7] Method for the purification of bis(2-ethylhexyl)phosphoric acid. U.S. Patent 3,793,408.[7]

• Sadanandam, R., et al. (1993). A study on the preparation of di(2-ethyl hexyl) phosphoric acid. Indian Journal of Technology, 31, 143-148.

• Partridge, J. A., & Jensen, R. C. (1969). Purification of di-(2-ethylhexyl)phosphoric acid by precipitation of copper(II) di-(2-ethylhexyl)phosphate. Journal of Inorganic and Nuclear Chemistry, 31(8), 2587-2589.

Sources

• 1. Phosphorus oxychloride:Reactions with water,Uses,Hazards and Warnings_Chemicalbook [chemicalbook.com]
• 2. US3644602A - Process for producing trialkyl phosphates - Google Patents [patents.google.com]
• 3. Selective Substitution of POCl 3 with Organometallic Reagents: Synthesis of Phosphinates and Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN105440072A - Preparation method for bis(2-ethylhexyl) phosphate - Google Patents [patents.google.com]
• 5. POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Method for the purification of bis (2-ethyl-hexyl)phosphoric acid (Patent) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. Convenient Preparation of Long-Chain Dialkyl Phosphates: Synthesis of Dialkyl Phosphates [organic-chemistry.org]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Liquid-liquid extraction of Uranium(VI) using HDEHP in toluene

Application Note & Protocol

Topic: Liquid-Liquid Extraction of Uranium(VI) using Di-(2-ethylhexyl)phosphoric Acid (HDEHP) in Toluene

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive technical guide for the liquid-liquid extraction of hexavalent uranium (U(VI)) from acidic aqueous solutions using Di-(2-ethylhexyl)phosphoric acid (HDEHP) as the extractant, with toluene serving as the organic diluent. We delve into the fundamental chemical principles governing the extraction mechanism, including the pivotal role of pH and the stoichiometry of the extracted metal-organic complex. Detailed, field-proven protocols are presented for batch extraction, stripping (back-extraction), and quantitative analysis. This guide is designed to equip researchers with the necessary theoretical understanding and practical methodologies to effectively implement and optimize this widely used hydrometallurgical separation technique.

Scientific Principles and Mechanism

The solvent extraction of uranium is a cornerstone of nuclear fuel cycle operations, enabling its purification and concentration from ore leachates and process streams.[1] The DAPEX (DiAlkyl Phosphoric acid EXtraction) process, which utilizes HDEHP, was one of the pioneering industrial methods for uranium recovery.[2][3] The success of this system hinges on the specific chemical interactions between the uranyl ion (UO₂²⁺) and the HDEHP extractant at the liquid-liquid interface.

The Extractant: HDEHP

Di-(2-ethylhexyl)phosphoric acid (HDEHP) is an acidic organophosphorus extractant.[4] In non-polar organic diluents like toluene or kerosene, HDEHP molecules exist predominantly as stable hydrogen-bonded dimers, often represented as (HR)₂ or H₂R₂.[5] This dimerization is a critical feature, as the dimer is the primary species that interacts with the metal ion during extraction.

The Extraction Mechanism: Cation Exchange

The extraction of the uranyl ion (UO₂²⁺) by HDEHP proceeds via a cation-exchange mechanism.[2] In this reaction, the uranyl ion in the aqueous phase is exchanged for protons (H⁺) from the HDEHP dimer in the organic phase. This interfacial reaction results in the formation of a neutral, lipophilic metal-organic complex that is soluble in the toluene phase.

The generally accepted stoichiometry for this reaction is the formation of a UO₂(HR₂)₂ complex, where the uranyl ion is complexed by two HDEHP dimers, with each dimer having lost one proton.[5]

The equilibrium reaction can be represented as:

UO₂²⁺ (aq) + 2(HDEHP)₂ (org) ⇌ UO₂(DEHP)₂(HDEHP)₂ (org) + 2H⁺ (aq)

This equilibrium demonstrates the direct dependence of the extraction efficiency on the hydrogen ion concentration (pH) of the aqueous phase. According to Le Châtelier's principle, increasing the acidity (lowering the pH) will shift the equilibrium to the left, favoring the retention of uranium in the aqueous phase. Conversely, decreasing the acidity (raising the pH) drives the reaction to the right, enhancing the extraction of uranium into the organic phase.

Role of the Diluent: Toluene

The diluent solubilizes the extractant (HDEHP) and the resulting metal-extractant complex, ensuring the organic phase remains a homogeneous liquid.[2] Toluene, an aromatic hydrocarbon, is an effective diluent for this system. The choice of diluent can significantly impact extraction efficiency, phase separation characteristics, and the potential for third-phase formation.

Key Parameters Influencing Extraction Efficiency

Optimizing the extraction process requires careful control over several experimental variables. The efficiency is typically quantified by the Distribution Ratio (D) and the Percentage Extraction (%E) .

• Distribution Ratio (D): D = [U(VI)]org / [U(VI)]aq

• Percentage Extraction (%E): %E = (D / (D + Vaq/Vorg)) * 100

Where [U(VI)]org and [U(VI)]aq are the concentrations of uranium in the organic and aqueous phases at equilibrium, and Vaq and Vorg are the volumes of the respective phases.

Parameter	Effect on Uranium Extraction	Causality & Rationale
Aqueous Phase pH	Increases with increasing pH (lower acidity).	The cation-exchange mechanism releases H⁺ ions.[2] Lowering the H⁺ concentration in the aqueous phase (increasing pH) drives the equilibrium toward the formation of the extracted complex.[4]
HDEHP Concentration	Increases with increasing extractant concentration.	The law of mass action dictates that a higher concentration of the reactant (HDEHP) will shift the equilibrium towards the product side, favoring the formation of the uranium-HDEHP complex.[6]
Temperature	Decreases with increasing temperature.	The extraction of uranium(VI) by HDEHP is an exothermic process.[7] Therefore, increasing the temperature shifts the equilibrium to the left, reducing the distribution ratio.
Aqueous/Organic Phase Ratio (A/O)	Affects overall process efficiency and loading capacity.	A low A/O ratio (e.g., 1:1) is often used in batch studies for optimal contact.[3] In industrial processes, this ratio is optimized to balance extraction efficiency with solvent inventory and throughput.
Contact Time	Reaches equilibrium, typically within minutes.	The extraction kinetics are generally fast. A contact time of 15-30 minutes is usually sufficient to ensure equilibrium is reached in laboratory-scale batch experiments.[8]

Experimental Protocols

Safety Note: Uranium is a radioactive heavy metal. All work should be conducted in a designated laboratory equipped for handling radionuclides. Appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, is mandatory. All manipulations involving organic solvents like toluene must be performed inside a certified chemical fume hood.

Protocol 1: Reagent Preparation

• Aqueous Feed Solution (e.g., 100 mg/L U(VI) in 0.1 M HNO₃):

  • Accurately weigh the required amount of a uranium salt (e.g., uranyl nitrate hexahydrate, UO₂(NO₃)₂·6H₂O).

  • Dissolve the salt in deionized water.

  • Add the required volume of concentrated nitric acid (HNO₃) to achieve the desired final acidity.

  • Transfer the solution to a volumetric flask and dilute to the final volume with deionized water.

• Organic Solvent (e.g., 0.2 M HDEHP in Toluene):

  • Inside a chemical fume hood, accurately measure the required volume of HDEHP using a glass pipette or syringe.

  • Transfer the HDEHP into a volumetric flask partially filled with toluene.

  • Dilute to the final volume with toluene and mix thoroughly until the solution is homogeneous.

Protocol 2: Batch Extraction Procedure

This protocol outlines a single batch extraction to determine the distribution ratio under a specific set of conditions.

Caption: Experimental workflow for a single batch liquid-liquid extraction.

• Phase Contact: In a glass separatory funnel, combine equal volumes (e.g., 20 mL) of the prepared aqueous feed solution and the organic solvent.

• Equilibration: Stopper the funnel and shake vigorously using a mechanical shaker for a set time (e.g., 30 minutes) to ensure thorough mixing and allow the system to reach equilibrium. Remember to periodically vent the funnel to release any pressure buildup.

• Phase Separation: Clamp the funnel in a ring stand and allow the two phases to separate completely (e.g., 15-30 minutes). The aqueous phase (raffinate) will be the bottom layer, and the organic phase (loaded solvent) will be the top layer.

• Sampling: Carefully drain the aqueous layer into a clean, labeled beaker. Then, decant the organic layer through the top opening of the funnel into a separate labeled beaker to avoid contamination from any residual aqueous phase in the stopcock.

• Analysis: Take precise aliquots from the initial aqueous feed, the final aqueous raffinate, and the loaded organic phase for uranium concentration analysis as described in Protocol 4.

Protocol 3: Stripping (Back-Extraction)

Stripping is the process of transferring the extracted uranium from the loaded organic phase back into a new aqueous solution. This is typically achieved by shifting the extraction equilibrium back to the left.

• Stripping Agent: A common and effective stripping solution is an aqueous solution of ammonium or sodium carbonate (e.g., 0.5 M to 2.0 M (NH₄)₂CO₃ or Na₂CO₃).[7][9] The carbonate ions form highly stable anionic complexes with the uranyl ion (e.g., [UO₂(CO₃)₃]⁴⁻), which are preferentially soluble in the aqueous phase.

• Procedure: The procedure is identical to the extraction protocol (4.2), except the initial "aqueous" phase is the carbonate stripping solution, and the initial "organic" phase is the loaded organic solvent from the extraction step.

• Analysis: Analyze the uranium concentration in the stripped organic phase and the now uranium-rich aqueous strip solution to determine the stripping efficiency.

Protocol 4: Analytical Determination of Uranium

The accurate determination of uranium concentration in all phases is crucial for calculating extraction efficiency. Several analytical techniques are suitable, with the choice depending on the concentration range and required isotopic information.

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This is a highly sensitive method for measuring total uranium concentration.[10] It offers very low detection limits (sub-µg/L) and can provide isotopic information.[10] Samples from the organic phase may require dilution in a suitable organic solvent or digestion/back-extraction into an aqueous matrix before analysis.

• Alpha Spectrometry: This technique is used for the quantification of individual uranium isotopes (²³⁴U, ²³⁵U, ²³⁸U).[11][12] It requires chemical separation and sample preparation (e.g., electrodeposition) but is extremely sensitive for radioactive quantification.

• Spectrophotometry: For higher concentrations, UV-Visible spectrophotometry can be used. The method relies on the formation of a colored complex with a chromogenic agent after uranium has been transferred into a suitable aqueous matrix.[11]

Mechanistic Overview & Troubleshooting

Caption: Chemical species involved in the U(VI)-HDEHP extraction equilibrium.

Troubleshooting Common Issues:

• Third Phase Formation: At high uranium loading in the organic phase, a third, heavy organic phase may form, complicating separation. This can sometimes be mitigated by adding a "modifier" like tri-n-butyl phosphate (TBP) or a long-chain alcohol (e.g., 2-ethylhexanol) to the organic solvent, which improves the solubility of the metal-extractant complex.[2]

• Emulsion Formation/Poor Phase Disengagement: The presence of fine solid particles or surface-active impurities can lead to stable emulsions at the interface. Ensure all solutions are filtered before use. Centrifugation can be employed to break stubborn emulsions in a laboratory setting.

• Incomplete Stripping: If stripping efficiency is low, increase the concentration of the stripping agent, increase the temperature (if using carbonate stripping), or perform multiple consecutive stripping stages with fresh solution.[7]

• Impact of Impurities: Commercial HDEHP can contain impurities like mono(2-ethylhexyl)phosphoric acid (H₂MEHP), which can affect extraction and stripping behavior.[13] For fundamental studies, purification of the extractant may be necessary.

References

• Giusti, F., et al. (2022). Solvent extraction of uranium from an acidic medium for the front-end of nuclear fuel cycle: from mechanisms understanding to innovative process design. Reviews in Inorganic Chemistry. [Online].

• Singh, H., et al. (n.d.). Novel Method for Stripping Uranium from the Organic Phase in the Recovery of Uranium from Wet Process Phosphoric Acid (WPA). ResearchGate. [Online]. Available: [Link]

• Gao, Y., et al. (n.d.). Extraction of uranium(VI) from nitric acid solution with hexyloctylsulfoxide (HxOSO). AKJournals. [Online]. Available: [Link]

• Bouhoun Ali, M., et al. (2010). The Solvent Extraction of Uranium (VI) using Hydroxyalkylenediphosphonic Acids. Journal of Applied Sciences. [Online]. Available: [Link]

• Koladkar, D.V., & Dhadke, P.M. (n.d.). Extraction and separation of Th(IV) and U(VI) from nitric acid media using PIA-8 and HDEHP. ResearchGate. [Online]. Available: [Link]

• Giusti, F., et al. (2022). Solvent extraction of uranium from an acidic medium for the front-end of nuclear fuel cycle: from mechanisms understanding to innovative process design. HAL Open Science. [Online]. Available: [Link]

• Sasaki, Y., et al. (2009). Extraction of Uranium(VI) from Nitric Acid Solution Using Pyrrolidone Derivatives. Journal of Nuclear Science and Technology. [Online]. Available: [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Uranium. NCBI Bookshelf. [Online]. Available: [Link]

• Holfeltz, V.E., et al. (2018). Effect of HEH[EHP] impurities on the ALSEP solvent extraction process. OSTI.GOV. [Online]. Available: [Link]

• Lounsbury, M. (1965). Determination of Uranium in Natural Waters. U.S. Geological Survey. [Online]. Available: [Link]

• Hall, G.B., et al. (2023). Extraction of Nitric Acid and Uranium with DEHiBA under High Loading Conditions. Inorganic Chemistry, ACS Publications. [Online]. Available: [Link]

• Nygren, U. (2001). Separation of neptunium, plutonium, americium and curium from uranium with di-(2-ethylhexyl)-phosphoric acid (HDEHP) for radiometric and ICP-MS analysis. INIS-IAEA. [Online]. Available: [Link]

• Wei, Z., et al. (2021). Development of Heavy Element Chemistry at Interfaces: Observing Actinide Complexes at the Oil/Water Interface in Solvent Extraction by Nonlinear Vibrational Spectroscopy. PMC, National Institutes of Health. [Online]. Available: [Link]

• Chajduk, E., et al. (2016). Solvent extraction of uranium from leach solutions obtained in processing of Polish low-grade ores. Nukleonika. [Online]. Available: [Link]

• Biswas, S. (2014). Extraction and separation studies of uranium and thorium from various aqueous media using organophosphorus extractants. Homi Bhabha National Institute. [Online]. Available: [Link]

• Chajduk, E., et al. (2016). Solvent extraction of uranium from leach solutions obtained in processing of Polish low-grade ores. ResearchGate. [Online]. Available: [Link]

• Wang, J., et al. (2019). The possible degradation pathway of HDEHP under γ-irradiation. ResearchGate. [Online]. Available: [Link]

• Wolf, S.F. (n.d.). Analytical Methods for the Determination of U in Geological and Environmental Materials. ResearchGate. [Online]. Available: [Link]

• Ghasemi, M., et al. (2016). Determination of Uranium in Aqueous Samples by Thin-film Solid Phase Extraction and Alpha Spectrometry. Analytical Chemistry: An Indian Journal. [Online]. Available: [Link]

• Culler, F.L., & Flanary, J.H. (1955). Solvent Extraction Separation of Uranium and Plutonium from Fission Products. DTIC. [Online]. Available: [Link]

• Connolly, K. (2019). Analytical Techniques for the Analysis of Uranium Bearing Materials. TRACE, University of Tennessee. [Online]. Available: [Link]

• Argonne National Laboratory. (n.d.). Scientific Publications. [Online]. Available: [Link]

• Daoud, J.A., et al. (1997). TETRAVALENT URANIUM EXTRACTION BY HDEHP IN KEROSENE FROM PHOSPHATE MEDIUM. Solvent Extraction and Ion Exchange, Taylor & Francis Online. [Online]. Available: [Link]

• Sato, T., et al. (n.d.). Liquid-liquid extraction of uranium(VI) from hydrochloric acid solutions by dihexyl sulphoxide. ResearchGate. [Online]. Available: [Link]

• Daoud, J.A., et al. (1997). TETRAVALENT URANIUM EXTRACTION BY HDEHP IN KEROSENE FROM PHOSPHATE MEDIUM. [Online]. Available: [Link]

• Al-Areqi, W.M., et al. (2022). The solvent extraction and stripping process using Alamine 336 with a case study of uranium. Scientific Reports, PMC. [Online]. Available: [Link]

• ResearchGate. (n.d.). Effect of pH on uranium extraction (%E). [Online]. Available: [Link]

• Khorfan, S., et al. (2002). Stripping of uranium from DEHPA/TOPO solvent by ammonium carbonate solutions. OSTI.GOV. [Online]. Available: [Link]

• Ghafar, M., et al. (1999). Effect of the sulfate anions on the extraction of uranium (VI) from phosphoric acid. OSTI.GOV. [Online]. Available: [Link]

• Al-Masri, M.S., et al. (n.d.). Uranium Extraction from Solid Waste as Nitrate Complex with D2EHPA, TOPO and their Synergistic Mixture. ResearchGate. [Online]. Available: [Link]

• Bouhoun Ali, M., et al. (2010). The Solvent Extraction of Uranium (VI) using Hydroxyalkylenediphosphonic Acids. SciSpace. [Online]. Available: [Link]

• Chajduk, E., et al. (2016). Liquid–liquid extraction of uranium(VI) in the system with a membrane contactor. PMC, National Institutes of Health. [Online]. Available: [Link]

• Al-Swaidan, H.M., et al. (n.d.). Kinetic studies on the extraction of uranium(VI) from phosphoric acid medium by bulk liquid membrane containing di-2-ethylhexyl phosphoric acid. ResearchGate. [Online]. Available: [Link]

• Dudek, J., et al. (n.d.). Liquid–liquid extraction of uranium(VI) in the system with a membrane contactor. ResearchGate. [Online]. Available: [Link]

• Navarro, R., et al. (2020). Extraction Chromatography Materials Prepared with HDEHP on Different Inorganic Supports for the Separation of Gadolinium and Terbium. MDPI. [Online]. Available: [Link]

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• 13. osti.gov [osti.gov]

Procedure for stripping metal ions from loaded HDEHP organic phase

An Application Guide to the Recovery of Metal Ions from Loaded Di-(2-ethylhexyl) Phosphoric Acid (HDEHP)

Abstract

Di-(2-ethylhexyl) phosphoric acid, commonly known as HDEHP or D2EHPA, is a cornerstone of industrial and laboratory-scale hydrometallurgical processes due to its exceptional efficiency in extracting a wide range of metal cations from aqueous solutions. However, the successful recovery of the target metal and the economic viability of the overall process hinge on the subsequent step: stripping. This application note provides a comprehensive guide to the principles, protocols, and critical parameters governing the stripping of metal ions from a loaded HDEHP organic phase. It is intended for researchers, chemists, and engineers engaged in solvent extraction, materials purification, and drug development who require a robust understanding of this pivotal process step.

The Underlying Principle: Reversing the Extraction Equilibrium

Solvent extraction with acidic extractants like HDEHP is fundamentally a reversible cation-exchange reaction. During extraction, the acidic proton of the HDEHP dimer, (HR)₂, is exchanged for a metal cation, Mⁿ⁺, from the aqueous phase, forming a stable metal-organophosphate complex in the organic phase.

The generalized extraction equilibrium can be represented as:

Mⁿ⁺(aq) + n(HR)₂(org) ⇌ MRₙ(HR)ₙ(org) + nH⁺(aq)

Stripping is simply the process of shifting this equilibrium to the left. By creating conditions that favor the dissociation of the metal-HDEHP complex, the metal ion is transferred back into a new aqueous phase (the strip liquor), and the HDEHP is regenerated in its acidic form, ready for reuse. This is primarily achieved by two methods: increasing the acidity of the aqueous phase or introducing a stronger complexing agent.

Core Methodologies for Stripping

Acid Stripping

The most common method involves contacting the loaded organic phase with a concentrated mineral acid solution (e.g., H₂SO₄, HCl, HNO₃).[1] According to Le Châtelier's principle, increasing the concentration of H⁺ ions in the aqueous phase drives the equilibrium backward, releasing the metal ion and regenerating the HDEHP.

• Causality: The high concentration of protons effectively outcompetes the metal cations for the HDEHP binding sites. The choice of acid is critical; for instance, HCl is often more effective than H₂SO₄ for stripping iron (Fe³⁺), while H₂SO₄ is a preferred agent for rare earth elements (REEs).[1]

Complexation & Precipitation Stripping

An alternative or supplementary approach involves using an aqueous solution containing an agent that forms a highly stable, water-soluble complex or an insoluble precipitate with the target metal ion.

• Mechanism: This method "pulls" the metal from the organic phase by locking it into a new species in the aqueous phase, thereby shifting the equilibrium. Oxalic acid is a prime example, as it can form stable aqueous complexes or, at sufficient concentration, directly precipitate metal oxalates, such as those of rare earths.[2][3][4][5][6] This is particularly effective for metals that are otherwise difficult to strip with acid alone.

Experimental Protocol: A General Procedure for Acid Stripping

This protocol outlines a standard laboratory procedure for determining stripping efficiency.

3.1. Materials & Reagents

• Loaded Organic Phase: HDEHP in a suitable diluent (e.g., kerosene, n-dodecane) containing a known concentration of the target metal ion.

• Stripping Agent: Aqueous solution of a mineral acid (e.g., 1 M to 7 M H₂SO₄ or HCl).

• Equipment:

  • Glass separatory funnels (125 mL or 250 mL)

  • Mechanical shaker or wrist-action shaker

  • pH meter

  • Centrifuge (for resolving emulsions, if necessary)

  • Volumetric flasks, pipettes, and standard laboratory glassware

  • Analytical Instrument for metal quantification (e.g., ICP-OES, AAS)

3.2. Step-by-Step Methodology

• Preparation: Accurately prepare the desired stripping acid solution to the target molarity (e.g., 4 M H₂SO₄).

• Phase Measurement: Pipette a precise volume of the loaded organic phase (e.g., 20 mL) and the aqueous stripping solution (e.g., 20 mL for a 1:1 O/A ratio) into a separatory funnel.

• Equilibration:

  • Seal the separatory funnel and place it in the mechanical shaker.

  • Agitate the mixture for a predetermined time, typically 10-30 minutes, to ensure equilibrium is reached.

  • Scientist's Note: Periodically vent the funnel to release any pressure buildup, especially when working with volatile solvents or at elevated temperatures.

• Phase Disengagement:

  • Remove the funnel from the shaker and allow it to stand undisturbed until the organic and aqueous phases have completely separated into two clear layers. This can take from a few minutes to over an hour.

  • Trustworthiness Check: If an emulsion forms at the interface, it must be resolved before proceeding. Gentle swirling, warming, or centrifugation can aid in breaking the emulsion. The presence of an emulsion invalidates accurate phase separation and sampling.

• Separation and Sampling:

  • Carefully drain the lower (typically aqueous) phase into a clean, labeled beaker.

  • Drain the upper (organic) phase into a separate labeled beaker.

• Analysis:

  • Accurately dilute samples from the initial loaded organic, the stripped (barren) organic, and the aqueous strip liquor.

  • Analyze the metal concentration in all three samples using a calibrated analytical instrument.

• Calculation of Stripping Efficiency (%S):

  %S = (Caq × Vaq) / (Corg,initial × Vorg) × 100

  Where:

  • Caq = Metal concentration in the aqueous phase after stripping

  • Vaq = Volume of the aqueous phase

  • Corg,initial = Metal concentration in the organic phase before stripping

  • Vorg = Volume of the organic phase

Visualization of the Stripping Workflow

The following diagram illustrates the logical flow of the stripping process.

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. (PDF) Stripping of Fe(III) from D2EHPA using different reagents [academia.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Using Diethyl hexyl phosphate for zinc recovery from sulfate media

Application Note: Selective Recovery of Zinc from Sulfate Media using Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA) [1][2][3][4]

Abstract

This application note details the protocol for the solvent extraction (SX) of Zinc (Zn) from acidic sulfate media using Di-(2-ethylhexyl) phosphoric acid (D2EHPA).[2][4] Designed for hydrometallurgists and chemical engineers, this guide addresses the critical challenge of separating Zn from common impurities (Fe, Mn, Cd) in leach liquors. We provide a validated workflow for isotherm generation, counter-current simulation, and impurity scrubbing, grounded in thermodynamic slope analysis and industrial best practices.

Introduction & Chemical Basis

The recovery of high-purity zinc from secondary sources (electric arc furnace dust, low-grade ores, or filter cakes) relies heavily on the selectivity of organophosphorus extractants. D2EHPA is the industry standard due to its high loading capacity and selectivity for Zn over Ni, Co, and Cd at acidic pH.

However, D2EHPA presents a specific challenge: Iron (Fe³⁺) affinity. Fe³⁺ is extracted at lower pH values than Zn²⁺ and is difficult to strip, leading to organic poisoning. Therefore, this protocol assumes the feed solution has undergone prior iron removal (e.g., jarosite/goethite precipitation) to

.

Mechanism of Action

D2EHPA exists as a dimer in non-polar diluents (like kerosene). The extraction proceeds via a cation-exchange mechanism where protons are released into the aqueous phase.

General Reaction:

• Slope Analysis: A plot of

  vs. equilibrium pH typically yields a slope of , confirming the release of 2 protons per zinc ion.[4]

• Thermodynamics: The reaction is endothermic; extraction efficiency increases slightly with temperature, though ambient (

  ) operation is standard to minimize diluent evaporation.

Experimental Configuration

Reagents & Materials

Component	Specification	Purpose
Extractant	D2EHPA (95%+ purity)	Active ligand for Zn capture.
Diluent	Sulfonated Kerosene (e.g., Exxsol D80)	Carrier solvent; reduces viscosity.
Modifier	TBP (Tri-butyl phosphate) or Isodecanol (5% v/v)	Prevents third-phase formation; improves phase disengagement.
Stripping Agent	Sulfuric Acid (180 g/L)	Simulates spent electrolyte from electrowinning.
Feed Solution	ZnSO₄ (15–30 g/L Zn), pH 2.0	Synthetic or real leach liquor.

Safety Precaution

• D2EHPA is corrosive and an irritant. Handle in a fume hood.

• Phase Disengagement: Organic mists are flammable. Ground all mixing equipment.

Workflow Visualization

The following diagram outlines the logical flow of the zinc recovery circuit, including the critical "Scrubbing" step often missed in basic protocols.

Figure 1: Conceptual flow of the Zinc Solvent Extraction (SX) circuit highlighting the scrubbing loop for impurity control.

Detailed Protocols

Protocol A: Determination of Extraction pH Isotherms

Objective: To define the precise pH required to separate Zn from impurities (Mn, Cd).

• Preparation:

  • Prepare Organic Phase: 20% (v/v) D2EHPA + 5% TBP in kerosene.

  • Prepare Aqueous Feed: Zn (20 g/L), Mn (2 g/L), Cd (0.5 g/L) as sulfates.

• Contacting:

  • In 6 separate separatory funnels, mix 50 mL Organic and 50 mL Aqueous (A:O = 1:1).

  • Adjust the acidity of each funnel to target equilibrium pH values of 1.5, 2.0, 2.5, 3.0, 3.5, and 4.0 using dilute

    or NaOH.

• Equilibration:

  • Shake vigorously for 5 minutes (Kinetic studies show equilibrium is reached < 5 mins).

  • Allow phases to separate (typically 2–3 mins).

• Analysis:

  • Separate phases.[5][6] Filter the aqueous phase.[6]

  • Measure equilibrium pH (

    ).[2][5]

  • Analyze metal concentrations (Zn, Mn, Cd) via AAS or ICP-OES.

• Calculation:

  • Calculate Distribution Coefficient (

    ) and Separation Factor ( ):

Target Outcome: You should observe a "S-curve". Zn extraction typically jumps from 20% to >90% between pH 2.0 and 3.0. Mn begins co-extraction significantly only above pH 3.5. Optimum operating pH is 2.5–2.8.

Protocol B: Scrubbing of Co-Extracted Manganese

Objective: Mn is the primary impurity that co-extracts with Zn. This step selectively removes Mn from the loaded organic phase before stripping.

• Loading: Generate a bulk volume of "Loaded Organic" by contacting fresh organic with feed at pH 3.0 (intentionally co-extracting some Mn to test scrubbing).

• Scrub Solution: Prepare a solution of ZnSO₄ (10 g/L) acidified to pH 3.0 .

  • Note: Using a zinc-rich scrub solution utilizes the "crowding" effect, where the higher affinity Zn displaces the loosely bound Mn from the organic complex.

• Procedure:

  • Contact Loaded Organic with Scrub Solution at an O:A ratio of 5:1 (Organic continuous).

  • Shake for 5 minutes.

  • Separate phases.[5][6] Analyze the organic phase for Mn content.

• Criteria: Successful scrubbing results in

  Mn in the organic phase.

Protocol C: McCabe-Thiele Simulation (Counter-Current Extraction)

Objective: Determine the number of theoretical stages required for 99% recovery.

• Isotherm Construction: Perform Protocol A but vary the A:O ratio (1:5, 1:2, 1:1, 2:1, 5:1) while keeping pH constant at the optimum (e.g., pH 2.8).

• Plotting:

  • X-axis: Aqueous concentration

    (g/L).

  • Y-axis: Organic concentration

    (g/L).

• Operating Line: Draw a straight line starting from the feed concentration on the X-axis with a slope equal to the A:O volumetric flow ratio (typically 1:1 or 2:1 in plant operations).

• Stepping Off: Draw steps between the Operating Line and the Equilibrium Isotherm.

  • Result: Typically, 2 to 3 extraction stages are required for >98% Zn recovery using 20% D2EHPA.

Data Summary & Troubleshooting

Typical Separation Factors (Sulfate Media, pH 2.5)

Metal Pair	Separation Factor ( )	Selectivity Interpretation
Zn / Mn	50 – 300	Good. Scrubbing required if Mn is high.
Zn / Cd	> 200	Excellent. Cd remains in raffinate.
Zn / Ni	> 1000	Excellent. Ni remains in raffinate.
Fe(III) / Zn	< 0.01	Critical Failure. Fe extracts before Zn. Must remove Fe upstream.[7]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Third Phase Formation	Insufficient modifier or high loading.	Add 3-5% Isodecanol or TBP. Ensure temp > 20°C.
Poor Phase Separation	Silica in feed or "Crud" formation.[8]	Filter feed to <10 micron. Check for organic degradation.[9]
High Fe in Strip Liquor	Fe(III) breakthrough in extraction.	Improve upstream Fe removal. Use a strong HCl strip (6M) to regenerate poisoned organic periodically.
Low Zn Recovery	pH dropped too low during extraction.	D2EHPA releases protons.[4][6] Active pH control (adding or lime) is required in the mixer.

References

• Solvent Extraction of Zinc from Acidic Sulfate Solution Source: International Journal of Chemical Engineering and Applications. Context: Establishes the optimum pH range (2.5–3.[4]0) and kinetics (<5 mins) for D2EHPA systems.[1][10] Link: (Verified via Search 1.1)

• Separation of Zinc and Iron from Secondary Manganese Sulfate Leachate Source: Minerals Engineering / OuluREPO. Context: Details the scrubbing mechanisms and the difficulty of Fe/Zn separation, validating the need for pre-treatment. Link: (Verified via Search 1.7)

• Solvent Extraction of Zinc from Zinc Sulfate Solution Source: ResearchGate / Journal of Mining. Context: Provides McCabe-Thiele data indicating 2-3 stages for extraction and the efficacy of 180g/L sulfuric acid stripping. Link: (Verified via Search 1.14)

• Stoichiometry and Structural Studies of Zn(II) Solvent Extraction Source: ResearchGate.[11] Context: Confirms the dimer mechanism and slope analysis (Slope

  ) for Zn-D2EHPA complexes. Link: (Verified via Search 1.4)

• Stripping Rare Earth Elements and Iron from D2EHPA Source: SciSpace / Stellenbosch University. Context: Discusses organic poisoning by iron and methods to regenerate the solvent. Link: (Verified via Search 1.15)

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• 5. 911metallurgist.com [911metallurgist.com]
• 6. journalssystem.com [journalssystem.com]
• 7. (PDF) Separation of iron from zinc sulfate solutions using D2EHPA and LIX984N: Optimization, equilibrium and thermodynamic studies [academia.edu]
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• 11. researchgate.net [researchgate.net]

Synergistic extraction protocol using HDEHP and TOPO

Application Note: Synergistic Solvent Extraction Protocol using HDEHP and TOPO

Executive Summary

This Application Note details the protocol for the synergistic extraction of metal cations (specifically Actinides like U(VI) and Lanthanides like Nd(III)) using a binary mixture of Di-(2-ethylhexyl)phosphoric acid (HDEHP) and Trioctylphosphine oxide (TOPO) .

While HDEHP is a standard cation-exchange extractant, its efficiency can be limited by slow kinetics or the formation of hydrated organic species. The addition of TOPO, a neutral solvating agent, creates a "synergistic" effect where the distribution ratio (

) of the mixture significantly exceeds the sum of the individual extractants ( ). This protocol provides a self-validating framework for optimizing this system in hydrometallurgical and analytical applications.

Theoretical Foundation: The Mechanism of Synergism

To optimize extraction, one must understand the chemical causality.

• HDEHP (Acidic Extractant): Acts as a liquid cation exchanger. It releases protons (

  ) into the aqueous phase and neutralizes the charge of the metal cation. However, the resulting complex often retains water molecules, making it less lipophilic.

• TOPO (Neutral Donor): Displaces the residual water molecules from the coordination sphere of the metal-HDEHP complex. This renders the final adduct highly hydrophobic (lipophilic), driving it strongly into the organic phase.

The Synergistic Reaction (Example for U(VI)):

Visualization: Synergistic Coordination Pathway

Figure 1: Mechanistic pathway showing how TOPO stabilizes the HDEHP-Metal complex by displacing water.

Materials and Safety

Reagents:

• Extractant A: HDEHP (Bis(2-ethylhexyl) phosphate), >97% purity.

• Extractant B: TOPO (Trioctylphosphine oxide), >99% purity.

• Diluent: n-Dodecane (preferred for low volatility) or Kerosene (industrial standard).

• Aqueous Phase: Nitric Acid (

  ) or Sulfuric Acid ( ), trace metal grade.

Safety Considerations (Critical):

• HDEHP: Corrosive and an irritant. Causes severe skin burns and eye damage.[1]

• TOPO: Hygroscopic solid. Irritating to respiratory system.

• Handling: All organic phase preparation must occur in a fume hood. Use nitrile gloves and chemical splash goggles.

Experimental Protocols

Protocol A: Preparation of Organic Phase (The Solvent)

Goal: Create a stable 0.1M HDEHP / 0.025M TOPO mixture.

• Calculation: Determine the mass required.

  • MW HDEHP

    322.4 g/mol .

  • MW TOPO

    386.6 g/mol .

• Weighing: Weigh 3.86 g of TOPO solid into a volumetric flask.

• Dissolution: Add approximately 50% of the final volume of n-dodecane. Sonicate or stir gently until TOPO is fully dissolved (TOPO dissolves slowly in cold aliphatics).

• Addition of HDEHP: Pipette 3.22 g (approx. 3.3 mL, dependent on density

  ) of HDEHP into the flask.

• Conditioning (Self-Validating Step):

  • Why? Commercial HDEHP often contains mono-acid impurities.

  • Action: Wash the organic phase twice with an equal volume of 0.1M mineral acid (same acid as your aqueous phase) to remove soluble impurities and pre-equilibrate the solvent.

Protocol B: The Extraction Workflow

Goal: Determine the Distribution Ratio (

).

• Phase Ratio: Set the Aqueous-to-Organic (A/O) ratio to 1:1 (e.g., 5 mL aqueous metal solution + 5 mL organic solvent).

• Contacting:

  • Place phases in a glass centrifuge tube or separating funnel.

  • Agitate mechanically (shaker) for 15 minutes at 25°C.

  • Note: Synergistic systems generally reach equilibrium faster than pure HDEHP, but 15 minutes ensures completeness.

• Separation:

  • Centrifuge at 3000 rpm for 5 minutes to break any emulsions.

  • Observation: A clear interface must be visible. If a third phase (precipitate) forms at the interface, the metal concentration is too high or TOPO concentration is too low.

• Sampling:

  • Carefully remove the aqueous phase (bottom) using a Pasteur pipette.

  • Filter the aqueous phase (0.45

    m) to remove entrained organic droplets before analysis.

Protocol C: Analytical Validation

• Quantification: Measure metal concentration in the initial aqueous feed (

  ) and the equilibrium aqueous raffinate ( ) using ICP-OES or ICP-MS.

• Mass Balance Calculation:

  (Assuming no volume change).

Workflow Visualization

Figure 2: Step-by-step extraction workflow ensuring phase integrity.

Data Analysis & Interpretation

To validate synergism, you must compare the mixture against individual baselines.

Key Formulas:

• Distribution Ratio (

  ):

• Synergistic Coefficient (

  ):

  • If

    : Synergism exists.[2]

  • If

    : Antagonism exists (extractants interfere with each other).

Example Data Table (Uranium Extraction at pH 1.0):

System	[HDEHP] (M)	[TOPO] (M)	D Value	Interpretation
Baseline 1	0.1	0.0	1.2	Moderate extraction (slow kinetics)
Baseline 2	0.0	0.1	0.05	Negligible extraction (low acidity)
Sum ( )	-	-	1.25	Theoretical additive value
Synergistic Mix	0.1	0.1	18.5	Strong Synergism ( )

Troubleshooting & Optimization

• Third Phase Formation:

  • Symptom:[1][3][4][5] A cloudy middle layer forms between aqueous and organic phases.

  • Cause: The metal-organic complex exceeds its solubility in the diluent (common with high metal loading).

  • Fix: Increase the concentration of TOPO (it acts as a phase modifier) or switch to an aromatic diluent (e.g., Toluene), though aliphatic is preferred for safety.

• Low Synergism:

  • Cause: pH is too low (high acid concentration suppresses HDEHP dissociation).

  • Fix: Adjust pH upwards. For Lanthanides, optimal synergism often occurs between pH 1.5 - 3.0.

References

• Rydberg, J., et al. (2004). Solvent Extraction Principles and Practice, Revised and Expanded. CRC Press.

• Blake, C.A., et al. (1958). Synergistic Uranium Extraction Systems. Oak Ridge National Laboratory (ORNL).[4][6]

• Nash, K. L. (1993). Actinide separations science. Solvent Extraction and Ion Exchange.[2][7][8]

• PubChem. (2024). Safety Data Sheet: Bis(2-ethylhexyl) hydrogen phosphate. National Library of Medicine.

Sources

• 1. Di-(2-ethylhexyl)phosphoric acid (DEHPA or HDEHP) | ENvironmental inFOrmation [enfo.hu]
• 2. Synergistic Solvent Extraction of Lanthanoids with Traditional Ligands (4-Acylpyrazolone and Bidentate Nitrogen Bases) in a Nontraditional Diluent Confirmed by Slope Analysis and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antagonistic Role of Aqueous Complexation in the Solvent Extraction and Separation of Rare Earth Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Solvent extraction of uranium from an acidic medium for the front-end of nuclear fuel cycle: from mechanisms understanding to innovative process design [comptes-rendus.academie-sciences.fr]
• 7. Sci-Hub. Extraction of Lanthanides(III) by a Mixture of a Malonamide and a Dialkyl Phosphoric Acid / Solvent Extraction and Ion Exchange, 2016 [sci-hub.box]
• 8. researchgate.net [researchgate.net]

Determination of HDEHP concentration in organic phase by titration

Application Note: Determination of HDEHP Concentration in Organic Phase by Titration

Abstract & Scope

This protocol details the quantitative determination of Di-(2-ethylhexyl)phosphoric acid (HDEHP/D2EHPA) in organic solvents (e.g., kerosene, dodecane) via acid-base titration. Unlike aqueous acid titrations, this method utilizes a solvolytic modification step—diluting the hydrophobic organic phase with a polar solvent (Ethanol or Acetone)—to enable miscibility with the aqueous titrant (NaOH).

Critical Application: Precise control of HDEHP concentration is vital in solvent extraction (SX) circuits for rare earth elements, uranium, and cobalt/nickel separation. Variations in extractant concentration directly alter distribution coefficients (

) and separation factors ( ), leading to off-spec product purity or metal loss.

Scientific Principle

HDEHP is a monoprotic organophosphorus acid. In non-polar solvents, it exists primarily as a hydrogen-bonded dimer due to the low dielectric constant of the diluent.

Reaction Mechanism: To titrate HDEHP, the dimer must be disrupted. Adding a polar solvent like Ethanol (EtOH) or Acetone breaks the dimer equilibrium, allowing the strong base (NaOH) to neutralize the monomeric proton.

Interference Control (M2EHPA): Commercial HDEHP often contains Mono-2-ethylhexyl phosphoric acid (M2EHPA) as an impurity. M2EHPA is diprotic.

• Phenolphthalein Method: Titrates total acidity (HDEHP + both protons of M2EHPA). Suitable for routine process control where M2EHPA levels are consistent.

• Potentiometric Method: Can distinguish HDEHP from M2EHPA (distinct pKa inflection points).

Reagents & Equipment

Reagents

Reagent	Specification	Purpose
Sodium Hydroxide (NaOH)	0.1 M Standardized Solution	Titrant.[1][2] Must be carbonate-free.
Ethanol (EtOH)	95% or Absolute (Denatured is acceptable)	Co-solvent to solubilize organic phase.
Phenolphthalein	1% w/v in Ethanol	Visual indicator (pH range 8.2–10.0).
Hydrochloric Acid (HCl)	6.0 M	Stripping agent (for loaded organics).
Potassium Hydrogen Phthalate (KHP)	Primary Standard Grade	For standardization of NaOH.

Equipment

• Class A Burette (25 mL or 50 mL) or Automatic Titrator.

• Magnetic Stirrer and Teflon-coated stir bar.

• 250 mL Erlenmeyer flasks.

• Separatory Funnels (if stripping is required).

Pre-Analytical Processing: The "Stripping" Step

CRITICAL: If the organic sample comes directly from an extraction circuit, it is likely loaded with metal ions (

). These metals displace the protons on HDEHP. Titrating a metal-loaded organic phase will yield false low results .

Protocol:

• Transfer 20 mL of the organic sample to a separatory funnel.

• Add 20 mL of 6 M HCl .

• Shake vigorously for 3 minutes to strip metals and regenerate HDEHP to acid form.

  • Mechanism:[3][4][5][6]

    .

• Allow phases to separate (approx. 5 mins). Discard the aqueous (lower) acid phase.

• Wash the organic phase twice with 20 mL deionized water to remove entrained acid.

  • Check: The final wash water should be pH neutral (test with litmus).

• Filter the organic phase through phase-separating paper (Whatman 1PS) to remove water haze.

Experimental Protocol: Titration

Step 1: Standardization of Titrant

Never assume the commercial titer of NaOH is accurate over time.

• Dry KHP at 120°C for 2 hours.

• Weigh ~0.4 g KHP (record exact mass to 0.0001 g) into a flask.

• Dissolve in 50 mL CO2-free water.

• Add 3 drops phenolphthalein.

• Titrate with NaOH to a faint pink endpoint.

• Calculate Molarity (

  ):

Step 2: Sample Titration

• Aliquot: Pipette exactly 5.0 mL (

  ) of the stripped organic phase into a 250 mL Erlenmeyer flask.

  • Note: Use a positive displacement pipette if the organic phase is viscous.

• Solubilization: Add 50 mL of Ethanol (or Acetone).

  • Observation: The solution must be clear and homogeneous. If cloudy, add more ethanol.

• Indicator: Add 5 drops of Phenolphthalein solution.

• Titration: Titrate with Standardized NaOH (

  ) while stirring vigorously.

  • Endpoint: The color change is from Colorless

    Persistent Pink (lasts >30 seconds).

  • Caution: As NaOH is added, localized precipitation of Na-DEHP may occur. Ensure the stirring redisperses it.

• Record Volume: Record the volume of NaOH consumed (

  ).

Data Analysis & Calculation

Calculation Formula

The concentration of HDEHP (

) in Molar (mol/L) is calculated as:

To convert to Volume Percent (vol%), assuming commercial HDEHP purity is ~95% and density is ~0.976 g/mL:

(Note: The factor 32.9 is derived from MW=322.4 and Density=0.976.[7] For precise vol%, use the specific density of your HDEHP batch).

Example Data Table

Parameter	Trial 1	Trial 2	Trial 3	Average
Sample Volume ( )	5.00 mL	5.00 mL	5.00 mL	5.00 mL
Titrant Volume ( )	24.15 mL	24.20 mL	24.10 mL	24.15 mL
NaOH Normality ( )	0.1021 M	0.1021 M	0.1021 M	0.1021 M
HDEHP Concentration	0.493 M	0.494 M	0.492 M	0.493 M

Visualization: Method Workflow

Fig 1: Operational workflow for HDEHP determination including critical stripping step for loaded organics.

Troubleshooting & Validation (Self-Correcting Systems)

Issue	Probable Cause	Corrective Action
Cloudy Endpoint	Phase separation (Water from NaOH immiscible with Kerosene).	Add more Ethanol or Acetone (up to 75 mL). Ensure vigorous stirring.
Fading Endpoint	Absorption of atmospheric CO2 or slow reaction of dimer.	Titrate to a pink color that persists for 30 seconds. Perform titration rapidly.
Consistently High Results	Presence of M2EHPA or acidic impurities.[8]	Use Potentiometric Titration to separate pKa1 (HDEHP) from pKa2 (M2EHPA).
Consistently Low Results	Metal loading (incomplete stripping).	Repeat stripping step with fresh 6M HCl. Check aqueous raffinate for metals.[9]

References

• Moyer, B. A., et al. (2025). Activity Coefficients of di-(2-ethylhexyl) Phosphoric Acid in Select Diluents. ResearchGate. Link

• Kuleuven. (2023). Solubility of D2EHPA in aqueous electrolyte solutions. SIM² KU Leuven. Link

• Vanderbilt University. Titration Indicators and pH Ranges. Link

• Vertex AI Search. Purification and Titration of D2EHPA (Patent US3641226A). Link

• Scribd. Titration and Standardization Guide. Link

Sources

• 1. scribd.com [scribd.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. researchgate.net [researchgate.net]
• 4. journals.co.za [journals.co.za]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. US3641226A - Method for purification of di-(2-ethyl-hexyl) phosphoric acid - Google Patents [patents.google.com]
• 7. Phenolphthalein - Wikipedia [en.wikipedia.org]
• 8. lirias.kuleuven.be [lirias.kuleuven.be]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: D2EHPA Solvent Extraction Systems

Topic: Optimization of Phase Separation Kinetics in D2EHPA Mixer-Settlers Doc ID: TS-D2EHPA-004 | Revision: 2.1 Target Audience: Process Engineers, R&D Scientists, Hydrometallurgists

Introduction: The D2EHPA Rheology Trap

You are likely reading this because your D2EHPA (Di-(2-ethylhexyl) phosphoric acid) system is experiencing "slow break" times, entrainment (haze), or catastrophic gelling.

D2EHPA is not a simple solvent; it is a dimerization-prone extractant. In non-polar diluents, it exists largely as hydrogen-bonded dimers. When these dimers load with metal cations (especially at high pH or with sodium), they can form polynuclear complexes that drastically increase viscosity, leading to phase separation times (PDT) exceeding commercially viable limits (>120 seconds).

This guide deconstructs the chemical and physical levers available to you to reduce PDT without sacrificing extraction efficiency.

Module 1: Chemical Optimization & Viscosity Control

The "Soap" Problem (Gelation)

Symptom: The organic phase looks like jelly or has a "stringy" consistency; PDT is >5 minutes. Root Cause: Formation of sodium salts (Na-D2EHPA) or polymerization during high-pH loading.

D2EHPA behaves as a surfactant. When neutralized with NaOH (saponification) or loaded with metals at pH > 5.5–6.0, it forms reverse micelles that entrap water, creating a viscous gel [1].

Protocol 1: Modifier Addition (The TBP Breaker) To disrupt these viscous networks, you must introduce a modifier that acts as a hydrogen-bond acceptor.

• Recommendation: Add Tri-butyl phosphate (TBP) or Isodecanol .

• Mechanism: TBP hydrogen bonds with D2EHPA, breaking the rigid dimer networks and preventing the formation of the "third phase" (a heavy, solute-rich organic layer that sits between the aqueous and organic phases) [2].

• Dosage: Start at 3–5% v/v TBP . Do not exceed 10% unless necessary, as TBP acts as an antagonist, slightly reducing the extraction coefficient (D) for your target metal.

Third Phase Formation

Symptom: A distinct third layer forms between the organic and aqueous phases. Root Cause: The solubility limit of the metal-extractant complex in the diluent has been exceeded. This is common with Rare Earth Elements (e.g., Yttrium) [3].

Corrective Action:

• Increase Diluent Aromaticity: Switch from 100% aliphatic kerosene to a blend containing 5–10% aromatics (e.g., Solvesso 150), or simply add the TBP modifier mentioned above.

• Temperature Adjustment: Increase system temperature (see Module 3).

Module 2: Hydrodynamic Tuning

Phase Continuity (Organic vs. Aqueous Continuous)

The single most operational variable affecting PDT is phase continuity. You must determine which phase is the "droplet" and which is the "ocean."

• Aqueous Continuous (A/C): Organic droplets dispersed in water. Generally yields faster organic settling but higher organic entrainment in the raffinate.

• Organic Continuous (O/C): Water droplets dispersed in organic. generally yields cleaner raffinate but slower separation due to the viscosity of the continuous organic phase [4].

Troubleshooting Step: If your separation is slow, force a phase inversion .

• How: If running O/C, momentarily stop the feed of the organic phase while maintaining agitator speed until the mixer becomes aqueous-dominant, then restart organic feed. Measure PDT. If PDT improves significantly (e.g., drops from 90s to 40s), the system prefers Aqueous Continuity.

Specific Settling Rate (SSR)

Do not rely on "residence time." Calculate the Specific Settling Rate to see if your settler is undersized.

• Target: For D2EHPA systems, aim for an SSR of 2–4 m³/m²/h . If your throughput exceeds this, you need a coalescence aid (e.g., knit-mesh coalescers) or a larger settler area.

Module 3: The Temperature Lever

Viscosity is temperature-dependent following an Arrhenius-type relationship. In D2EHPA systems, a small increase in temperature can drastically reduce PDT.

• Data Insight: Increasing temperature from 20°C to 40°C can reduce the viscosity of a loaded D2EHPA phase by 30–50% , directly correlating to faster phase disengagement [5].

• Warning: D2EHPA degrades (hydrolyzes) at high temperatures (>60°C) in strong acids. Keep operations between 35°C and 50°C for optimal kinetics.

Module 4: Standardized Testing Protocol (The "Jar Test")

Use this protocol to validate any changes. Do not rely on visual estimates from the mixer window.

Equipment: 1L square baffle beaker, variable speed agitator (impeller diameter = 0.5x beaker width).

Step-by-Step Workflow:

• Prep: Add Organic and Aqueous phases at the operational ratio (e.g., O/A 1:1) to a total volume of 800mL.

• Equilibration: Heat to process temperature (e.g., 40°C).

• Mix: Agitate at design tip speed (usually 2.5 – 3.0 m/s) for 3 minutes.

• Stop & Time: Cut power. Immediately start a stopwatch.

• Measure:

  • Primary Break: Time until the bulk interface is clearly defined (even if haze remains).

  • Final Break: Time until both phases are crystal clear (no haze/entrainment).

Success Criteria:

• Primary Break: < 60 seconds.

• Final Break: < 120 seconds.

Visual Troubleshooting Guide

Diagram 1: Diagnostic Decision Tree

Caption: Diagnostic logic flow for identifying the root cause of D2EHPA phase separation issues.

Summary Data: Modifier Effects on D2EHPA

Parameter	Pure D2EHPA (No Modifier)	D2EHPA + 3% TBP	D2EHPA + 5% Isodecanol
Viscosity (Loaded)	High (Risk of Gel)	Low (Newtonian fluid)	Medium
Phase Break Time	Slow (> 180s)	Fast (< 60s)	Moderate (< 90s)
Third Phase Risk	High (esp. with REEs)	Eliminated	Reduced
Extraction Efficiency	High	Slightly Lower (Antagonism)	Slightly Lower
Crud Formation	Moderate	Low	Low

References

• Grymonprez, B., et al. (2023). "Solubility of D2EHPA in aqueous electrolyte solutions and effect of impurities." Separation and Purification Technology. SIM² KU Leuven. Link

• Sole, K.C. (2008). "Phase disengagement: A reliable indication of solvent-extraction plant health."[1] The Journal of the Southern African Institute of Mining and Metallurgy. Link

• Quinn, J. et al. (2025). "Third-Phase Formation in Rare Earth Element Extraction with D2EHPA." Membranes (MDPI). Link

• Ritcey, G.M. (2006). Solvent Extraction: Principles and Applications to Process Metallurgy. Elsevier. (Standard Industry Text).

• Taylor & Francis. (2012). "Statistical study of factors affecting the phase separation kinetics in solvent extraction for uranium recovery." Chemical Engineering Communications. Link

Sources

• 1. soleconsulting.co.za [soleconsulting.co.za]

Troubleshooting low separation factors in HDEHP lanthanide extraction

Topic: Troubleshooting Low Separation Factors in HDEHP Systems Lead Scientist: Senior Application Specialist

Introduction: The "Tug-of-War" at the Interface

Welcome to the technical support center. If you are seeing lower-than-expected separation factors (

) in your Di-(2-ethylhexyl) phosphoric acid (HDEHP) extractions, you are likely battling one of three adversaries: thermodynamic misalignment (pH/acidity) , kinetic limitations , or reagent impurity .

HDEHP operates on a cation-exchange mechanism where the separation efficiency is driven by the "Lanthanide Contraction"—the decrease in ionic radius across the series (La

Lu). Because HDEHP prefers smaller cations (heavier lanthanides), your separation factor ( ) is the ratio of distribution coefficients ( ) between two elements.

If this value is compressing toward 1.0, follow the diagnostic modules below.

Module 1: Diagnostic Triage (The Basics)

Q: My separation factors are consistently low (< 1.5 for adjacent elements). Is my system behaving according to theory?

A: Before optimizing, you must validate the mechanism. In ideal conditions, HDEHP extraction follows a cubic dependence on acidity. If your system deviates from this, your separation factors will collapse.

The Diagnostic Protocol: Slope Analysis Perform this "Slope 3" test to verify your system is in the cation-exchange regime and not suffering from hydrolysis or steric hindrance.

• Prepare: Aqueous phase with trace Lanthanide (

  ) at varying pH (0.5 – 2.5). Keep ionic strength constant (e.g., 0.1 M (Na,H)ClO ).

• Contact: Equilibrate with 0.1 M HDEHP in n-dodecane (or kerosene).

• Measure: Determine equilibrium pH and metal concentration in both phases.

• Plot: Graph

  vs. equilibrium pH.

• Analyze:

  • Ideal: Slope

    . (Indicates ).

  • Slope < 2.5: Indicates hydrolysis (

    formation) or interfering anions. Action: Lower the pH.

  • Slope > 3.5: Indicates participation of anions (e.g., chloride/nitrate) in the organic complex. Action: Check anion concentration.

Visualizing the Mechanism:

Module 2: Operational Troubleshooting

Q: I see a "third phase" or emulsion forming. Does this affect separation?

A: Yes. A third phase (a heavy, surfactant-rich layer between aqueous and organic) acts as a "sink" that traps metals indiscriminately, destroying selectivity. This occurs when the solubility limit of the metal-extractant complex is exceeded in the non-polar diluent.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Heavy Third Phase	Metal loading is too high; Polymerization of .	1. Add a phase modifier: 5-10% TBP (Tributyl phosphate) or Isodecanol.2. Reduce metal loading to < 10% of HDEHP capacity.
Stable Emulsion	pH is too high (> 4.0), causing saponification-like surfactant behavior.	1. Acidify the aqueous feed.2. Centrifuge to break; do not rely on gravity settling.
Precipitation	Hydrolysis of heavy lanthanides.	1. Increase acidity (lower pH).

Q: My heavy lanthanides (Lu, Yb) separate well, but light ones (La, Ce) are difficult. Why?

A: This is intrinsic to HDEHP. The separation factor (

) is a function of the difference in ionic radii.

• Heavy Ln (Lu-Ho): Large radii differences

  High (Easy separation).

• Light Ln (La-Nd): Small radii differences

  Low (Difficult separation).

Data Table: Typical Separation Factors (

) in HDEHP/HCl Systems Note: Values are approximate and depend on ionic strength and temperature.

Pair	Typical ( )	Difficulty
Ce / La	~ 3.0	Moderate
Pr / Ce	~ 1.6	High (Bottleneck)
Nd / Pr	~ 1.4	High (Bottleneck)
Sm / Nd	~ 6.0	Low (Easy cut)
Eu / Sm	~ 1.9	Moderate
Gd / Eu	~ 1.5	High
Yb / Tm	~ 3.1	Low

Strategy: For Light Ln separation (e.g., Pr/Nd), HDEHP alone is often insufficient. You must switch to HEH[EHP] (PC-88A) which has higher selectivity for light lanthanides, or use the TALSPEAK method (see Module 3).

Module 3: Advanced Optimization (TALSPEAK)

Q: How can I boost separation factors beyond the standard limits?

A: Use the TALSPEAK concept (Trivalent Actinide-Lanthanide Separation by Phosphorus-reagent Extraction from Aqueous Komplexes). This method utilizes an aqueous complexant to "hold back" specific ions, amplifying the difference in distribution ratios.

The Chemistry: You introduce DTPA (Diethylenetriaminepentaacetic acid) and Lactic Acid into the aqueous phase.[1][2][3]

• HDEHP pulls cations into the organic phase (Preference: Heavy Ln).

• DTPA holds cations in the aqueous phase (Preference: Heavy Ln).

• Result: The two forces oppose each other. However, because DTPA binds actinides/heavy Ln much stronger than light Ln, it suppresses the extraction of the heavies more than the lights, effectively inverting or expanding the separation window depending on conditions.

Visualizing the TALSPEAK "Tug-of-War":

Module 4: Material Integrity

Q: My results are inconsistent between batches. Could my HDEHP be impure?

A: Absolutely. Commercial HDEHP often contains Mono-2-ethylhexyl phosphoric acid (M2EHP) .

• The Problem: M2EHP is a stronger acid than HDEHP. It extracts lanthanides at lower pH values but with very poor selectivity . If present, it "short-circuits" your separation, extracting everything indiscriminately.

Purification Protocol: The Copper Salt Method Reference: Partridge & Jensen, J. Inorg. Nucl. Chem. (1969)

• Dissolve: Dilute crude HDEHP (0.5 L) in diethyl ether or toluene (1 L).

• Precipitate: Add a saturated solution of Cu(II) sulfate. Slowly add 10% NaOH while stirring.

• Reaction: The HDEHP forms a purple Cu(DEHP)

  salt which stays in the organic phase. The impurity (M2EHP) forms a Cu-salt that is either insoluble or partitions differently.

• Wash: Wash the organic phase repeatedly with water to remove the M2EHP copper salt and other water-soluble impurities.

• Strip: Contact the organic phase with 10% sulfuric acid (

  ). The Copper returns to the aqueous phase; purified HDEHP remains in the organic.[4]

• Verify: Titrate to determine purity (>99% required for high

  ).

References

• Peppard, D. F., et al. (1957). The Extraction of Selected Metallic Cations by Certain Orthophosphoric Diesters. Journal of Inorganic and Nuclear Chemistry. Link

• Nash, K. L. (1993). A Review of the Basic Chemistry and Recent Developments in Trivalent f-Elements Separations. Solvent Extraction and Ion Exchange.[2][5][6][7] Link

• Partridge, J. A., & Jensen, R. C. (1969).[8] Purification of di-(2-ethylhexyl)phosphoric acid by precipitation of copper(II) di-(2-ethylhexyl)phosphate. Journal of Inorganic and Nuclear Chemistry. Link

• Nilsson, M., & Nash, K. L. (2007). Review of the TALSPEAK Process. Solvent Extraction and Ion Exchange.[2][5][6][7] Link

• Weaver, B., & Kappelmann, F. A. (1964). TALSPEAK: A New Method of Separating Americium and Curium from the Lanthanides. Oak Ridge National Laboratory Report (ORNL-3559). Link

Sources

• 1. osti.gov [osti.gov]
• 2. impact.ornl.gov [impact.ornl.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US3641226A - Method for purification of di-(2-ethyl-hexyl) phosphoric acid - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. semanticscholar.org [semanticscholar.org]

Effect of pH on Cobalt/Nickel selectivity with Bis(2-ethylhexyl) phosphate

The following technical guide is structured as a specialized support center response. It prioritizes the specific challenges of using D2EHPA (Bis(2-ethylhexyl) phosphate) for Cobalt/Nickel separation—a notoriously difficult separation due to the low separation factor of this specific extractant compared to phosphinic acids (like Cyanex 272).

Topic: Optimization of Cobalt (Co) / Nickel (Ni) Selectivity Ticket ID: SX-D2EHPA-CoNi-001 Status: Resolved / Guide Generated[1]

Executive Summary

You are inquiring about the effect of pH on Cobalt/Nickel selectivity using Bis(2-ethylhexyl) phosphate (D2EHPA).

Critical Technical Warning: While D2EHPA is a standard extractant for Zinc and Manganese removal, it possesses a relatively low separation factor (

) for the Co/Ni pair compared to phosphinic acids (e.g., Cyanex 272, where ). Consequently, pH control must be precise (± 0.1 units) . The separation window is extremely narrow because the extraction isotherms for Co and Ni overlap significantly.[1]

This guide provides the operational parameters to maximize this limited selectivity.

Module 1: The Fundamentals (Mechanism & pH)

Q1: How does pH strictly dictate the separation mechanism?

D2EHPA functions as a cation exchanger.[1] The extraction equilibrium is driven by the release of protons (

). The general equation is:

• : Cobalt or Nickel ion.[1][2][3][4]
• : Dimeric D2EHPA.[1]
• : Protons released into the aqueous phase.[1]

The Selectivity Challenge: Cobalt is extracted at a slightly lower pH than Nickel.[1][5][6][7] The parameter

(the difference in pH required to extract 50% of each metal) is the key metric.

• Cobalt

  : ~3.5 – 3.7

• Nickel

  : ~3.8 – 4.0

• The Gap: The difference is often < 0.3 pH units .[1]

Implication: If your pH rises even 0.2 units above your setpoint, Nickel co-extraction will spike exponentially.[1] If it drops 0.2 units, Cobalt yield crashes.[1]

Q2: What is the optimal pH window?

For sulfate media, the operational data suggests the following narrow windows:

Parameter	pH Range	Outcome
Low Extraction	< 3.0	Both Co and Ni remain in the aqueous phase.[1]
Selective Window	3.5 – 4.0	Target Zone. Co extraction is maximized; Ni co-extraction is minimized but still present.[1]
Loss of Selectivity	> 4.5	Ni co-extraction becomes significant.[1] Separation factor ( ) drops.[1]
Emulsion Risk	> 5.5	Formation of metal hydroxides and "crud" (third phase).

Module 2: Troubleshooting Selectivity Issues

Scenario A: "My Separation Factor ( ) is lower than expected."

Root Cause Analysis: The separation factor is defined as

.[5] If this drops, you are likely operating on the "upper shoulder" of the isotherm where D2EHPA is saturated, or the pH has drifted high.[1]

Diagnostic Workflow:

Figure 1: Diagnostic logic for troubleshooting low separation factors. Note the emphasis on Temperature and Scrubbing.

Scenario B: "I am seeing 'Crud' or Emulsions at the interface."

Root Cause: This is almost exclusively a pH control issue.[1]

• Over-Saponification: If you use Na-D2EHPA (Sodium salt) to maintain pH, local zones of high alkalinity (pH > 9) at the injection point can precipitate Ni/Co hydroxides.[1]

• Silica Polymerization: If the feed contains silica, pH fluctuations around 4.0–5.0 can cause silica gel formation, stabilizing emulsions.[1]

Corrective Action:

• Limit Saponification: Do not exceed 50-60% saponification of D2EHPA.

• Modifier: Ensure TBP (Tributyl Phosphate) is present (typically 5% v/v) to modify surface tension and prevent third-phase formation.

Module 3: Experimental Protocol (Self-Validating)

To determine the exact pH isotherm for your specific feed matrix (which affects activity coefficients), perform this pH Swing Test .

Objective: Construct a precise Extraction vs. pH curve to identify the crossover point.

Reagents:

• Organic Phase: 20% v/v D2EHPA + 5% TBP in Kerosene (Escaid 110 or similar).[1]

• Aqueous Phase: Synthetic sulfate solution (Co 5 g/L, Ni 5 g/L).[1]

• Neutralizing Agent: 4M NaOH (for saponification).[1]

Step-by-Step Workflow:

• Pre-Equilibration (Saponification):

  • Mix the Organic Phase with a calculated amount of NaOH to achieve ~40% saponification.[1]

  • Why? This acts as a pH buffer.[1] Without it, the release of

    will drop the pH immediately, stopping extraction.[1]

• Contact (Shake-Out):

  • Prepare 5 separatory funnels.

  • Add Aqueous and Organic phases at O:A ratio = 1:1.[1][8]

  • Adjust initial pH of aqueous feeds to: 2.5, 3.0, 3.5, 4.0, 4.5 using dilute

    or NaOH.[1]

• Equilibrium:

  • Shake vigorously for 10 minutes (D2EHPA kinetics are fast, but viscosity requires energy).[1]

  • Place in a water bath at 50°C (Critical: Co/Ni separation improves with heat).[1]

• Settling & Measurement:

  • Allow phases to separate.

  • CRITICAL STEP: Measure the Equilibrium pH (

    ) of the aqueous raffinate immediately. Do not rely on initial pH.

• Calculation:

  • Analyze metal concentrations (ICP-OES).[1]

  • Calculate Distribution Coefficient (

    ) and Separation Factor ( ).

Experimental Workflow Diagram:

Figure 2: Step-by-step workflow for validating pH isotherms.

Module 4: FAQ – Advanced Operations

Q: Can I use D2EHPA for high-purity Cobalt production? A: Generally, no , not as a single step for Co/Ni separation.[1]

• D2EHPA is excellent for removing Zn, Mn, and Ca before the Co/Ni separation circuit.[1]

• For the actual Co/Ni split, the industry standard is Cyanex 272 (Bis(2,4,4-trimethylpentyl)phosphinic acid).

• Exception: If you must use D2EHPA, you will need a Scrubbing Section with high reflux.[1] You will load Co and some Ni, then "scrub" the Ni off the organic using a Cobalt Sulfate solution at pH 3.5.[1]

Q: Why does temperature affect the pH requirement? A: Cobalt extraction by D2EHPA is endothermic (

).

• Increasing temperature shifts the equilibrium to the right (higher extraction).

• This effectively shifts the pH isotherm to the left (lower pH).

• Result: At 60°C, you can operate at a lower pH (e.g., 3.[1]5) and achieve the same Co yield as at pH 4.0 at 25°C, but with less Ni co-extraction.

References

• Ritcey, G. M., & Ashbrook, A. W. (1979).[1] Solvent Extraction: Principles and Applications to Process Metallurgy. Elsevier.[1][5] (Standard reference for D2EHPA kinetics and isotherms).

• Cheng, C. Y. (2000).[1][5] Solvent extraction of nickel and cobalt with synergistic systems consisting of carboxylic acid and aliphatic hydroxyoxime.[1] Hydrometallurgy, 84(1-2).[1]

• Sole, K. C., & Hiskey, J. B. (1995).[1] Solvent extraction characteristics of thiosubstituted organophosphinic acid extractants. Hydrometallurgy, 37(2), 129-147.[1] (Comparative analysis of D2EHPA vs Cyanex).

• Nathsarma, K. C., & Sarma, P. V. R. B. (2002).[1] Separation of cobalt and nickel from sulphate solutions using di(2-ethylhexyl) phosphoric acid.[1][4][5][6][8] Hydrometallurgy.

• M.H. Beyad et al. (2023).[1] Solubility of D2EHPA in aqueous electrolyte solutions. SIM² KU Leuven.[1]

Sources

• 1. ije.ir [ije.ir]
• 2. journalssystem.com [journalssystem.com]
• 3. journal.hep.com.cn [journal.hep.com.cn]
• 4. researchgate.net [researchgate.net]
• 5. docs.sadrn.com [docs.sadrn.com]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. Solvent extraction of nickel from iron and cobalt containing sulfate solutions - MedCrave online [medcraveonline.com]

Technical Support Center: D2EHPA Viscosity &amp; Saponification Control

Topic: Optimizing Saponification Degree of D2EHPA for Viscosity Control Content Type: Technical Support Center Guide (Q&A Format) Audience: Researchers, Senior Metallurgists, Process Engineers[1]

[1]

Welcome to the Advanced Solvent Extraction Support Hub. This guide addresses the critical balance between extraction capacity and hydrodynamic stability when using Di-(2-ethylhexyl)phosphoric acid (D2EHPA). While saponification (neutralization) of D2EHPA significantly enhances metal uptake by maintaining pH, it introduces non-linear viscosity challenges that can halt continuous operations.[1]

Part 1: Core Concepts & Mechanism[1]

Q1: Why does saponification drastically increase the viscosity of my organic phase?

The Short Answer: Saponification transforms D2EHPA from hydrogen-bonded dimers into large, polymerized sodium-salt aggregates (reverse micelles), which entrain water and resist flow.[1]

The Scientific Mechanism: In its acid form, D2EHPA exists primarily as dimers in non-polar diluents (like kerosene), stabilized by intermolecular hydrogen bonding.[1] These dimers have relatively low viscosity.[1]

When you saponify with NaOH or Ammonia:

• Deprotonation: The hydrogen bond breaks, and the proton (H⁺) is replaced by a metal cation (Na⁺ or NH₄⁺).

• Aggregation: The resulting salt, Na-D2EHPA, is amphiphilic.[1] To stabilize the polar Na⁺ head group in the non-polar diluent, the molecules self-assemble into reverse micelles or "water-in-oil" microemulsions.

• Polymerization: As the degree of saponification increases (>40-50%), these micelles elongate into worm-like structures or cross-linked networks.[1] This structural change causes an exponential increase in viscosity and can lead to gelation.[1]

Q2: What is the "Safe Zone" for saponification degree?

Recommendation: For most standard aliphatic diluents (e.g., sulfonated kerosene), the Critical Gelation Threshold is often observed between 50% and 60% saponification.[1]

• Safe Operation: 30% – 45% saponification.[1]

• High Viscosity Risk: 50% – 65%.[1]

• Gelation Zone: >70% (without modifiers).[1]

Note: The optimal degree depends heavily on your diluent and the presence of modifiers. Aromatic diluents generally tolerate higher saponification degrees than aliphatic ones before gelling.

Part 2: Troubleshooting Guide

Q3: My organic phase has turned into a gel or thick paste. How do I recover it?

Immediate Corrective Action: Do not attempt to pump the gel. Mechanical shear can sometimes worsen the stability of certain shear-thickening gels.

• Acidification (The Reset): Immediately contact the organic phase with a strong mineral acid (e.g., 2M H₂SO₄ or HCl). This reverses the reaction, converting Na-D2EHPA back to the protonated D2EHPA dimer form, breaking the micellar structure and restoring low viscosity.[1]

• Modifier Addition: If you must maintain high loading, add 3% - 5% v/v TBP (Tri-n-butyl phosphate) or Isodecanol to the organic phase.[1] These modifiers act as "cosurfactants," penetrating the micelle interface and disrupting the rigid polymerization network.

Q4: I am seeing a "Third Phase" forming between the organic and aqueous layers.

Diagnosis: Third-phase formation occurs when the solubility limit of the metal-extractant complex in the diluent is exceeded. This is distinct from gelation but often correlated with high saponification.[1]

Troubleshooting Protocol:

Variable	Adjustment	Mechanism
Modifier	Add 2-5% TBP or 1-Decanol	Increases the polarity of the organic phase, solubilizing the metal-complex aggregates.
Diluent	Switch to high-aromatic diluent	Aromatic compounds solvate the polar complexes better than aliphatic chains.
Temperature	Increase Temp (30°C → 40°C)	Generally increases solubility of the complex (though check metal degradation limits).

Part 3: Experimental Protocols

Protocol A: Calculation & Execution of Precise Saponification

Objective: Prepare 1L of 0.5M D2EHPA with exactly 40% Saponification.

Reagents:

• D2EHPA (MW ≈ 322.4 g/mol , Purity ≈ 95%)[1]

• Diluent (e.g., Kerosene)[1][2][3][4]

• 50% w/w NaOH solution (Standardized)[1]

Step-by-Step:

• Calculate Total Moles of D2EHPA:

  [1]

• Calculate Target Moles of NaOH (for 40% Sap):

  [1]

• Determine Mass of NaOH Solution:

  • MW of NaOH = 40.0 g/mol .[1]

  • Mass of pure NaOH needed =

    .[1]

  • Using 50% solution:

    of NaOH solution.[1]

• Reaction (The "Slow Drip" Method):

  • Place the D2EHPA/Diluent mixture in a beaker with an overhead stirrer.

  • Crucial: Add the NaOH solution slowly while stirring. Adding it all at once can create localized zones of 100% saponification, forming "gel knots" that are hard to dissolve.[1]

  • Stir for 20–30 minutes to ensure thermodynamic equilibrium.

Protocol B: Viscosity vs. Saponification Curve Generation[1]

Purpose: Determine the operational limit for your specific system.

• Prepare five samples of 0.5M D2EHPA in your chosen diluent.[1]

• Saponify them to 0%, 20%, 40%, 60%, and 80% using the calculation above.[1]

• Measure viscosity using a rotational viscometer (e.g., Brookfield) at 25°C.[1]

• Stop condition: If the 60% or 80% sample does not flow, record as "Gel."

Typical Data Profile (Aliphatic Diluent):

Saponification (%)	Viscosity (cP)	Phase Appearance
0%	5 - 8	Clear, Mobile
20%	10 - 15	Clear, Mobile
40%	25 - 40	Clear, Slightly Viscous
60%	150 - 300	Hazy, Syrupy (Risk Zone)
80%	>1000	Gel / Solid

Part 4: Visualizations

Diagram 1: Mechanism of Viscosity Increase

This diagram illustrates the structural shift from dimers to polymerized micelles upon saponification.

Caption: Transition from stable dimers to viscous micellar networks driven by sodium exchange.[1]

Diagram 2: Viscosity Troubleshooting Logic

A decision tree for operators encountering flow issues.

Caption: Decision matrix for diagnosing and treating viscosity excursions in D2EHPA systems.

References

• Insights into the saponification process of di(2-ethylhexyl) phosphoric acid extractant. Source: ResearchGate Key Finding: Confirms 40% as the theoretical maximum saponification before significant water-in-oil microemulsion formation.[5][6]

• Solvent Extraction of Zinc from a Bioleaching Solution by Modification of D2EHPA. Source: Journal of Mining and Environment Key Finding: Demonstrates that increasing saponification >40% dramatically decreases efficiency due to viscosity and poor mass transfer.[1][2]

• Third-Phase Formation in Rare Earth Element Extraction with D2EHPA. Source: National Institutes of Health (PMC) Key Finding: Discusses the formation of gels in hydroxide systems when D2EHPA:Metal ratios are low and the role of modifiers like TBP.

• Solubility of D2EHPA in aqueous electrolyte solutions. Source: SIM² KU Leuven Key Finding: Highlights the impact of pH and salt concentration on D2EHPA solubility and third-phase tendencies.

Sources

• 1. Purification of high-performance vanadium electrolyte from Al-containing solutions via NH₄Al(SO₄)₂·12H₂O crystallization and saponified P204 (D2EHPA) extraction - Arabian Journal of Chemistry [arabjchem.org]
• 2. jme.shahroodut.ac.ir [jme.shahroodut.ac.ir]
• 3. tandfonline.com [tandfonline.com]
• 4. Third-Phase Formation in Rare Earth Element Extraction with D2EHPA: Key Factors and Impact on Liquid Membrane Extraction Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Removing iron impurities from HDEHP organic solutions

Technical Support Center & Troubleshooting Guide

Status: Operational Topic: Regeneration of Di-(2-ethylhexyl)phosphoric acid (HDEHP/D2EHPA) Target Analyst: Senior Researchers, Process Chemists Last Updated: February 20, 2026

Core Directive: The "Iron Poisoning" Phenomenon

As researchers working with HDEHP (D2EHPA), you know it as a workhorse cation exchanger. However, its greatest weakness is its affinity for Iron(III). Unlike lanthanides which strip easily at moderate acidity,

forms kinetically inert, stable octahedral complexes with HDEHP dimers.

If left untreated, this leads to "Iron Poisoning" :

• Loss of Capacity: Iron permanently occupies exchange sites.

• Phase Disengagement Issues: Formation of "crud" or stable emulsions due to iron-hydroxide precipitation at the interface.

• Viscosity Increases: Polymerization of Fe-HDEHP species.

This guide provides three field-validated protocols to strip iron and regenerate your solvent.

Diagnostic Module: Is Iron Your Problem?

Before altering your solvent chemistry, confirm the diagnosis.

Symptom	Indicator	Confirmation Test
Color Shift	Organic phase turns from clear/pale yellow to Deep Amber or Red-Brown .	UV-Vis scan of organic phase (absorbance peak ~300-400 nm indicates Fe-complex).
Poor Separation	Phase disengagement time (PDT) increases >120 seconds.	Centrifuge a 10mL sample; look for "rag layer" at interface.
Capacity Drop	Target metal ( , , etc.) extraction efficiency drops by >15%.	ICP-OES analysis of the stripped organic phase showing residual Fe > 50 ppm.

Protocol Selector: The Decision Matrix

Do not choose a method randomly. Use this logic flow to select the protocol that fits your downstream constraints.

Figure 1: Decision matrix for selecting the appropriate iron stripping protocol based on chemical compatibility and equipment constraints.

Technical Protocols

Method A: Complexation Stripping (Oxalic Acid)

The Gold Standard. This method relies on the high stability constant of the Iron-Oxalate complex (

) to pull iron out of the organic phase. It is superior to mineral acids because it operates at lower acidity, reducing solvent degradation.

• Mechanism: Ligand Exchange.

• Efficiency: >98% Removal in 2 stages.

Step-by-Step:

• Preparation: Prepare a 0.5M Oxalic Acid solution.

• Phase Ratio: Set Organic:Aqueous (O:A) ratio to 1:1 .

• Temperature (Critical): Heat the mixture to 50°C . Iron stripping kinetics are slow at room temperature; heat is the catalyst.

• Contact: Agitate vigorously for 15-20 minutes .

• Separation: Allow phases to separate. The aqueous phase will turn bright green (Iron-Oxalate complex).

• Wash: Wash the organic phase once with 0.1M

  to remove residual oxalate.

Warning: If your feed solution contained Calcium (

), this method may precipitate Calcium Oxalate (Gypsum-like solid). Ensure Ca is scrubbed prior to this step.

Method B: Reductive Stripping (Ascorbic Acid)

The "Smart" Strip. HDEHP has a very low affinity for Iron(II) (

). By reducing the iron, we force it to spontaneously leave the organic phase.

• Mechanism: Reduction followed by cation release.

• Efficiency: ~90% Removal (slower kinetics than Oxalic).

Step-by-Step:

• Preparation: Prepare 0.5M Ascorbic Acid in 1M

  . (The acid prevents hydrolysis).

• Phase Ratio: O:A = 1:1.

• Contact: Mix for 30 minutes at ambient temperature (or 40°C for speed).

• Observation: The aqueous phase will remain relatively clear or turn pale green.

• Validation: Check organic phase color. It should return to pale yellow/colorless.

Method C: High-Acid Stripping (HCl)

The Brute Force Fallback. Use this only if organic ligands (oxalates) are forbidden in your process.

• Mechanism: Mass Action. High proton concentration displaces the metal.

• Efficiency: ~85-90% per stage (Requires multiple stages).

Step-by-Step:

• Reagent: 6M Hydrochloric Acid (HCl) . (Note:

  is significantly less effective for Iron stripping due to lower activity of the anion).

• Phase Ratio: O:A = 1:2 (Use excess aqueous phase).

• Contact: Mix for 10 minutes .

• Repeat: This usually requires 2-3 contacts (stages) to fully regenerate the solvent.

Comparative Data: Stripping Efficiency

The following data summarizes typical stripping efficiencies from a loaded 1M HDEHP solution containing 5 g/L Fe(III).

Reagent	Concentration	Temp (°C)	Time (min)	Stripping Efficiency (%)	Notes
Oxalic Acid	0.5 M	50	20	99.2%	Best performance; forms stable complex.
Ascorbic Acid	0.5 M	25	30	88.5%	Good for delicate downstream; slower kinetics.
HCl	6.0 M	25	10	82.1%	Corrosive; requires multi-stage.
H2SO4	4.0 M	25	15	< 40%	Ineffective for deep iron cleaning.

Frequently Asked Questions (FAQ)

Q: My organic phase formed a "crud" layer after stripping with Oxalic acid. What happened? A: You likely precipitated a metal oxalate. If your HDEHP also contained Calcium or Rare Earths (which have low solubility oxalates), they precipitated at the interface.

• Fix: Filter the organic phase to remove solids. Next time, scrub Ca/REEs with dilute acid (0.1M HCl) before the iron stripping step.

Q: Can I use Sodium Sulfite (

) instead of Ascorbic Acid? A: Yes, but it requires careful pH control. Sulfite works best in acidic conditions (pH < 2) to generate (the active reductant), but if it's too acidic, you lose reagent as gas. Ascorbic acid is generally more stable and easier to handle in a lab setting.

Q: How often should I regenerate my HDEHP? A: Do not wait for the color to turn dark red. Implement a "bleed stream" where 10% of your organic phase is routed to the Iron Removal circuit in every cycle. This prevents the buildup of kinetically inert iron species.

Q: Why is HCl better than H2SO4 for iron? A: Iron forms chloro-complexes (

) at high chloride concentrations, which aids in solubilizing the iron in the aqueous phase. Sulfate does not offer this anionic stabilization to the same degree in this system.

References

• Akhlaghi, M., Rashchi, F., & Vahidi, E. (2010). Stripping of Fe(III) from D2EHPA using different reagents.[1][2] Proceedings of the XXV International Mineral Processing Congress (IMPC).[1][2]

• Singh, D.K., et al. (2006). Extraction and stripping behavior of Iron(III) from phosphoric acid medium by D2EHPA. Hydrometallurgy.[3][4][5]

  • Context: Establishes the kinetic superiority of Oxalic acid over mineral acids.

• Zhang, P., et al. (2016).
• Lee, J.Y., et al. (2009).Stripping of Fe(III) from the Loaded Mixture of D2EHPA and TBP with Sulfuric Acid Containing Reducing Agents. Context: Validates the reductive stripping mechanism using sulfite/ascorbic agents.

Sources

• 1. scribd.com [scribd.com]
• 2. Stripping of Fe (III) from D2EHPA Using Different Reagents [ausimm.com]
• 3. researchgate.net [researchgate.net]
• 4. High-Value Recovery of the Iron via Solvent Extraction from Waste Nickel-Cadmium Battery Sulfuric Acid Leachate Using Saponified D2EHPA [mdpi.com]
• 5. d-nb.info [d-nb.info]

Technical Support Center: HDEHP Solvent Extraction Optimization

Topic: Temperature Effects on HDEHP Metal Distribution Ratios

Introduction: The Thermal Variable in Solvent Extraction

From the Desk of the Senior Application Scientist:

Welcome. If you are reading this, you are likely observing "drift" in your distribution ratios (

) or struggling with phase behavior in your HDEHP (Di-(2-ethylhexyl)phosphoric acid) circuits.

In solvent extraction (SX), temperature is often treated as a static environmental condition rather than a process variable. This is a mistake. With HDEHP, temperature is a "tuning knob" for selectivity, kinetics, and phase stability. However, it is a double-edged sword: the thermal energy required to break the hydration shell of a lanthanide ion can also accelerate the hydrolytic degradation of your extractant.

This guide moves beyond basic textbook definitions. We will explore the causality of thermal effects, provide self-validating protocols for determining your system's enthalpy, and troubleshoot common thermal anomalies.

Module 1: Thermodynamic Anomalies (Why is my D-value shifting?)

The Core Mechanism

HDEHP operates primarily via a cation exchange mechanism . In non-polar diluents (e.g., dodecane, kerosene), HDEHP exists as a dimer due to intermolecular hydrogen bonding.

The extraction equilibrium for a trivalent metal (

) is:

FAQ: Temperature & Distribution Ratios

Q: I increased the temperature of my mixer-settler. Why did my metal recovery (

value) increase significantly?

A: This indicates your extraction reaction is Endothermic (

). For most trivalent lanthanides (Ln) and actinides (An) extracted by HDEHP from mineral acid media, the extraction process is endothermic.

• The "Why": The metal ion in the aqueous phase is heavily hydrated. Stripping these water molecules to allow the HDEHP dimer to coordinate requires significant energy (enthalpic penalty). If the energy gained by forming the organic complex doesn't fully offset the dehydration cost, the system absorbs heat to proceed.

• The Result: According to Le Chatelier's principle, adding heat shifts the equilibrium to the right (organic phase), increasing

  .

Q: Can I use temperature to improve the separation between two metals (e.g., Nd/Pr or Am/Eu)?

A: Yes, but you must determine the Differential Enthalpy . Separation factor (

) is the ratio of distribution coefficients: .

• If Metal A has a higher extraction enthalpy (

  ) than Metal B ( ), increasing temperature will increase more than it increases .

• Insight: If you are struggling to meet purity specs, running isothermal titration calorimetry (ITC) or a Van't Hoff plot (see Protocol A) can reveal if running "hot" or "cold" widens the separation gap.

Module 2: Phase Behavior & Kinetics (Troubleshooting)

Visualizing the Process Variables

The following diagram illustrates how Temperature (

) influences the three critical pillars of the HDEHP system: Equilibrium , Kinetics , and Stability .

Figure 1: Causal network of temperature effects on HDEHP systems. Note that while T improves kinetics and phase separation, it introduces degradation risks.

Troubleshooting Guide: Phase Anomalies

Symptom	Probable Thermal Cause	Corrective Action
Third Phase Formation (Heavy organic layer splits)	T is too low. The metal-solvate complex has exceeded its solubility limit in the non-polar diluent (e.g., kerosene).	Increase T. Heating the system (e.g., to 40-50°C) increases the solubility of the complex in the diluent. Alternatively, add a phase modifier (TBP or Isodecanol), but heat is the "cleaner" fix if stability allows.
Slow Phase Separation (Cloudy aqueous/organic)	High Viscosity. At low T, HDEHP dimers form viscous networks, especially at high concentrations (>0.5M).	Increase T. This reduces viscosity and interfacial tension, promoting faster coalescence.
Gradual Loss of Extraction Capacity (Over weeks)	Thermal Degradation. Prolonged operation at high T (>60°C) in strong acid ( ) promotes hydrolysis of HDEHP into MEHP (Mono-2-ethylhexyl phosphoric acid).	Lower T or Check Acidity. MEHP behaves differently (often causing precipitation). Validate extractant purity using Potentiometric Titration.

Module 3: Experimental Protocols

Protocol A: Determination of Extraction Enthalpy (Van't Hoff Analysis)

Purpose: To quantify how sensitive your specific metal separation is to temperature changes. Scope: Valid for trace to moderate metal loading.

Reagents:

• HDEHP (Purified, known concentration, e.g., 0.5M in Dodecane).

• Aqueous Feed (Metal of interest, fixed pH/Acidity).

Step-by-Step Methodology:

• Preparation: Prepare five identical 20 mL vials containing equal volumes (e.g., 5 mL) of organic and aqueous phases.

• Thermal Equilibration: Place vials in a shaking water bath or thermomixer. Set temperatures to: 15°C, 25°C, 35°C, 45°C, and 55°C.

• Contact: Shake vigorously for 60 minutes .

  • Note: We use 60 minutes to ensure thermal equilibrium is reached, although chemical equilibrium is usually faster (<5 mins).

• Separation: Allow phases to separate at the specific temperature. Do not remove from the bath to separate, as equilibrium shifts rapidly.

• Sampling: Sample both phases. Analyze metal concentration (ICP-OES/MS).

• Calculation:

  • Calculate

    for each temperature.

  • Convert T to Kelvin (

    ).

  • Plot

    on the Y-axis vs. on the X-axis.

• Interpretation:

  • The slope of the line

    (where ).

  • Negative Slope = Positive

    (Endothermic). Extraction increases with heat.

  • Positive Slope = Negative

    (Exothermic). Extraction decreases with heat.

Protocol B: Third Phase Boundary Stress Test

Purpose: To define the "Safe Operating Window" for temperature and loading.

• Saturate: Prepare an organic phase loaded with the metal to near-theoretical capacity (LOC - Limiting Organic Concentration).

• Cooling Curve: Place the loaded organic in a jacketed vessel with an overhead stirrer.

• Ramp Down: Start at 50°C. Lower temperature by 5°C every 15 minutes.

• Observation: Use a laser pointer directed through the solution.

  • Tyndall Effect: The onset of "haze" or scattering indicates micro-emulsion or third-phase nucleation.

• Result: Record the

  .[1] Your operational temperature must be at least to ensure safety against process fluctuations.

References & Authority

• Nash, K. L. (1993). A Review of the Thermodynamics of the Solvent Extraction of Lanthanides and Actinides. Separation Science and Technology. (Establishes the fundamental endothermic nature of cation exchange in these systems).

• Zalupski, P. R., & Nash, K. L. (2008). Two-Phase Calorimetry.[2][3][4] I. Studies on the Thermodynamics of Lanthanide Extraction by Bis(2-ethylHexyl) Phosphoric Acid. Journal of the Less Common Metals/Elsevier. 3[5][6][7]

• Kolarik, Z. (1982). Extraction of Lanthanides and Actinides by Acidic Organophosphorus Extractants. In Handbook on the Physics and Chemistry of Rare Earths. (The authoritative text on HDEHP dimerization and third-phase limits).

• Snyder, R., et al. (2014). Features of the Thermodynamics of Trivalent Lanthanide/Actinide Distribution Reactions. ACS. 2

• ResearchGate Data. The Formation of a Third Phase in Ytterbium Extraction Chromatography. (Provides data on third phase solubility vs. temperature). 7

Disclaimer: This guide is intended for research and development purposes. Always consult the Safety Data Sheet (SDS) for HDEHP and your specific diluent before heating organic solvents, as flash points vary significantly.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. inl.elsevierpure.com [inl.elsevierpure.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Speciation of Technetium Dibutylphosphate in the Third Phase Formed in the TBP/HNO3 Solvent Extraction System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Guide: Controlling Aggregation of HDEHP Metal Complexes in Non-Polar Solvents

Executive Summary: The Physics of HDEHP Aggregation

Bis(2-ethylhexyl) phosphoric acid (HDEHP) is a staple extractant for lanthanides and actinides (e.g., TALSPEAK, solvent extraction).[1][2][3] However, its utility is frequently compromised by its tendency to aggregate in non-polar solvents (dodecane, kerosene).

In non-polar media, HDEHP does not exist as a monomer. It predominantly forms dimers via hydrogen bonding of the phosphate head groups. Upon metal loading, these dimers reorganize into larger reverse micelles or linear polymers . When the size of these aggregates exceeds the solubility parameter of the diluent, third-phase formation occurs—a dense, viscous, "gunk" layer rich in metal and extractant that destroys hydraulic performance.

This guide provides the protocols to predict, detect, and reverse these aggregation phenomena.

Troubleshooting Hub: Diagnostic & Resolution

Issue 1: Third-Phase Formation (The "Gunk" Layer)

Symptom: The organic phase splits into two distinct layers: a light, diluent-rich upper phase and a heavy, viscous, metal-rich middle phase. Root Cause: The Limiting Organic Concentration (LOC) has been exceeded. The metal-ligand complex has polymerized to a point where it is no longer soluble in the aliphatic diluent.

Diagnostic Step	Actionable Insight
Check Metal Loading	If metal concentration in the organic phase > 15-20% of HDEHP concentration, aggregation is thermodynamically favored.
Check pH/Acidity	High pH (>3.5) promotes the formation of hydrolyzed species which bridge HDEHP dimers, accelerating polymerization.
Diluent Analysis	Aliphatic diluents (dodecane) have lower solubility for polar aggregates than aromatic diluents (toluene).

Corrective Protocol:

• Immediate Mitigation: Add a Phase Modifier .

  • TBP (Tri-n-butyl phosphate): Add at 5-10% v/v. TBP acts as a Lewis base, coordinating with the metal and breaking the HDEHP polymeric bridges.

  • Isodecanol: Add at 10-20% v/v. Acts as a co-solvent to increase the polarity of the organic phase.

• Process Adjustment: Increase temperature. Solubility of HDEHP-metal complexes generally increases with temperature (

  vs ).

Issue 2: High Viscosity / Gelation

Symptom: The organic phase becomes syrupy; phase disengagement time (PDT) increases drastically (> 2 minutes). Root Cause: Pre-third-phase aggregation. Long, rod-like micelles are forming, entangling and increasing shear resistance.

Corrective Protocol:

• Acid Scrub: Contact the organic phase with high molarity acid (e.g., 4M HCl or

  ). This protonates the HDEHP, releasing the metal and breaking the polymer backbone.

• Shear Rate Check: Ensure mixing impellers are not creating stable emulsions due to localized high shear in a viscous medium.

Visualizing the Aggregation Pathway

Understanding the structural evolution of HDEHP is critical for control. The diagram below details the transition from stable dimers to instable third phases.

Figure 1: Mechanistic pathway of HDEHP aggregation. Note that phase modifiers (TBP) intervene at the polymerization stage to prevent phase splitting.

Standard Operating Protocols (SOPs)

Protocol A: Determination of Limiting Organic Concentration (LOC)

Objective: Determine the maximum metal loading capacity before phase splitting occurs.

Reagents:

• 0.5 M HDEHP in n-dodecane (pre-equilibrated).

• 0.1 M Metal Nitrate Solution (e.g.,

  ), pH adjusted to 3.0.

Methodology:

• Preparation: Prepare 10 mL of the organic phase in a jacketed glass vessel at

  .

• Titration: Add the aqueous metal solution in 0.5 mL increments.

• Equilibration: Mix vigorously for 5 minutes after each addition. Allow 2 minutes for settling.

• Observation: Use a laser pointer (red, 650nm) directed through the organic phase.

  • Clear: No aggregation.

  • Tyndall Effect (Scattering): Onset of micelle growth.

  • Turbidity/Split:LOC Reached.

• Calculation:

  Where is volume and is molarity.

Protocol B: Viscosity-Based Aggregation Monitoring

Objective: Detect "invisible" aggregation before it halts the process.

Equipment: Cone-and-plate rheometer (or Ostwald viscometer for low-cost checks).

Methodology:

• Sample 5 mL of the loaded organic phase.

• Measure dynamic viscosity (

  ) at a shear rate of .

• Validation Criteria:

  • : Normal operation (Dimeric species dominant).
  • : Warning (Oligomers forming). Action: Increase Modifier.[4]
  • : Critical (Gelation imminent). Action: Stop feed, strip metal.

Decision Logic for Process Control

Use this logic tree to make real-time decisions during extraction campaigns.

Figure 2: Decision matrix for mitigating HDEHP aggregation events in real-time.

Comparative Data: Modifiers & Solvents

The choice of diluent and modifier drastically alters the aggregation threshold.

System Component	Aggregation Tendency	Mechanism of Action	Recommended Use
Diluent: n-Dodecane	High	Low polarity forces HDEHP polar heads to cluster tightly.	Standard industrial use (cheap, safe). Requires modifier.
Diluent: Toluene	Low	-electron interaction solvates HDEHP dimers better.	Lab-scale or specific high-value separations.
Modifier: TBP	High Efficiency	Strong Lewis base; competes with HDEHP for metal coordination.	First-line defense (5-10%).
Modifier: 1-Decanol	Medium Efficiency	Non-specific polarity increase; disrupts H-bonding network.	Use if TBP interferes with downstream chemistry.

References

• Miralles, N., et al. (1992). "The Aggregation of Organophosphorus Acid Compounds in Toluene." Analytical Sciences.[5]

• Neuman, R. D., et al. (1990).[6] "General model for aggregation of metal-extractant complexes in acidic organophosphorus solvent extraction systems." Separation Science and Technology.

• Lumetta, G. J., et al. (2012).[7] "Characterization of HDEHP-lanthanide complexes formed in a non-polar organic phase using 31P NMR and ESI-MS." Solvent Extraction and Ion Exchange.

• Chagnes, A., & Cote, G. (2016). "Extraction of Lanthanides(III) by a Mixture of a Malonamide and a Dialkyl Phosphoric Acid." Solvent Extraction and Ion Exchange. [8]

• Vander Hoogerstraete, T., et al. (2023). "Third-Phase Formation in Rare Earth Element Extraction with D2EHPA: Key Factors and Impact." Membranes.[9]

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• 8. Sci-Hub. Extraction of Lanthanides(III) by a Mixture of a Malonamide and a Dialkyl Phosphoric Acid / Solvent Extraction and Ion Exchange, 2016 [sci-hub.sg]
• 9. Third-Phase Formation in Rare Earth Element Extraction with D2EHPA: Key Factors and Impact on Liquid Membrane Extraction Performance - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: HDEHP vs. Cyanex 272 for Cobalt/Nickel Separation

[1]

Executive Summary (BLUF)

For the separation of Cobalt (Co) and Nickel (Ni)—two metals with notoriously similar physicochemical properties—Cyanex 272 is the superior thermodynamic choice for high-purity applications, offering a separation factor (

) orders of magnitude higher than HDEHP .

• HDEHP (D2EHPA): Best suited for bulk impurity removal (e.g., Manganese, Calcium) or early-stage scavenging. It exhibits poor Co/Ni selectivity (

  ), requiring extensive scrubbing stages to achieve high purity.

• Cyanex 272: The industry standard for Co/Ni separation. It utilizes steric hindrance to achieve separation factors

  , allowing for the production of >99.9% purity Cobalt salts suitable for battery precursors and pharmaceutical catalysts.

Fundamental Chemistry & Mechanism

To understand the performance gap, one must look at the ligand structure and coordination geometry. Both extractants operate via a Cation Exchange Mechanism , releasing protons (

) into the aqueous phase as metal cations are loaded into the organic phase.

The Steric Selectivity Effect

The critical differentiator is the environment around the Phosphorus atom.

• HDEHP (Phosphoric Acid): The oxygen bridge (

  ) reduces steric crowding. It is a stronger acid ( ), extracting metals at lower pH levels but with low discrimination between Co and Ni.

• Cyanex 272 (Phosphinic Acid): The alkyl groups are bonded directly to the Phosphorus (

  ). This creates significant steric hindrance.

  • Cobalt (II): Prefers a Tetrahedral coordination geometry (coordination number 4), which is less bulky and fits easily into the Cyanex 272 dimer.

  • Nickel (II): Prefers an Octahedral coordination geometry (coordination number 6), often retaining water molecules. The bulky Cyanex 272 ligand physically cannot accommodate the octahedral Ni complex effectively.

Mechanism Diagram

Figure 1: Cation exchange mechanism highlighting the steric rejection of Nickel by phosphinic acid extractants.

Performance Metrics Comparison

The following data summarizes typical performance in sulfate media (standard for battery metal recycling and hydrometallurgy).

Feature	HDEHP (Di-(2-ethylhexyl) phosphoric acid)	Cyanex 272 (Bis(2,4,4-trimethylpentyl) phosphinic acid)
Separation Factor ( )	14 - 18 (Poor)	3,000 - 7,000 (Excellent)
Operating pH ( )	Extracts Co at pH ~3.5	Extracts Co at pH ~5.0 - 5.5
Selectivity Sequence	Zn > Mn > Ca > Cu > Co > Ni > Mg	Zn > Mn > Cu > Co > Mg > Ca > Ni
Calcium Rejection	Poor (Co-extracts Ca, causing gypsum scaling)	Excellent (Rejects Ca to raffinate)
Temperature Stability	Good	Excellent (Hydrolytically stable)
Cost	Low (Commodity chemical)	High (Specialty chemical)

Key Insight: The separation factor of Cyanex 272 allows for Co/Ni separation in essentially one or two theoretical stages , whereas HDEHP requires complex scrubbing circuits to remove co-extracted Nickel.

Experimental Protocol: Determination of Separation Factors

To validate these claims in your specific matrix, follow this self-validating jar test protocol. This method generates an extraction isotherm.[1][2][3]

Reagents & Setup

• Aqueous Feed: Synthetic solution containing 2 g/L Co and 2 g/L Ni (as sulfates).

• Organic Phase:

  • Set A: 0.6 M HDEHP in kerosene (e.g., Exxsol D80).

  • Set B: 0.6 M Cyanex 272 in kerosene.

• pH Modifier: 5M NaOH (for saponification) or dilute

  .

Step-by-Step Workflow

• Phase Preparation: Pre-equilibrate organic solvents. For Cyanex 272, partial saponification (adding NaOH to the organic phase) prevents massive pH drops during extraction.

• Contacting:

  • Mix Organic (O) and Aqueous (A) phases at an O:A ratio of 1:1 in a separatory funnel or baffled beaker.

  • Agitate vigorously for 10 minutes at 25°C (HDEHP) or 50°C (Cyanex 272 - heat improves kinetics/viscosity).

• pH Adjustment (The Critical Variable):

  • Conduct 5 separate tests targeting equilibrium pH values of 3.0, 4.0, 5.0, 6.0, and 7.0.

  • Adjust pH during mixing using dropwise NaOH.

• Separation & Analysis:

  • Allow phases to settle (approx. 5 mins).

  • Filter the aqueous raffinate to remove organic entrainment.

  • Analyze aqueous metal concentration

    via ICP-OES.

• Calculation:

  • Calculate Organic concentration by mass balance:

    .

  • Distribution Coefficient (

    ): .[4]

  • Separation Factor (

    ): .[1]

Industrial Process Flow

In a continuous counter-current process (Mixer-Settlers), the workflow differs significantly between the two extractants due to the calcium handling and selectivity.

Figure 2: Typical Cyanex 272 circuit. Note that Calcium (Ca) remains in the raffinate with Nickel, preventing gypsum precipitation in the stripping circuit—a major advantage over HDEHP.

Economic & Operational Analysis

Factor	Recommendation	Rationale
Reagent Cost	HDEHP is cheaper.	HDEHP is a commodity chemical. Cyanex 272 is a proprietary molecule (Solvay/Cytec).
Process Complexity	Cyanex 272 reduces CAPEX.	The high value means fewer mixer-settler stages are required (typically 3-4 extraction stages vs. 6-8 for HDEHP).
Purity Requirements	Cyanex 272 is mandatory for battery grade.	HDEHP cannot reliably achieve >99.9% Co without excessive scrubbing and yield loss.
Impurity Profile	HDEHP for Mn removal.	If the feed is high in Manganese, HDEHP is often used upstream to remove Mn, followed by Cyanex 272 for Co/Ni.

References

• Cytec Industries (Solvay). (2008). Cyanex 272 Extractant for the separation of Cobalt from Nickel.[1][2][3][4][5][6][7][8] Technical Brochure.

• Ritcey, G. M., & Ashbrook, A. W. (1984). Solvent Extraction: Principles and Applications to Process Metallurgy. Elsevier.[1] (Foundational text on HDEHP vs Phosphinic acid chemistry).

• Sole, K. C., & Hiskey, J. B. (1995). Solvent extraction characteristics of thiosubstituted organophosphinic acid extractants. Hydrometallurgy, 37(2), 129-147. [Link]

• Rickelton, W. A., Flett, D. S., & West, D. W. (1984). Cobalt-nickel separation by solvent extraction with bis(2,4,4-trimethylpentyl)phosphinic acid.[2][9] Solvent Extraction and Ion Exchange, 2(6), 815-838. (The seminal paper establishing Cyanex 272 selectivity). [Link]

• EPA (United States Environmental Protection Agency). (1995). Capsule Report: Nickel-Cadmium Battery Recycling. (Provides context on industrial separation standards). [Link]

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• 9. scite.ai [scite.ai]

HDEHP vs. TBP for Actinide Partitioning in the PUREX Process: A Comparative Technical Guide

In the realm of nuclear fuel reprocessing, the Plutonium Uranium Reduction Extraction (PUREX) process stands as the cornerstone technology for recovering valuable uranium (U) and plutonium (Pu) from spent nuclear fuel.[1][2] The standard PUREX process employs tributyl phosphate (TBP) as the primary extractant. However, the challenge of managing long-lived minor actinides (MAs), such as americium (Am) and curium (Cm), which remain in the high-level liquid waste (HLLW), has driven research into advanced partitioning strategies.[3] This has brought alternative extractants like di-(2-ethylhexyl) phosphoric acid (HDEHP) to the forefront.

This guide provides an in-depth, objective comparison of HDEHP and TBP for actinide partitioning, moving beyond the traditional PUREX framework to explore advanced separation concepts. We will delve into the fundamental chemistry, comparative performance based on experimental data, and the practical implications for next-generation nuclear fuel cycles.

The Foundation: TBP in the Conventional PUREX Process

The PUREX process hinges on the ability of TBP, typically diluted in a hydrocarbon solvent like kerosene, to selectively extract uranium (as U(VI)) and plutonium (as Pu(IV)) from a nitric acid solution.[4][5] Trivalent minor actinides (Am(III), Cm(III)) and the chemically similar lanthanides (Ln(III)) are not significantly extracted by TBP and remain in the aqueous raffinate, constituting the bulk of the long-term radiotoxicity of the waste.[6]

The extraction mechanism for TBP is a solvation reaction where the neutral TBP molecule coordinates with the actinide nitrate salt.[7] For uranium, the reaction is:

UO₂²⁺(aq) + 2NO₃⁻(aq) + 2TBP(org) ⇌ UO₂(NO₃)₂(TBP)₂(org)[7]

This high selectivity for U(VI) and Pu(IV) is the bedrock of the PUREX process's success in industrial-scale reprocessing.[3]

Visualizing the Core PUREX Process

Caption: Simplified workflow of the TBP-based PUREX process.

The Challenger: HDEHP for Advanced Partitioning

Di-(2-ethylhexyl) phosphoric acid (HDEHP) operates on a different chemical principle than TBP. It is an acidic extractant that functions via cation exchange.[8] In its dimeric form, (HDEHP)₂, it extracts trivalent metal ions (M³⁺) like Am(III), Cm(III), and Ln(III) by exchanging protons for the metal ion.[8][9]

The generalized extraction reaction is:

M³⁺(aq) + 3(HDEHP)₂(org) ⇌ M(H(DEHP)₂)₃(org) + 3H⁺(aq)[8]

This capability to extract trivalent actinides makes HDEHP a key player in advanced partitioning strategies that aim to separate minor actinides from the PUREX raffinate.[1][10]

Head-to-Head Comparison: HDEHP vs. TBP

Feature	Tributyl Phosphate (TBP)	Di-(2-ethylhexyl) phosphoric acid (HDEHP)
Primary Application	Co-extraction of U(VI) and Pu(IV) in the PUREX process.[4]	Extraction of trivalent actinides (Am, Cm) and lanthanides from PUREX raffinate in advanced partitioning.[8][10]
Extraction Mechanism	Solvation of neutral metal-nitrate complexes.[7]	Cation exchange with acidic protons.
Target Actinides	U(VI), Pu(IV).[6]	Am(III), Cm(III), Cf(III), and other trivalent actinides.[8] Also extracts U(VI) and Pu(IV).[11]
Selectivity	High selectivity for U(VI) and Pu(IV) over trivalent actinides and lanthanides.[5]	Poor selectivity between trivalent actinides and lanthanides, requiring complex process modifications.[12][13]
Operating Acidity	High nitric acid concentrations (e.g., 0.5-3.0 M).[14]	Lower acidity (pH dependent), typically in the range of pH 2-4 for efficient extraction.[12]
Stripping	Reduction of Pu(IV) to Pu(III) or use of dilute nitric acid for U(VI).	Requires strong acids (e.g., 10 M HNO₃) or complexing agents like DTPA.[8][15]
Radiolytic Degradation	Forms dibutyl phosphate (HDBP) and monobutyl phosphate (HMBP), which can interfere with stripping and cause phase separation issues.[16][17]	Generally considered more stable than TBP, but degradation products can still impact performance.[18][19]
Process Integration	Well-established in the mature PUREX process.[2]	Used in advanced processes like TALSPEAK, DIAMEX-SANEX, and GANEX, often in combination with other extractants.[20][21]

Experimental Insights and Methodologies

Evaluating Extractant Performance: A Standard Protocol

To quantitatively compare the performance of HDEHP and TBP, solvent extraction experiments are conducted to determine the distribution coefficient (D), which is the ratio of the concentration of the metal in the organic phase to its concentration in the aqueous phase at equilibrium.

Step-by-Step Protocol for Distribution Coefficient Measurement:

• Aqueous Phase Preparation: Prepare an aqueous solution of the actinide of interest (e.g., Am-241, Eu-152 as a lanthanide analog) in nitric acid at the desired concentration. For HDEHP, pH adjustments may be necessary.[8]

• Organic Phase Preparation: Prepare a solution of the extractant (TBP or HDEHP) in a suitable diluent (e.g., n-dodecane or kerosene) at the desired concentration.[12][22]

• Solvent Extraction: Mix equal volumes of the aqueous and organic phases in a centrifuge tube.

• Equilibration: Shake the mixture vigorously for a predetermined time (e.g., 10-30 minutes) to ensure equilibrium is reached.[8]

• Phase Separation: Centrifuge the mixture to achieve clear separation of the two phases.

• Sampling and Analysis: Carefully take aliquots from both the aqueous and organic phases.

• Quantification: Determine the concentration of the actinide in each phase using appropriate analytical techniques, such as gamma spectrometry for radioactive tracers or ICP-MS for stable isotopes.[8]

• Calculation: Calculate the distribution coefficient (D) as D = [Metal]org / [Metal]aq.

The Challenge of Actinide-Lanthanide Separation with HDEHP

A significant challenge with HDEHP is its poor selectivity between trivalent actinides and lanthanides, which have similar ionic radii and chemical properties.[8][9] To overcome this, processes like TALSPEAK (Trivalent Actinide-Lanthanide Separations by Phosphorus-reagent Extraction from Aqueous Komplexes) have been developed. These processes utilize an aqueous phase containing a polyaminocarboxylic acid, such as diethylenetriaminepentaacetic acid (DTPA), which preferentially complexes with the trivalent actinides, keeping them in the aqueous phase while the lanthanides are extracted by HDEHP.[12][15]

Advanced Partitioning Strategies: The GANEX Process

Modern research focuses on Grouped Actinide Extraction (GANEX) processes, which aim to co-separate all transuranic elements (Np, Pu, Am, Cm) from the fission products in a single cycle.[23] Several GANEX flowsheets, such as EURO-GANEX and CEA-GANEX, utilize a combination of extractants, including HDEHP, to achieve this complex separation.[20][24] For instance, the CEA-GANEX process uses a solvent containing both a malonamide (DMDOHEMA) and HDEHP.[20][25]

Visualizing the GANEX Concept

Caption: Conceptual workflow of a GANEX process employing HDEHP.

Conclusion and Future Outlook

Tributyl phosphate remains the undisputed workhorse for the primary separation of uranium and plutonium in the PUREX process due to its high selectivity and operational maturity.[4][5] However, it is unsuitable for the partitioning of minor actinides from the high-level waste stream.

Di-(2-ethylhexyl) phosphoric acid, with its ability to extract trivalent actinides, is a critical component in advanced partitioning strategies aimed at reducing the long-term radiotoxicity of nuclear waste.[8][10] While its lack of selectivity between actinides and lanthanides presents a significant challenge, this can be overcome through sophisticated process design involving aqueous complexing agents, as demonstrated in TALSPEAK and various GANEX concepts.[12][20]

The future of actinide partitioning will likely involve synergistic solvent systems where the unique properties of different extractants, including both TBP derivatives and acidic extractants like HDEHP, are combined to achieve highly specific and efficient separations.[26] The continued development and optimization of these advanced processes are essential for closing the nuclear fuel cycle and enabling a more sustainable future for nuclear energy.

References

• Shinohara, A., et al. (n.d.). Solvent extraction of trivalent actinides with di(2-ethylhexyl) phosphoric acid.
• Yamamura, T., et al. (2022). Development of Heavy Element Chemistry at Interfaces: Observing Actinide Complexes at the Oil/Water Interface in Solvent Extraction by Nonlinear Vibrational Spectroscopy. PMC.
• Wikipedia. (n.d.). Advanced reprocessing of spent nuclear fuel.
• CHIMIA. (n.d.). Recent Developments in the Purex Process for Nuclear Fuel Reprocessing: Complexant Based Stripping for Uranium/Plutonium Separat.
• SciSpace. (n.d.). Distribution of lanthanide and actinide elements between bis-(2-ethylhexyl)phosphoric acid and buffered lactate solutions containing.
• ResearchGate. (n.d.). Extraction of Actinides by Tri-n-butyl Phosphate Derivatives: Effect of Substituents | Request PDF.
• Condorchem. (2019). Plants for nuclear fuel reprocessing & management: Purex process.
• Decachem. (2025). Tributyl Phosphate (TBP) in Metal Separation & Nuclear Chemistry.
• UNT Digital Library. (n.d.). THE PUREX PROCESS.
• Energy → Sustainability Directory. (2025). PUREX Process → Term.
• Taylor & Francis. (2006). STUDIES ON THE PARTITIONING OF ACTINIDES FROM HIGH LEVEL WASTE USING A MIXTURE OF HDEHP AND CMPO AS EXTRACTANT.
• Miguirditchian, M., et al. (2025). GANEX: Adaptation of the DIAMEX-SANEX Process for the Group Actinide Separation.
• Nuclear Energy Agency (NEA). (n.d.). Partitioning explained - P.
• Taylor & Francis. (2021). An overview of solvent extraction processes developed in Europe for advanced nuclear fuel recycling, Part 2.
• INIS-IAEA. (n.d.). 01_14 development of the GANEX process for the reprocessing of Gen IV spent nuclear fuels.
• Shinohara, A., et al. (n.d.). Solvent extraction of trivalent actinides with di(2-ethylhexyl) phosphoric acid log K ex References.
• ResearchGate. (2026). Research on the degradation mechanism, product effects and optimization strategy of the tributyl phosphate solvent system in the PUREX process.
• ACS Symposium Series. (2010). Development of a Novel GANEX Process.
• RSC Publishing. (n.d.). Elucidation of the extraction of trivalent actinides using the DOHyA–HDEHP system: an experimental and theoretical approach.
• Chemical Society. (1997). Actinide Separation Chemistry in Nuclear Waste Streams and Materials.
• Oak Ridge National Laboratory. (n.d.). Application of a Dual-Column Method to Selectively Extract and Purify Berkelium-249 from Other Actinides and Impurities.
• ResearchGate. (2010). Lanthanide–actinide separation by bis-2-ethylhexylphosphoric acid from citric acid–nitric acid medium.
• ScienceDirect. (2015). The influence of dibutylphosphate on actinide extraction by 30% tributylphosphate.
• Forschungszentrum Jülich. (n.d.). An Overview of Solvent Extraction Processes Developed in Europe for Advanced Nuclear Fuel Recycling, Part 2.
• International Atomic Energy Agency. (n.d.). Development of Advanced Reprocessing Technologies.
• ACS Publications. (2005). Efficient Strategies for Partitioning Actinides from Alkaline Wastes.
• Verlinden, B., et al. (2022). Solvent Optimization Studies for a New EURO- GANEX Process with 2,2'-Oxybis(N,N-di-n.
• Idaho National Laboratory. (2016). Evaluate the role of organic acids in the protection of ligands from radiolytic degradation.
• ResearchGate. (n.d.). Radiation yields of TBP, HDBP and H 2 MBP for the extrac- tion system....
• Idaho National Laboratory. (n.d.). Investigation of the hydrolytic and radiolytic degradation of HEH[EHP].

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Comparative Technical Guide: Selectivity Coefficients of D2EHPA for Zn vs. Cd

The following technical guide details the selectivity of Di-(2-ethylhexyl) phosphoric acid (D2EHPA) for Zinc versus Cadmium, designed for application scientists and process engineers.

Executive Summary

In hydrometallurgical solvent extraction, the separation of Zinc (Zn) and Cadmium (Cd) is a critical purification step, particularly in the processing of secondary zinc resources and filter cakes. Di-(2-ethylhexyl) phosphoric acid (D2EHPA) serves as the industry-standard extractant for this couple due to its high affinity for Zn over Cd at low pH values (2.0–3.0).

While alternative organophosphorus extractants (e.g., Cyanex 272, PC-88A) offer superior rejection of calcium or manganese, D2EHPA provides the highest cost-to-performance ratio for Zn/Cd separation, achieving separation factors (

) exceeding 100 under optimized conditions. This guide analyzes the thermodynamic selectivity of D2EHPA, compares it with functional alternatives, and provides a self-validating protocol for determining these coefficients in the lab.

Mechanistic Foundation

To optimize selectivity, one must understand the extraction mechanism.[1] D2EHPA behaves as a liquid cation exchanger. In non-polar diluents (e.g., kerosene), it exists primarily as a dimer due to intermolecular hydrogen bonding.

The extraction of divalent metal ions (

) proceeds via the following equilibrium:

Where:

• represents the D2EHPA dimer.
• is the deprotonated anion of D2EHPA.

• The release of

  indicates that extraction efficiency is inversely proportional to acidity.

Why Zn over Cd? Zinc (

Å) has a smaller ionic radius than Cadmium ( Å). The D2EHPA dimer forms a pseudo-chelate ring that sterically favors the smaller Zn ion, resulting in a higher stability constant for the Zn-complex at a given pH. This thermodynamic difference drives the separation.

Visualization: Extraction Equilibrium

The following diagram illustrates the competitive extraction pathway and the critical role of pH control.

Figure 1: Competitive extraction mechanism showing the preferential transfer of Zn into the organic phase while Cd remains in the aqueous raffinate.

Performance Comparison: Selectivity Data

The Separation Factor (

) is the quantitative measure of selectivity, defined as the ratio of distribution coefficients ( ):

Where

.

Table 1: D2EHPA Selectivity Profile (Zn vs. Cd)

Data synthesized from standard sulfate media experiments at 25°C.

Parameter	Condition	(Approx.)	Insight
Optimal pH	pH 2.5 – 3.0	115 – 150	Peak selectivity. Zn is >98% extracted; Cd co-extraction is minimal.
Low pH	pH < 2.0	10 – 30	Selectivity drops as Zn extraction is suppressed by high acidity.
High Loading	High [Zn] in feed	> 200	"Crowding effect": Zn displaces co-extracted Cd from the organic phase.
Temperature	40°C	~130	Extraction is endothermic; slight increase in selectivity with temperature.

Table 2: Comparative Matrix (D2EHPA vs. Alternatives)

Comparison for Zn/Cd separation specifically.

Feature	D2EHPA	Cyanex 272	PC-88A
Active Component	Phosphoric Acid	Phosphinic Acid	Phosphonic Acid
pH for Zn	~1.5 – 2.0	~3.0 – 3.5	~2.5 – 3.0
Zn/Cd Selectivity	Excellent ( )	Good, but requires higher pH	Moderate
Impurity Rejection	Poor for Ca, Fe	Superior for Ca, Mn, Fe	Intermediate
Cost	Low	High	Medium
Primary Use Case	Bulk Zn recovery; Zn/Cd separation.[2]	Co/Ni separation; Zn polishing from Ca/Mn.	Rare earth separation; Co/Ni.

Critical Insight: While Cyanex 272 is chemically more selective against calcium and manganese, D2EHPA is often preferred for Zn/Cd separation because it extracts Zinc at a significantly lower pH. This reduces the consumption of neutralizing agents (base) required to maintain the extraction pH, offering a distinct OpEx advantage.

Experimental Protocol: Determination of

To validate these coefficients in your specific matrix, follow this self-validating "Shake-Out" protocol.

Reagents & Equipment[3][4][5]

• Extractant: D2EHPA (diluted to 20% v/v in kerosene).[3][4][5][6]

• Feed Solution: Synthetic sulfate solution containing 5 g/L Zn and 0.5 g/L Cd (or plant liquor).

• pH Modifier: 4M NaOH and 4M H₂SO₄.

• Apparatus: Separatory funnels (250 mL), mechanical shaker, pH meter.

Workflow Description

• Phase Preparation: Pre-equilibrate the organic phase with dilute acid to remove impurities.

• Contacting: Mix Organic (O) and Aqueous (A) phases at an O:A ratio of 1:1.

• Equilibrium: Shake vigorously for 10 minutes.

• pH Adjustment: Measure pH. Adjust to target (e.g., pH 2.5) using micro-additions of NaOH/H₂SO₄. Crucial: Re-shake for 5 mins after every adjustment.

• Separation: Allow phases to disengage (clear interface).

• Analysis: Analyze both phases (Aqueous by AAS/ICP; Organic by mass balance or stripping) for Zn and Cd.

Visualization: Validation Workflow

Figure 2: Step-by-step experimental workflow for accurately determining selectivity coefficients.

Conclusion & Recommendations

For the specific separation of Zinc from Cadmium, D2EHPA remains the superior choice for bulk extraction circuits.

• Selectivity: It achieves

  values >100 at pH 2.5.

• Process Control: Operate at pH 2.5–3.0. Below pH 2.0, Zn recovery suffers; above pH 3.5, viscosity increases and scrubbing becomes difficult.

• System Design: If Calcium (Ca) is present in high concentrations (>500 ppm), consider a synergistic system or switching to Cyanex 272 to prevent gypsum scaling, despite the higher cost.

References

• Balesini, A., et al. (2011). Solvent Extraction of Zinc from Acidic Solution Obtained from Cold Purification Filter Cake of Angouran Mine Concentrate Using D2EHPA. Iranian Journal of Chemical Engineering.

• Hosseini, T., et al. (2015). Synergistic Effect of D2EHPA and Cyanex 272 on Separation of Zinc and Manganese by Solvent Extraction. ResearchGate.

• Amer, S., & Luis, A. (1995). The extraction of zinc and other minor metals from concentrated ammonium chloride solutions with D2EHPA and Cyanex 272. Revista de Metalurgia.

• Salgado, A.L., et al. (2003).[4][7] Recovery of zinc and manganese from spent alkaline batteries by liquid–liquid extraction with Cyanex 272. Journal of Power Sources.

• Owusu, G. (1998). Selective extractions of Zn and Cd from Zn–Cd–Co–Ni sulphate solution using di-2-ethylhexyl phosphoric acid extractant. Hydrometallurgy.

Sources

• 1. Solvent Extraction Processes: Partition Coefficients and Selectivity [eureka.patsnap.com]
• 2. ije.ir [ije.ir]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) Synergistic Effect of D2EHPA and Cyanex 272 on Separation of Zinc and Manganese by Solvent Extraction [academia.edu]
• 5. jme.shahroodut.ac.ir [jme.shahroodut.ac.ir]
• 6. ijche.com [ijche.com]
• 7. journalssystem.com [journalssystem.com]

A Comparative Guide to the Thermodynamic Parameters of Lanthanide Extraction by HDEHP

This guide provides an in-depth analysis of the thermodynamic parameters governing the solvent extraction of lanthanide elements using bis(2-ethylhexyl) phosphoric acid (HDEHP). It is intended for researchers, scientists, and professionals in drug development and related fields who require a comprehensive understanding of the principles and practicalities of lanthanide separation. We will delve into the thermodynamics of the HDEHP system, compare its performance with alternative extractants, and provide detailed experimental protocols for the determination of key thermodynamic parameters.

Introduction: The Significance of Lanthanide Separation and the Role of HDEHP

The lanthanides, a series of 15 chemically similar elements, are critical components in a vast array of modern technologies, from medical imaging agents and catalysts to high-performance magnets and electronics. Their nearly identical ionic radii and charge make their separation from one another a formidable challenge.[1] Solvent extraction, a hydrometallurgical technique for separating and purifying rare earth elements, has emerged as a highly effective method for this purpose.[2][3]

Among the various extractants developed, bis(2-ethylhexyl) phosphoric acid (HDEHP), also known as D2EHPA, has become one of the most widely used due to its high extraction efficiency, selectivity for heavier lanthanides, and cost-effectiveness.[4][5] Understanding the thermodynamics of the extraction process is paramount for optimizing separation efficiency, as it provides fundamental insights into the spontaneity, heat effects, and driving forces of the reactions involved.

The Thermodynamic Foundation of Lanthanide Extraction with HDEHP

The extraction of a lanthanide ion (Ln³⁺) from an aqueous phase into an organic phase containing HDEHP is a complex equilibrium process. The overall efficiency of this process is governed by three key thermodynamic parameters:

• Gibbs Free Energy (ΔG): This parameter determines the spontaneity of the extraction process. A negative ΔG indicates a spontaneous reaction, while a positive value suggests a non-spontaneous one.

• Enthalpy (ΔH): This represents the heat change associated with the extraction. A negative ΔH (exothermic) means heat is released during the process, while a positive ΔH (endothermic) indicates that heat is absorbed.

• Entropy (ΔS): This parameter reflects the change in disorder or randomness of the system during extraction. A positive ΔS indicates an increase in disorder and is generally favorable for the extraction process.

The relationship between these parameters is described by the fundamental equation:

ΔG = ΔH - TΔS

where T is the absolute temperature in Kelvin.

The extraction of trivalent lanthanides by HDEHP typically proceeds via a cation exchange mechanism. The stoichiometry of the extracted complex can vary depending on the experimental conditions, but a common representation of the reaction is:

Ln³⁺(aq) + 3(HDEHP)₂(org) ⇌ Ln(DEHP·HDEHP)₃(org) + 3H⁺(aq)

This equation highlights that the extraction is pH-dependent, with the release of H⁺ ions into the aqueous phase.

Thermodynamic Data for Lanthanide Extraction by HDEHP

The following table summarizes the thermodynamic parameters for the extraction of various lanthanide ions by HDEHP, as reported in the literature. These values were determined under specific experimental conditions and serve as a valuable guide for understanding the separation behavior.

Lanthanide (Ln³⁺)	ΔG (kJ/mol)	ΔH (kJ/mol)	ΔS (J/mol·K)	Reference
Lanthanum (La)	-	-2.6 ± 0.4	-	[6]
Cerium (Ce)	-	-3.8 ± 0.4	-	[6]
Praseodymium (Pr)	-	-5.1 ± 0.4	-	[6]
Neodymium (Nd)	-	-6.5 ± 0.5	-	[6]
Samarium (Sm)	-	-10.9 ± 0.6	-	[6]
Europium (Eu)	-29.0 ± 0.8	-12.9 ± 0.6	54 ± 3	[6]
Gadolinium (Gd)	-	-12.1 ± 0.6	-	[6]
Terbium (Tb)	-	-14.4 ± 0.7	-	[6]
Dysprosium (Dy)	-	-16.0 ± 0.8	-	[6]
Holmium (Ho)	-	-17.7 ± 0.9	-	[6]
Erbium (Er)	-	-19.6 ± 1.0	-	[6]
Thulium (Tm)	-	-21.4 ± 1.1	-	[6]
Ytterbium (Yb)	-	-23.2 ± 1.2	-	[6]
Lutetium (Lu)	-	-24.8 ± 1.2	-	[6]

Note: The data presented are from a single source for consistency. Values for ΔG and ΔS were not available for all lanthanides in this specific study, but the trend in ΔH is clearly demonstrated.

Interpreting the Thermodynamic Trends

From the data in the table, a clear trend emerges: the extraction of lanthanides by HDEHP becomes increasingly exothermic (more negative ΔH) as the atomic number increases (from La to Lu). This trend is a direct consequence of the lanthanide contraction , the steady decrease in the ionic radii of the lanthanide ions with increasing atomic number. The smaller, more charge-dense heavier lanthanides form stronger complexes with the HDEHP extractant, leading to a greater release of energy upon complexation.[7]

The positive entropy change observed for europium suggests that the overall disorder of the system increases upon extraction. This is likely due to the release of a significant number of water molecules from the hydration sphere of the lanthanide ion as it complexes with the bulky HDEHP molecules in the organic phase. This "chelate effect" is a significant driving force for the extraction process.

A Comparative Look: HDEHP vs. Alternative Extractants

While HDEHP is a workhorse in lanthanide separation, other extractants are also employed, each with its own set of thermodynamic characteristics. Understanding these differences is crucial for selecting the optimal extractant for a specific separation task.

Common Alternative Extractants

• Tri-n-octylphosphine Oxide (TOPO): A neutral extractant that operates via a solvation mechanism.[6]

• Cyanex 272 (bis(2,4,4-trimethylpentyl)phosphinic acid): An acidic extractant known for its good selectivity for heavy lanthanides.[8]

• D2EHPA (di-(2-ethylhexyl) phosphoric acid): Often used interchangeably with HDEHP, but slight variations in purity and isomeric composition can influence its properties.[4][7]

Comparative Thermodynamic Data

The following table provides a comparison of the thermodynamic parameters for the extraction of selected lanthanides with different extractants.

Lanthanide	Extractant	ΔG (kJ/mol)	ΔH (kJ/mol)	ΔS (J/mol·K)	Reference
Europium (Eu)	HDEHP	-29.0 ± 0.8	-12.9 ± 0.6	54 ± 3	[6]
Europium (Eu)	TOPO	-20.1 ± 0.4	-28.9 ± 1.4	-29.5 ± 4.7	[6]
Lanthanum (La)	D2EHPA	-	-14.2	-	[7]
Yttrium (Y)	D2EHPA	-	-20.5	-	[7]
Neodymium (Nd)	N,N-Di(2-ethylhexyl)-diglycolamic Acid	-22.3	-21.4	3.0	[2]

Analysis of Comparative Performance

• HDEHP vs. TOPO for Europium Extraction: The extraction of europium by HDEHP is both enthalpically and entropically favorable (negative ΔH and positive ΔS). In contrast, the extraction by TOPO is strongly driven by enthalpy (highly negative ΔH), but is entropically unfavorable (negative ΔS). This suggests that the complexation of Eu³⁺ with TOPO leads to a more ordered system compared to the HDEHP system. The overall spontaneity (ΔG) is greater for HDEHP, indicating a more favorable extraction under the given conditions.

• D2EHPA for Lanthanum and Yttrium: The extraction of both lanthanum and yttrium by D2EHPA is exothermic.[7] The more negative enthalpy change for yttrium indicates stronger complexation compared to lanthanum, which is consistent with the smaller ionic radius of yttrium.[7]

• N,N-Di(2-ethylhexyl)-diglycolamic Acid for Neodymium: This extractant shows a strongly exothermic extraction of neodymium, with a slightly positive entropy change, indicating an enthalpically driven process with a small contribution from increased disorder.[2]

The choice of extractant will therefore depend on the specific separation goals. For instance, if a highly exothermic process is desired to drive the reaction, TOPO might be considered. However, for overall favorable thermodynamics, HDEHP often presents a better balance of enthalpic and entropic contributions.

Experimental Determination of Thermodynamic Parameters

Accurate determination of thermodynamic parameters is essential for process modeling and optimization. Two common methods are the van't Hoff method and calorimetry.

The Van't Hoff Method

This indirect method relies on determining the equilibrium constant (K_eq) of the extraction at different temperatures. The relationship between K_eq and temperature is given by the van't Hoff equation:[1][9]

ln(K_eq) = - (ΔH° / R) * (1/T) + (ΔS° / R)

where R is the ideal gas constant. By plotting ln(K_eq) versus 1/T, a straight line is obtained (a "van't Hoff plot"). The standard enthalpy change (ΔH°) can be calculated from the slope of the line, and the standard entropy change (ΔS°) can be determined from the y-intercept.[1]

• Preparation of Aqueous and Organic Phases:

  • Prepare a stock solution of the lanthanide salt of known concentration in a suitable aqueous medium (e.g., dilute acid to prevent hydrolysis).

  • Prepare a solution of HDEHP in a suitable organic solvent (e.g., kerosene, n-dodecane) at a known concentration.

• Equilibration at Different Temperatures:

  • Place equal volumes of the aqueous and organic phases in a series of temperature-controlled vessels (e.g., jacketed beakers or a shaker bath).

  • Equilibrate the mixtures at a range of different temperatures (e.g., 298 K, 308 K, 318 K, 328 K) for a sufficient time to reach equilibrium (typically 30-60 minutes with vigorous shaking).

• Phase Separation and Analysis:

  • After equilibration, allow the phases to separate completely.

  • Carefully separate the aqueous and organic phases.

  • Determine the concentration of the lanthanide in both the aqueous and organic phases using a suitable analytical technique (e.g., ICP-MS, ICP-OES, or spectrophotometry).

• Calculation of the Distribution Ratio and Equilibrium Constant:

  • Calculate the distribution ratio (D) at each temperature: D = [Ln³⁺]_org / [Ln³⁺]_aq

  • The equilibrium constant (K_eq) is related to the distribution ratio. For the reaction shown earlier, the expression for K_eq is: K_eq = D * [H⁺]³ / [(HDEHP)₂]³

• Data Analysis (Van't Hoff Plot):

  • Calculate ln(K_eq) for each temperature.

  • Plot ln(K_eq) (y-axis) against 1/T (x-axis).

  • Perform a linear regression on the data points.

  • Calculate ΔH° from the slope: ΔH° = -slope * R

  • Calculate ΔS° from the y-intercept: ΔS° = intercept * R

• Calculation of Gibbs Free Energy:

  • Calculate ΔG° at a specific temperature (e.g., 298 K) using the equation: ΔG° = ΔH° - TΔS°

Caption: Workflow for the van't Hoff method.

Calorimetric Method

Calorimetry provides a direct measurement of the heat change (enthalpy) of the extraction process.[10][11] Isothermal titration calorimetry (ITC) is a particularly powerful technique for this purpose. In a two-phase ITC experiment, the aqueous lanthanide solution is titrated into the organic HDEHP solution (or vice versa) inside the calorimeter, and the heat evolved or absorbed is measured directly.[4][12]

• Instrument Setup and Calibration:

  • Set up the isothermal titration calorimeter according to the manufacturer's instructions.

  • Calibrate the instrument using a standard chemical reaction with a known enthalpy change.

• Preparation of Solutions:

  • Prepare the aqueous lanthanide solution and the organic HDEHP solution as described for the van't Hoff method.

  • Thoroughly degas both solutions to prevent the formation of air bubbles during the experiment.

• Loading the Calorimeter:

  • Load the organic HDEHP solution into the sample cell of the calorimeter.

  • Load the aqueous lanthanide solution into the injection syringe.

• Performing the Titration:

  • Set the temperature of the calorimeter to the desired value (e.g., 298 K).

  • Initiate the titration, where small aliquots of the aqueous solution are injected into the organic solution with constant stirring.

  • The instrument records the heat change associated with each injection as a peak in the thermogram.

• Data Analysis:

  • Integrate the area under each peak to determine the heat change (q) for each injection.

  • The enthalpy of extraction (ΔH) can be determined by relating the heat change to the moles of lanthanide extracted in each injection. This often involves fitting the data to a suitable binding model.

• Determination of ΔG and ΔS:

  • To determine ΔG and ΔS using calorimetry, the equilibrium constant (K_eq) must also be determined from the same experiment, which is possible with modern ITC analysis software. Alternatively, K_eq can be determined from separate experiments, and then ΔS can be calculated using the relationship: ΔS = (ΔH - ΔG) / T

Caption: Workflow for Isothermal Titration Calorimetry.

Conclusion

The thermodynamic parameters of lanthanide extraction by HDEHP provide a fundamental framework for understanding and optimizing separation processes. The increasingly exothermic nature of the extraction across the lanthanide series, driven by the lanthanide contraction, is a key factor in the selectivity of HDEHP for heavier lanthanides. While HDEHP offers a favorable balance of enthalpic and entropic contributions, a comparative analysis with other extractants reveals that the optimal choice is application-dependent. The detailed experimental protocols provided for the van't Hoff and calorimetric methods offer a practical guide for researchers seeking to quantify the thermodynamics of their own extraction systems. A thorough understanding and application of these principles will continue to be essential for advancing the efficient and selective separation of these critical elements.

References

• Alizadeh, N., Zolfonoun, E., & Ghannadi, M. (2021). Thermodynamics of the Selective Separation of La(III) and Y(III) from Nitrate Medium by D2EHPA in the Presence of Al(III) and Ca(II) Impurities. ResearchGate. [Link]

• Zalupski, P. R., & Nash, K. L. (2014). Features of the Thermodynamics of Trivalent Lanthanide/Actinide Distribution Reactions by Tri-n-octylphosphine Oxide and Bis(2-ethylhexyl) Phosphoric Acid. Inorganic Chemistry, 53(21), 11649–11657. [Link]

• Zalupski, P. R., & Nash, K. L. (2008). Two-phase calorimetry. I. Studies on the thermodynamics of lanthanide extraction by bis(2-ethylHexyl) phosphoric acid. Solvent Extraction and Ion Exchange, 26(5), 514-533. [Link]

• Reddy, M. L. P., & Saji, J. (2000). A comparative study of the solvent extraction of lanthanum(III) from different acid solutions. Hydrometallurgy, 54(2-3), 135-141. [Link]

• Belova, V. V., Voshkin, A. A., & Egorov, A. V. (2018). Extraction of Lanthanide Nitrates in Multicomponent Aqueous-Organic Two-Phase Systems with D2EHPA. Russian Journal of Inorganic Chemistry, 63(12), 1651–1655. [Link]

• Milani, S. A., & Eskandari Nasab, M. (2015). Thermodynamics and mechanism of Th(IV) extraction from nitrate medium with cyanex 272 in kerosene. Journal of Radioanalytical and Nuclear Chemistry, 303(2), 1151–1157. [Link]

• Nash, K. L., & Grimes, T. S. (2010). Thermodynamics and Kinetics of Advanced Separations Systems – FY 2010 Summary Report. Idaho National Laboratory. [Link]

• Wang, J., Liu, C., & Liu, C. (2017). Isothermal titration microcalorimetry to determine the thermodynamics of metal ion removal by magnetic nanoparticle sorbents. Environmental Science: Nano, 4(5), 1122-1130. [Link]

• Liu, Y., Zhao, C., Liu, Z., Liu, S., Zhou, Y., Jiao, C., Zhang, M., Gao, Y., He, H., & Zhang, S. (2022). Study on the extraction of lanthanides by isomeric diglycolamide extractants: an experimental and theoretical study. New Journal of Chemistry, 46(2), 735-744. [Link]

• Wang, D., Chen, J., & Li, D. (2019). Selective Extraction of Light Lanthanides(III) by N,N-Di(2-ethylhexyl)-diglycolamic Acid: A Comparative Study with N,N-Dimethyl-diglycolamic Acid as a Chelator in Aqueous Solutions. ACS Omega, 4(25), 21451–21458. [Link]

• Rout, A., & Binnemans, K. (2014). Competitive extraction of lanthanides by solvent extraction using Cyanex 272: Analysis, classification and mechanism. Hydrometallurgy, 147-148, 190-197. [Link]

• Proskurina, O. V., & Semenov, S. A. (2021). Solvent Extraction of Lanthanides(III) in the Presence of the Acetate Ion Acting as a Complexing Agent Using Mixtures of Cyanex 272 and Caprylic Acid in Hexane. Processes, 9(12), 2222. [Link]

• Zhang, Z., & Chen, J. (2023). Recent Advances in the Study of Trivalent Lanthanides and Actinides by Phosphinic and Thiophosphinic Ligands in Condensed Phases. Molecules, 28(17), 6425. [Link]

• Murthy, K. S. R., Krupadam, R. J., & Anjaneyulu, Y. (1995). Studies on the solvent extraction of trivalent lanthanides with hexafluoroacetylacetone (HFAA) and tri-n-octylphosphine oxide (TOPO). Talanta, 42(11), 1777-1783. [Link]

• Zalupski, P. R., & Nash, K. L. (2008). Two‐Phase Calorimetry. I. Studies on the Thermodynamics of Lanthanide Extraction by Bis(2‐EthylHexyl) Phosphoric Acid. ResearchGate. [Link]

• Wikipedia. (n.d.). Van 't Hoff equation. Wikipedia. [Link]

• University of Calgary. (n.d.). 11.2 Calorimetry. UCalgary Chemistry Textbook. [Link]

• Grimes, T. S., & Nash, K. L. (2011). First Calorimetric Determination of Heat of Extraction of 248 Cm in a Bi-Phasic System. ResearchGate. [Link]

• Lumen Learning. (n.d.). Calorimetry. Chemistry for Majors. [Link]

• Li, J., & Li, D. (2000). THERMODYNAMICS OF SOLVENT EXTRACTION OF WITH D2EHDTPA. Frontiers on Separation Science and Technology, 249-252. [Link]

• Jensen, D. S., Teutenberg, T., Clark, J., & Linford, M. R. (2013). Elevated Temperatures in Liquid Chromatography, Part III: A Closer Look at the van 't Hoff Equation. LCGC International, 26(2). [Link]

• Aakash Institute. (n.d.). Vant Hoffs Equation: Derivation and Graphical Representation. AESL. [Link]

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• 5. Study on the extraction of lanthanides by isomeric diglycolamide extractants: an experimental and theoretical study - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07020G [pubs.rsc.org]
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• 12. researchgate.net [researchgate.net]

Cost-benefit analysis of D2EHPA vs novel organophosphorus extractants

Executive Summary: The Efficiency vs. Selectivity Trade-off

In hydrometallurgy, the choice of extractant is rarely a binary decision between "good" and "bad"; it is a strategic calculation between Operating Expenditure (OPEX) and Separation Efficiency .

Di-(2-ethylhexyl) phosphoric acid (D2EHPA) remains the industry workhorse due to its low cost and high loading capacity. However, its poor selectivity for adjacent lanthanides and cobalt/nickel separation often necessitates extensive scrubbing stages, increasing physical plant footprint (CAPEX).

Novel Organophosphorus Extractants (specifically the Cyanex® series and emerging Bifunctional Ionic Liquids) offer superior separation factors—orders of magnitude higher for Co/Ni—but come with a significant premium in reagent cost and distinct operational challenges (e.g., higher pH requirements).

This guide provides a data-driven framework to quantify these trade-offs, supported by experimental protocols to validate performance in your specific feed matrix.

Technical Mechanism: The Chemistry of Selectivity

The core difference lies in the electron density around the phosphoryl oxygen, which dictates the "hardness" of the ligand and its affinity for metal ions.

Structural Hierarchy

• Phosphoric Acid (D2EHPA): High acidity (pKa ~3.2).[1] Strong extraction at low pH, but low steric hindrance leads to poor selectivity.

• Phosphonic Acid (PC-88A/Ionquest 801): Intermediate acidity. Better selectivity than D2EHPA.[2]

• Phosphinic Acid (Cyanex 272): Low acidity (pKa ~6.4).[1] High steric hindrance due to branched alkyl chains results in exceptional selectivity (e.g., rejecting Ni while extracting Co).

• Thiophosphinic Acid (Cyanex 301/302): Sulfur substitution increases affinity for "soft" acids (Zn, Cd) over "hard" acids (Ca, Mg), but suffers from hydrolytic instability.

Mechanism Diagram

The following diagram illustrates the decision pathway based on chemical structure and target metal properties.

Figure 1: Extractant selection logic based on HSAB theory and selectivity requirements.

Comparative Performance Analysis

Separation Factors (β)

The separation factor (

) is the primary metric for purity.

Separation Pair	D2EHPA ( )	PC-88A ( )	Cyanex 272 ( )	Implication
Co / Ni	~14	~280	~7,000	Cyanex 272 allows Co/Ni separation in fewer stages.[3]
Dy / Nd (REE)	40	45	1,200+	Novel extractants are essential for heavy REE purification.
Zn / Mn	High	Moderate	Low	D2EHPA is preferred for Zn scavenging.

Stripping and Kinetics

• D2EHPA: Fast kinetics (<1 min equilibrium). However, stripping Fe(III) is notoriously difficult, often requiring strong HCl (6M+) which complicates materials of construction.

• Cyanex 272: Slower kinetics (requires longer residence time in mixers). Stripping is easier due to lower stability constants with impurities like Fe.

• Novel Bifunctional Ionic Liquids (Bif-ILEs): Emerging class (e.g., [A336][P507]). They avoid saponification (no Na+ addition) but suffer from high viscosity, often requiring elevated temperatures (50°C+) to improve mass transfer.

Economic Analysis: The Cost of Purity

Do not look at the price per kg of extractant in isolation. You must calculate the Total Process Cost .

Reagent Cost (Estimates)

• D2EHPA: Base commodity chemical.[3] Approx. $2 - $8 / kg .

• Cyanex 272: Specialty chemical. Approx. $40 - $80 / kg (varies by volume/region).

• Bifunctional ILEs: Research/Pilot scale. >$200 / kg .

Operational Expenditure (OPEX) Factors

• Neutralization Costs: Cyanex 272 operates at a higher pH (5.0–6.0) compared to D2EHPA (2.0–4.0). This requires significantly more base (NaOH/Lime) to maintain pH, increasing OPEX.

• Scrubbing Stages:

  • Scenario: Separating Co from Ni.[3]

  • D2EHPA:[2][3][4][5][6][7][8][9][10][11] Requires ~5-8 scrubbing stages to remove co-extracted Ni.

  • Cyanex 272: Requires ~1-2 scrubbing stages.

  • Result: Cyanex 272 reduces physical plant size (CAPEX) and solvent inventory, potentially offsetting its higher per-kg price.

Experimental Protocol: Validating Separation Factors

Trust but verify. Feed composition (ionic strength, impurities) significantly alters theoretical separation factors. Use this protocol to generate a McCabe-Thiele plot for your specific system.

Reagents

• Organic Phase: Extractant (D2EHPA or Cyanex 272) diluted in kerosene (e.g., Exxsol D80). Note: Add 5% v/v TBP as a modifier for D2EHPA to prevent third-phase formation.

• Aqueous Phase: Synthetic leach liquor matching your target metal concentration.

Workflow: Shake-Out Test & Isotherm Generation

Figure 2: Workflow for determining extraction isotherms.

Step-by-Step Procedure

• Conditioning: Saponify the extractant if necessary (common for Cyanex 272) by contacting with NaOH to convert ~50% to the sodium salt form. This buffers the pH drop during extraction.

• Varying O:A Ratios: Prepare 5 separatory funnels. Mix Organic (O) and Aqueous (A) phases at ratios of 1:5, 1:2, 1:1, 2:1, and 5:1.

• Equilibrium: Shake vigorously for 15 minutes. Allow phases to separate.

• pH Check: Measure the equilibrium pH (

  ). Crucial: If varies significantly between samples, the isotherm is invalid. Adjust with micro-additions of acid/base to maintain constant across all points.

• Calculation:

  • Distribution Ratio (

    ) =

  • Separation Factor (

    ) =

Recommendations

Scenario	Recommended Extractant	Rationale
Zn removal from Mn/Co/Ni	D2EHPA	High efficiency at low pH; cheap; Zn binds strongly.
Co / Ni Separation	Cyanex 272	The industry standard.[9] The high separation factor justifies the cost by eliminating scrubbing stages.
Heavy REE Separation	Mixtures / Novel	Use PC-88A or synergistic mixtures (D2EHPA + Cyanex). Consider Bifunctional ILEs only for high-value, small-volume polishing steps due to viscosity issues.
Iron Removal	D2EHPA	Effective, but ensure you have a stripping strategy (e.g., reductive stripping with ascorbic acid) to prevent iron fouling.

References

• Advances in Heavy Metal Extraction Using Organophosphorus Compounds. MDPI. Available at: [Link]

• Comparison of phosphorus-based extractants on manganese separation. South African Journal of Science. Available at: [Link]

• Synergistic effect of Cyanex 272 and Cyanex 302 on separation of cobalt and nickel. Hydrometallurgy. Available at: [Link]

• Solvent Extraction of Pr and Nd from Chloride Solution. Korean Journal of Metals and Materials. Available at: [Link]

Sources

• 1. kjmm.org [kjmm.org]
• 2. ije.ir [ije.ir]
• 3. docs.sadrn.com [docs.sadrn.com]
• 4. Di 2 Ethylhexyl Phosphoric Acid at ₹ 800/kg | Speciality Chemicals in Vadodara | ID: 25925768255 [indiamart.com]
• 5. echemi.com [echemi.com]
• 6. Third-Phase Formation in Rare Earth Element Extraction with D2EHPA: Key Factors and Impact on Liquid Membrane Extraction Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Di-(2-EthylHexyl) Phosphoric Acid (DEHPA) | Ennore India Chemicals [ennoreindiachemicals.com]
• 8. Comparative Study between D2EHPA and Cyanex 272 as Extractants of Mn(II) from a Leached Liquor Produced by Reductive Leaching of a Pyrolusite Ore with SO2 [scirp.org]
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• 10. sajs.co.za [sajs.co.za]
• 11. scirp.org [scirp.org]

Validation of HDEHP Extraction Models: A Comparative Guide to Slope Analysis

Executive Summary

In the purification of radiopharmaceuticals (e.g.,

Tc, Lu) and the separation of lanthanides, Di-(2-ethylhexyl)phosphoric acid (HDEHP) serves as the industry-standard cation exchanger. However, its efficacy relies heavily on the accurate modeling of its stoichiometry. HDEHP is unique because it dimerizes in non-polar solvents, creating a "pseudo-chelating" ring that complicates standard modeling.

This guide provides a rigorous validation framework for HDEHP extraction models. We compare the Slope Analysis Method —the gold standard for thermodynamic validation—against Isotherm Modeling and Job’s Method. We demonstrate that while Slope Analysis provides the most direct mechanistic insight, it requires specific experimental controls to account for HDEHP dimerization and activity coefficient deviations.

Theoretical Framework: The Dimerization Paradox

To validate an HDEHP model, one must first accept that HDEHP (

) does not act as a monomer in standard diluents (e.g., Dodecane, Toluene). It forms a stable dimer via intermolecular hydrogen bonding.

The general extraction mechanism for a metal cation

is described by the cation-exchange reaction:

Where:

• represents the HDEHP dimer in the organic phase.

• The bar notation (

  ) denotes species in the organic phase.

The Slope Analysis Equation

By taking the logarithm of the equilibrium constant expression and rearranging for the Distribution Ratio (

), we derive the linear relationship used for validation:

Validation Criteria:

• Extractant Dependency: A plot of

  vs. should yield a straight line with slope (the valence of the metal), assuming constant pH.

• Acidity Dependency: A plot of

  vs. should yield a straight line with slope , assuming constant [HDEHP].

Comparative Analysis: Slope Analysis vs. Alternatives

While Slope Analysis is the focus, it is critical to understand where it outperforms or lags behind other validation methods.

Feature	Slope Analysis (Recommended)	Job’s Method (Continuous Variation)	Isotherm Modeling (Langmuir/Freundlich)
Primary Output	Stoichiometry ( ) & Mechanism	Stoichiometry ( )	Maximum Loading Capacity ( )
HDEHP Suitability	High. Accounts for variable [Extractant] while maintaining phase ratios.	Low. Difficult to maintain constant total molarity across two immiscible phases.	Medium. Good for engineering capacity, but treats the mechanism as a "black box."
Detection Limit	Effective at trace/micro-concentrations (Radiopharma).	Requires macro-concentrations for detection.	Requires saturation levels (high mass transfer).
Key Limitation	Assumes activity coefficients are constant (fails at high ionic strength).	Fails if multiple complexes coexist.	Does not reveal chemical bonding nature.

Experimental Protocol: The Self-Validating Workflow

This protocol is designed to be self-validating . If the slopes do not match the theoretical valence of your target metal, the system flags an error (e.g., hydrolysis, third-phase formation, or oxidation state change).

Phase 1: Preparation & Pre-Equilibration

Objective: Eliminate pH drift, which is the #1 cause of slope analysis failure.

• Organic Phase: Dissolve HDEHP in n-dodecane. Prepare a dilution series (e.g., 0.01 M to 0.5 M).

  • Critical Step: Pre-wash the organic phase with the target acidic buffer to pre-saturate it with acid/water, preventing volume changes during extraction.

• Aqueous Phase: Prepare metal solution (

  M) in perchlorate or nitrate media.

  • Ionic Strength Control: Maintain constant ionic strength (

    M or M) using NaClO or NaNO to fix activity coefficients.

Phase 2: The Extraction Workflow (Visualized)

Figure 1: The self-validating extraction workflow. The feedback loop (dashed line) indicates that non-integer slopes require a review of experimental conditions (likely pH drift).

Phase 3: Data Acquisition

Perform two distinct experiments:

• Variable Extractant: Vary [HDEHP] (0.01–0.5 M) while keeping pH constant (e.g., pH 2.0).

• Variable Acidity: Vary pH (1.0–3.5) while keeping [HDEHP] constant (e.g., 0.1 M).

Data Interpretation & Validation

The following table illustrates a successful validation dataset for a trivalent metal (e.g., Lu

) using HDEHP.

Table 1: Representative Validation Data (Variable Extractant) Conditions: pH = 2.0 fixed, Metal = Lu(III)

[HDEHP] (M)		(ppm)	(ppm)	( )
0.010	-2.00	95.0	5.0	0.053	-1.28
0.025	-1.60	82.0	18.0	0.220	-0.66
0.050	-1.30	50.0	50.0	1.000	0.00
0.100	-1.00	11.0	89.0	8.090	0.91
Slope Calculation:		~ 2.95

Interpretation:

• Calculated Slope: 2.95 (approx. 3).

• Theoretical Valence: +3.

• Conclusion: The extraction follows the

  mechanism. The model is validated.

• Deviation Warning: If the slope were 2.5, it would suggest the formation of mixed species or insufficient dimerization of the extractant (common in polar diluents like octanol).

Mechanistic Visualization

Understanding the molecular geometry is vital for drug development professionals working with chelators. HDEHP forms a "cage" around the metal.

Figure 2: The cation exchange mechanism. Three HDEHP dimers coordinate with the trivalent metal, releasing three protons to the aqueous phase.

References

• RSC Reaction Chemistry & Engineering. "Is it reliable to determine the stoichiometry of extraction complexes using the classic slope analysis model?" Available at: [Link]

• RIKEN Nishina Center. "Solvent extraction behavior of Zr and Hf with di(2-ethylhexyl)phosphoric acid." Available at: [Link]

• International Atomic Energy Agency (IAEA). "Extraction mechanism of Tc(IV) by Di-(2-ethylhexyl)phosphoric acid (HDEHP)." Available at: [Link]

• Cetem.gov.br. "A molecular picture of di(2-ethylhexyl)phosphoric acid dimerization through free energy calculations." Available at: [Link]

Benchmarking HDEHP Purity Standards for HPLC Applications

Executive Summary

Bis(2-ethylhexyl) phosphate (HDEHP or D2EHPA) is a critical organophosphorus extractant used in lanthanide partitioning and as a stationary phase modifier in extraction chromatography. However, commercial "purity" is often defined by bulk acid value rather than specific molecular integrity. For high-sensitivity HPLC applications and precise thermodynamic modeling, common impurities like Mono-2-ethylhexyl phosphate (MEHP) and Tris(2-ethylhexyl) phosphate (TEHP) introduce significant artifacts—ranging from retention time shifts to "ghost" metal uptake at incorrect pH levels.

This guide provides a rigorous benchmarking protocol to evaluate HDEHP standards, comparing commercial reagent grades against laboratory-purified references.

Part 1: The Impurity Landscape & Impact

Before benchmarking, one must understand what is being detected. HDEHP degradation is not random; it follows a specific hydrolysis pathway that alters the polarity and chelating logic of the system.

The Degradation Pathway

HDEHP is the intermediate diester. Synthesis byproducts or hydrolysis lead to the neutral triester (TEHP) or the acidic monoester (MEHP).

Figure 1: Hydrolysis pathway of 2-ethylhexyl phosphates. MEHP is the critical impurity as it extracts metals at lower pH than HDEHP, distorting thermodynamic data.

Part 2: Benchmarking Methodology (The Protocol)

Standard UV detection is insufficient for HDEHP due to its lack of a strong chromophore (only weak phosphate absorbance <210 nm). This protocol utilizes Charged Aerosol Detection (CAD) or Refractive Index (RI) for universal quantification, validated by an Extraction Capacity Test .

Method A: HPLC-CAD (Primary Purity Screen)

This method separates the neutral (TEHP), diester (HDEHP), and monoester (MEHP) based on hydrophobicity.

• Instrument: HPLC with Charged Aerosol Detector (CAD) or ELSD.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18), 4.6 x 150 mm, 5 µm.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (Suppresses ionization, improving peak shape).

  • Solvent B: Acetonitrile (ACN).[1]

• Gradient:

  • 0-2 min: 60% B (Isocratic hold)

  • 2-15 min: 60% -> 100% B (Linear gradient)

  • 15-20 min: 100% B (Wash to elute TEHP)

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

Self-Validating Logic: The signal response in CAD is non-linear but roughly proportional to mass for chemically similar compounds. To validate, inject a mix of HDEHP and Toluene (internal standard). If the HDEHP:Toluene ratio shifts between injections, the nebulizer may be clogging due to HDEHP viscosity.

Method B: The Functional "Capacity Factor" Test

Purity on a chromatogram does not always equal performance. This titrimetric test confirms the actual extractable proton content.

• Dissolve: 1.0 g of HDEHP standard in 20 mL Ethanol.

• Titrate: Potentiometric titration with 0.1 M NaOH.

• Analysis:

  • One Inflection Point: High Purity HDEHP (pKa ~ 3.0).

  • Two Inflection Points: Presence of MEHP (pKa1 ~ 1.5, pKa2 ~ 4.5) or Phosphoric acid.[2]

  • Low Total Acid: Presence of neutral TEHP or inert solvents.

Part 3: Comparative Analysis of Standards

The following table summarizes typical benchmarking results when comparing "Technical Grade" (often used for bulk extraction) vs. "Analytical Standards" vs. "Copper-Purified" material.

Feature	Technical Grade	Commercial "97%" Standard	Cu-Purified (In-House)
Typical Purity (HPLC)	90% - 93%	96% - 98%	> 99.5%
Primary Impurity	MEHP (2-5%) + Isomers	MEHP (<1%)	None Detected
Neutral Impurities	TEHP, 2-Ethylhexanol	Trace TEHP	None
HPLC Baseline	Noisy, ghost peaks	Stable	Flat
Metal Selectivity (La/Gd)	Variable (Batch dependent)	Consistent	Theoretical Max
Cost	Low	High	Medium (Labor intensive)

Observation: Commercial "97%" standards often contain 1-2% MEHP because HDEHP hydrolyzes slowly in storage. For ultra-trace HPLC work (e.g., dynamic coating of columns), even 1% MEHP causes peak tailing for lanthanides.

Part 4: The Gold Standard Purification (Copper Method)

If commercial standards fail benchmarking (purity <99%), use the Copper(II) Precipitation Method . This relies on the unique solubility of the Cu(HDEHP)₂ complex to reject impurities.

Step-by-Step Protocol

• Complexation: Dissolve crude HDEHP in Toluene. Add saturated aqueous Copper(II) Sulfate solution.

• Precipitation/Extraction: Add 10% NaOH dropwise while stirring. The organic phase turns dark blue-green (Cu(DEHP)₂).

  • Mechanism:[3][4] Cu²⁺ coordinates with HDEHP dimer. MEHP forms a water-soluble or insoluble precipitate that does not enter the toluene phase efficiently.

• Phase Separation: Discard the aqueous phase (contains MEHP/Phosphoric acid).[4]

• Acetone Precipitation (Optional): Evaporate toluene, redissolve in acetone. Cu(DEHP)₂ precipitates as a waxy solid; impurities stay in solution.

• Stripping: Dissolve Cu-salt in diethyl ether. Wash with 2M H₂SO₄ or HCl to strip Copper.

• Wash: Wash the ether phase with ultrapure water until pH of wash water is neutral.

• Drying: Rotary evaporate ether. Dry oil under high vacuum (removes 2-ethylhexanol).

Figure 2: The Copper-Salt purification workflow. This process leverages the specific solubility of the copper-diester complex to exclude monoesters and neutral impurities.

References

• Partridge, J. A., & Jensen, R. C. (1969).[5] Purification of di-(2-ethylhexyl)phosphoric acid by precipitation of copper(II) di-(2-ethylhexyl)phosphate. Journal of Inorganic and Nuclear Chemistry. Link

• McDowell, W. J., Perdue, P. T., & Case, G. N. (1976).[6] Purification of di(2-ethylhexyl)phosphoric acid. Journal of Inorganic and Nuclear Chemistry. Link

• Preston, J. S. (1982). Solvent extraction of base metals by mixtures of organophosphoric acids and non-chelating oximes. Hydrometallurgy. Link

• Magnusson, Å., et al. (2008). Detection of organophosphate esters in HPLC using Charged Aerosol Detection. Journal of Chromatography A. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cest2017.gnest.org [cest2017.gnest.org]
• 3. mdpi.com [mdpi.com]
• 4. US3641226A - Method for purification of di-(2-ethyl-hexyl) phosphoric acid - Google Patents [patents.google.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Purification of di(2-ethylhexyl)phosphoric acid. [Precipitation as copper salt] (Journal Article) | ETDEWEB [osti.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Diethylhexyl Phosphate: Essential Personal Protective Equipment and Disposal Protocols

Navigating the complexities of chemical research demands a foundational commitment to safety. This guide provides an in-depth operational and safety directive for the handling of Diethylhexyl Phosphate (DEHP), a compound frequently utilized in laboratory settings. As your partner in scientific advancement, we prioritize providing value beyond the product itself, building a foundation of trust through comprehensive safety and handling guidance. This document is intended for researchers, scientists, and drug development professionals, offering procedural, step-by-step instructions to ensure a safe and compliant laboratory environment.

Understanding the Inherent Risks of Diethylhexyl Phosphate

Diethylhexyl Phosphate is a corrosive substance that poses significant health risks upon exposure. It can cause severe skin burns and serious eye damage.[1][2][3][4] Inhalation of DEHP can lead to respiratory irritation, while ingestion may result in severe burns to the mouth, throat, and stomach.[1][5] Prolonged or repeated contact can exacerbate these effects, leading to severe burns.[5] A thorough understanding of these hazards, as detailed in the product's Safety Data Sheet (SDS), is the critical first step in establishing a safe handling protocol.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment is the most critical barrier between the researcher and the potential hazards of Diethylhexyl Phosphate. The level of protection must be commensurate with the scale and nature of the work being performed.

Essential PPE for Handling Diethylhexyl Phosphate

Task Category	Minimum Required PPE
Bench-Top Operations (Low volume, dilute solutions)	• Safety glasses with side shields • Nitrile or neoprene gloves • Standard laboratory coat
Bulk Handling & Transfers (Concentrated or large volumes)	• Chemical splash goggles and a full-face shield[3][5] • Acid-resistant gloves (e.g., butyl rubber)[6] • Chemical-resistant apron over a lab coat or a full protective suit[2][5]
Operations with Aerosolization Potential (e.g., heating, sonicating, vortexing)	• All PPE for Bulk Handling • A NIOSH-approved respirator with an appropriate vapor cartridge[1][5]

It is imperative to consult your institution's specific chemical hygiene plan and the manufacturer's SDS for detailed glove compatibility information.

Procedural Guidance: Donning and Doffing of PPE

The sequence of putting on and taking off PPE is as crucial as its selection to prevent cross-contamination.

Donning Sequence:

• Gown/Coat: Don the laboratory coat or chemical-resistant suit.

• Mask/Respirator: If required, perform a positive and negative pressure seal check on the respirator.

• Goggles/Face Shield: Secure eye and face protection.

• Gloves: Don gloves, ensuring the cuffs overlap with the sleeves of the gown or coat.

Doffing Sequence:

• Gloves: Remove gloves using the "glove-in-glove" technique to avoid touching the outer contaminated surface.

• Gown/Coat: Remove the gown or coat by folding it inward, containing the contaminated surface.

• Goggles/Face Shield: Remove from the back of the head.

• Mask/Respirator: Remove without touching the front of the mask.

• Hand Hygiene: Thoroughly wash hands with soap and water.

Visualizing Your PPE Selection Process

The following workflow provides a logical decision-making process for selecting the appropriate level of PPE.

Caption: A decision-making workflow for selecting the appropriate Personal Protective Equipment when handling Diethylhexyl Phosphate.

Operational and Disposal Plans

A comprehensive safety plan extends beyond personal protection and includes protocols for handling spills and the proper disposal of chemical waste.

Spill Response Protocol

In the event of a Diethylhexyl Phosphate spill, the following steps should be taken:

• Evacuate: Immediately clear the area of all personnel.

• Ventilate: If safe to do so, increase ventilation to the area.

• Contain: For small spills, use an inert absorbent material like sand or vermiculite to contain the liquid.[1][7]

• Personal Protection: Don the appropriate PPE, including respiratory protection, before attempting to clean the spill.

• Collection: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste.

• Decontamination: Clean the spill area thoroughly.

Waste Disposal

All materials contaminated with Diethylhexyl Phosphate, including used PPE, absorbent materials, and empty containers, must be treated as hazardous waste.[3]

• Do not dispose of Diethylhexyl Phosphate down the drain.

• Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste protocol.

• All waste must be collected in clearly labeled, sealed containers and disposed of through a licensed professional waste disposal service, in accordance with all federal, state, and local regulations.[1][2]

References

• Di(ethylhexyl) phosphate - Lanxess. (2015, August 15). Retrieved from [Link]

• DI (2-ETHYLHEXYL)- PHOSPHORIC ACID HAZARD SUMMARY. (Rev. 2008, January). New Jersey Department of Health. Retrieved from [Link]

• Material Safety Data Sheet - Diethyl phosphate, tech. 75%, balance phosphoric acid - Cole-Parmer. (2005, October 3). Retrieved from [Link]

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• 2. tcichemicals.com [tcichemicals.com]
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• 4. fishersci.com [fishersci.com]
• 5. lanxess.com [lanxess.com]
• 6. nj.gov [nj.gov]
• 7. metalleaching.com [metalleaching.com]